Triphenylene, 2-nitro-

• CAS: 81316-79-2

Core Science & Biosynthesis

Spectroscopic Data of 2-Nitrotriphenylene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitrotriphenylene is a nitro-substituted polycyclic aromatic hydrocarbon (PAH) of significant interest in environmental science and toxicology due to its potential mutagenic properties. As with many nitro-PAHs, its detailed structural and electronic characterization is paramount for understanding its environmental fate, metabolic activation, and biological activity. Spectroscopic analysis provides the fundamental data required for this characterization, offering a window into the molecule's structure, bonding, and electronic transitions.

This technical guide, designed for researchers and professionals in the chemical and life sciences, provides a comprehensive overview of the spectroscopic properties of 2-nitrotriphenylene. In the absence of a complete, publicly available experimental dataset for this specific molecule, this guide integrates theoretical predictions from computational studies with established principles of spectroscopic interpretation for nitroaromatic compounds. This approach offers a robust framework for the identification and characterization of 2-nitrotriphenylene and serves as a valuable resource for guiding experimental work.

Molecular Structure and a General Workflow for Spectroscopic Characterization

The initial step in the analysis of any compound is a clear understanding of its molecular structure and a systematic workflow for its characterization.

Caption: General workflow for the synthesis, purification, and spectroscopic characterization of 2-nitrotriphenylene.

Infrared (IR) and Raman Spectroscopy: Vibrational Signatures

Vibrational spectroscopy is a powerful tool for identifying the functional groups present in a molecule. For 2-nitrotriphenylene, the key vibrational modes are those associated with the nitro group and the polycyclic aromatic backbone.

A theoretical investigation of the infrared (IR) and Raman spectra of 2-nitrotriphenylene has been conducted using Density Functional Theory (DFT) with the B3LYP method and a 6-311+G** basis set.[1] This computational study provides valuable predictions for the vibrational frequencies and assignments.

Key Predicted Vibrational Frequencies:

Vibrational Mode	Predicted Wavenumber (cm⁻¹) (DFT)	Expected Intensity
Asymmetric NO₂ Stretch	Higher than 1-nitrotriphenylene	Strong in IR
Symmetric NO₂ Stretch	Lower than asymmetric stretch	Strong in IR
C-N Stretch	~850	Medium in IR
Aromatic C-H Stretch	3000-3100	Medium to Weak in IR
Aromatic C=C Stretch	1400-1600	Medium to Strong in IR and Raman

The presence of the nitro group is most definitively identified by its strong characteristic stretching vibrations.[2] For aromatic nitro compounds, the asymmetric stretch typically appears in the 1550-1475 cm⁻¹ region, and the symmetric stretch is found between 1360-1290 cm⁻¹.[2] The DFT calculations for 2-nitrotriphenylene align with these expectations and further suggest that the frequency of the asymmetric nitro stretch is higher in the 1-nitro isomer compared to the 2-nitro isomer.[1]

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method is commonly employed. A small amount of 2-nitrotriphenylene (1-2 mg) is intimately mixed with dry potassium bromide (100-200 mg) in an agate mortar and pestle. The mixture is then pressed into a transparent pellet using a hydraulic press. Alternatively, for a quicker analysis, Attenuated Total Reflectance (ATR)-FTIR can be used by placing a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: The FTIR spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded first and automatically subtracted from the sample spectrum.

• Data Processing: The resulting spectrum is analyzed for the characteristic absorption bands of the nitro group and the aromatic system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Carbon-Hydrogen Framework

NMR spectroscopy is indispensable for elucidating the precise connectivity of atoms in a molecule. For 2-nitrotriphenylene, ¹H and ¹³C NMR will provide detailed information about the chemical environment of each proton and carbon atom. In the absence of experimental spectra, predictions can be made based on the known spectrum of triphenylene and the well-established substituent effects of the nitro group.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of triphenylene exhibits two multiplets corresponding to the two sets of equivalent protons. The introduction of a nitro group at the 2-position will break this symmetry, leading to a more complex spectrum with distinct signals for each of the eleven protons. The electron-withdrawing nature of the nitro group will cause a downfield shift (deshielding) of the protons on the same and adjacent rings, particularly those in close proximity (ortho and peri positions).

Predicted ¹³C NMR Spectrum

Similarly, the ¹³C NMR spectrum of triphenylene shows three signals for the three types of carbon atoms. The introduction of the nitro group will result in eighteen distinct signals for the carbon atoms in 2-nitrotriphenylene. The carbon atom directly attached to the nitro group (C-2) will be significantly deshielded. Other carbons in the vicinity will also experience shifts in their resonance frequencies.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: A small amount of purified 2-nitrotriphenylene (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard pulse sequences are used for both one-dimensional and, if necessary, two-dimensional (e.g., COSY, HSQC, HMBC) experiments to aid in signal assignment.

• Data Referencing: Chemical shifts are referenced to the residual solvent peak or an internal standard such as tetramethylsilane (TMS).

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern upon ionization, which can aid in structural confirmation.

Predicted Mass Spectrum (Electron Ionization)

For 2-nitrotriphenylene (C₁₈H₁₁NO₂), the molecular ion peak ([M]⁺˙) is expected at a mass-to-charge ratio (m/z) corresponding to its molecular weight (approximately 273.08 g/mol ). The fragmentation pattern under electron ionization (EI) is anticipated to be characteristic of nitroaromatic compounds. Key fragmentation pathways would likely involve:

• Loss of NO₂: A prominent fragment ion resulting from the cleavage of the C-N bond, leading to a peak at [M - 46]⁺˙.

• Loss of NO: A fragment ion formed by the loss of a nitric oxide radical, resulting in a peak at [M - 30]⁺˙.

• Loss of O and NO: Sequential losses leading to various fragment ions.

Caption: Predicted major fragmentation pathways for 2-nitrotriphenylene in electron ionization mass spectrometry.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) for volatile and thermally stable compounds.

• Ionization: Electron ionization (EI) at 70 eV is a standard method for generating a reproducible fragmentation pattern.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

UV-Vis Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The triphenylene core has a characteristic absorption spectrum in the ultraviolet region. The introduction of a nitro group, which is a chromophore, is expected to cause a red-shift (bathochromic shift) and an increase in the intensity of the absorption bands due to the extension of the conjugated π-system and the introduction of n→π* transitions. The UV-Vis spectrum of 2-nitrophenol shows absorption maxima around 354 nm.[3]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of 2-nitrotriphenylene is prepared in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile, or cyclohexane). The concentration should be chosen to give an absorbance in the range of 0.1 to 1.0.

• Data Acquisition: The UV-Vis spectrum is recorded over a range of approximately 200-800 nm using a dual-beam spectrophotometer. A cuvette containing the pure solvent is used as a reference.

• Data Analysis: The absorption maxima (λ_max) and the corresponding molar absorptivities (ε) are determined from the spectrum.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic properties of 2-nitrotriphenylene, integrating theoretical predictions with established spectroscopic principles. While experimental data remains the gold standard for definitive characterization, the information presented here offers a robust framework for researchers engaged in the synthesis, identification, and study of this environmentally relevant molecule. The detailed experimental protocols provide practical guidance for obtaining high-quality spectroscopic data, which is crucial for advancing our understanding of the chemical and biological properties of 2-nitrotriphenylene and other nitro-PAHs.

References

• Buncel, E., & Dust, J. M. (2001). A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene. Journal of Molecular Structure: THEOCHEM, 549(1-3), 239-248.
• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy, 35(9), 10-15.
• Ghosh, S., et al. (2018).

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Thermal Stability and Degradation Kinetics of 2-Nitrotriphenylene: A Comprehensive Technical Guide

Executive Summary

2-Nitrotriphenylene (2-NTP) is a highly conjugated, nitrated polycyclic aromatic hydrocarbon (nitro-PAH) that occupies a critical intersection between atmospheric chemistry and advanced materials science. In the environment, it serves as a secondary pollutant and tracer for the gas-phase radical-initiated degradation of parent PAHs[1]. In materials science, it is a vital synthetic intermediate for multi-aryl-substituted triphenylenes used as high-triplet-energy hosts in phosphorescent organic light-emitting diodes (PHOLEDs)[2].

For both domains, the thermal stability of 2-NTP is its most defining operational parameter. Whether surviving the >300 °C vacuum thermal evaporation (VTE) processes required for OLED fabrication or undergoing thermal destruction in waste incinerators, understanding the causality behind its thermal degradation is essential for researchers and drug/materials development professionals.

Structural Causality: The Physics of Triphenylene Stability

To understand the thermal behavior of 2-nitrotriphenylene, one must first analyze the parent core. Triphenylene ( C18​H12​ ) is a fully benzenoid PAH. Its D3h​ symmetric, strictly planar conformation allows its resonance structure to be drawn with three complete, localized benzene rings on the periphery, leaving the central ring devoid of localized double bonds[3]. This "fully benzenoid" topology imparts an exceptionally high resonance energy, making the triphenylene core highly resistant to thermal and chemical degradation.

The Nitro-Perturbation Effect: Functionalizing the 2-position with a nitro group ( −NO2​ ) breaks this symmetry and introduces a highly polarized C−N bond. The thermal stability of 2-NTP is thus entirely bottlenecked by the bond dissociation energy (BDE) of this C−NO2​ linkage. While the triphenylene core can withstand temperatures exceeding 400 °C, the nitro group acts as a thermal trigger. At elevated temperatures (~320 °C), the thermal energy surpasses the activation barrier for homolytic cleavage or nitro-to-nitrite rearrangement, initiating the degradation cascade[4].

Thermal Stability Profile & Kinetics

The thermal profile of 2-NTP dictates its handling and application. In high-vacuum environments, the molecule can sublime intact, a property heavily leveraged in OLED manufacturing. However, at atmospheric pressure and elevated temperatures, decomposition outpaces phase transition.

Quantitative Thermal Data Summary

Property	Value	Analytical Method / Causality
Melting Point	158–159 °C	Capillary melting point apparatus; indicates strong intermolecular π−π stacking in the solid state[3].
Sublimation Point	< 300 °C (Vacuum)	TGA/DSC under high vacuum; characteristic of rigid, planar PAH cores evading thermal breakdown[4].
Decomposition Onset ( Td​ )	~320 °C (Atmospheric)	TGA; marks the threshold for homolytic C−NO2​ bond cleavage[4].
Complete Destruction	> 890 °C	Pilot-scale incineration; required temperature for >99% destruction of nitro-PAHs into volatile NOx​ and CO2​ [5].
Primary Degradation Products	Triphenylenyl radicals, NO2​ , NO	GC-MS of pyrolytic off-gas; confirms radical-induced substitution and cleavage[6].

Mechanistic Pathways of Thermal Degradation

When 2-NTP is subjected to thermal stress beyond its Td​ , it does not simply shatter; it follows highly predictable kinetic pathways. The primary mechanism is the homolytic cleavage of the carbon-nitrogen bond, yielding a triphenylenyl radical and nitrogen dioxide ( NO2​ ). A secondary, parallel pathway involves the isomerization of the nitro group into a nitrite ester ( −O−NO ), which subsequently cleaves to release nitric oxide ( NO ) and leaves behind a reactive triphenylenyloxy radical[6].

These radicals subsequently propagate, leading to the formation of carbonaceous char and cross-linked PAH networks.

Mechanistic pathways of 2-nitrotriphenylene thermal degradation and sublimation.

Experimental Protocol: Synthesis and Isolation of 2-Nitrotriphenylene

To study the thermal properties of 2-NTP, high-purity synthesis is required. The traditional Scholl reaction often yields complex mixtures. Modern methodologies rely on Palladium-catalyzed C−I and vicinal C−H dual activation, providing a self-validating, high-yield system[3].

Objective: Synthesize 2-nitrotriphenylene via Pd-catalyzed diarylation.

Reagents & Materials:

• 4'-nitro-2-bromobiphenyl (0.2 mmol)

• Diphenyliodonium triflate (0.4 mmol, 2.0 equiv)

• Palladium(II) acetate ( Pd(OAc)2​ ) (5 mol % catalyst)

• Sodium carbonate ( Na2​CO3​ ) (2.0 equiv, base)

• Cesium acetate ( CsOAc ) (2.0 equiv, additive)

• Anhydrous N,N-Dimethylformamide (DMF) (2.0 mL)

Step-by-Step Methodology:

• Inert Preparation: In a nitrogen-filled glovebox, charge a flame-dried Schlenk tube with 4'-nitro-2-bromobiphenyl, diphenyliodonium triflate, Pd(OAc)2​ , Na2​CO3​ , and CsOAc .

• Solvent Addition: Add 2.0 mL of anhydrous DMF to the mixture. Seal the tube and transfer it to a fume hood.

• Thermal Activation: Stir the reaction mixture at 130 °C under an argon atmosphere for 12 hours. Causality note: 130 °C provides the exact thermal activation energy required for the electrophilic aromatic palladation step without breaching the thermal degradation threshold of the nitro group.

• Quenching & Extraction: Cool the vessel to room temperature. Dilute the mixture with ethyl acetate (15 mL) and wash with brine (3 × 10 mL) to remove DMF and inorganic salts. Dry the organic layer over anhydrous Na2​SO4​ .

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel column chromatography using a petroleum ether/ethyl acetate gradient.

• Validation: The protocol should yield a pale yellow solid (~88% yield). Validate the structural integrity by confirming the melting point strictly at 158–159 °C. 1H NMR ( CDCl3​ ) should reveal a distinct doublet at δ 9.33 ppm ( J=2.4 Hz), confirming the proton adjacent to the intact nitro group[3].

Applications in Advanced Materials & Environmental Science

Phosphorescent OLEDs (PHOLEDs)

In the development of PHOLEDs, host materials must possess a triplet energy higher than that of the phosphorescent dopant to prevent reverse energy transfer. 2-NTP is a critical precursor; it is chemically reduced and subsequently coupled to form multi-aryl-substituted triphenylenes (e.g., 2,2-bistriphenylenes)[2]. The thermal stability of the triphenylene core ensures that these host materials can be deposited via VTE without pyrolytic degradation, ensuring long device lifespans and high luminous efficiency.

Atmospheric Marker for Combustion

In environmental monitoring, 2-NTP is rarely emitted directly from tailpipes. Instead, it is formed in the atmosphere when gas-phase triphenylene reacts with OH or NO3​ radicals[1]. Because its thermal destruction requires temperatures exceeding 890 °C[5], its presence in particulate matter serves as a highly stable, long-range transport biomarker for evaluating the atmospheric aging of combustion emissions.

References

• Palladium Catalyzed C–I and Vicinal C–H Dual Activation of Diaryliodonium Salts for Diarylations: Synthesis of Triphenylenes. ACS Publications. URL:[Link]

• Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds. J-Stage. URL:[Link]

• US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes.Google Patents.

• Research of thermal properties of nitro derivatives of polychlorobiphenyls. ResearchGate. URL: [Link]

• Influence of Combustion Temperature on Formation of Nitro-PAHs and Decomposition and Removal Behaviors in Pilot-Scale Waste Incinerator. ResearchGate. URL: [Link]

• Analysis of nitro- and oxy-PAH emissions from a pilot scale silicon process with flue gas recirculation. RSC Publishing. URL:[Link]

Sources

• 1. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 2. US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of nitro- and oxy-PAH emissions from a pilot scale silicon process with flue gas recirculation - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D3VA00187C [pubs.rsc.org]

Engineering and Environmental Dynamics of Nitrotriphenylene Isomers: A Comprehensive Technical Guide

Executive Summary

Triphenylene, a highly symmetrical polycyclic aromatic hydrocarbon (PAH), serves as a foundational scaffold in both advanced materials science and environmental toxicology. The nitration of triphenylene yields two primary structural isomers: 1-nitrotriphenylene (1-NTRP) and 2-nitrotriphenylene (2-NTRP) . This whitepaper dissects the physicochemical properties, targeted synthetic methodologies, and dual-domain applications of these isomers, offering a rigorous framework for researchers in optoelectronics, liquid crystal engineering, and environmental health.

Structural and Physicochemical Divergence

The structural isomerism of nitrotriphenylene fundamentally alters its molecular geometry, electronic distribution, and vibrational modes. The position of the nitro group dictates the molecule's planarity, which in turn governs its macroscopic properties[1].

• 1-Nitrotriphenylene (α-substitution): The nitro group at the 1-position encounters significant steric hindrance from the adjacent bay-region protons. This steric clash helically deforms the normally planar triphenylene core[2]. Density Functional Theory (DFT) studies reveal that 1-NTRP exhibits asymmetric nitro stretching vibrations at higher frequencies compared to its β-substituted counterpart due to this geometric distortion[1].

• 2-Nitrotriphenylene (β-substitution): Substitution at the 2-position is thermodynamically favored due to minimal steric resistance. This allows the molecule to maintain a higher degree of planarity, which is critical for strong π-π stacking interactions in crystalline and mesophase environments.

Table 1: Comparative Properties of Nitrotriphenylene Isomers

Property	1-Nitrotriphenylene (1-NTRP)	2-Nitrotriphenylene (2-NTRP)
Substitution Position	α-position (Sterically hindered)	β-position (Thermodynamically favored)
Core Geometry	Helically deformed (non-planar)	Highly planar
Vibrational Spectra	Asymmetric nitro stretches at higher frequencies	Asymmetric nitro stretches at lower frequencies
Mutagenic Potency	Moderate	High (Comparable to 1-nitropyrene)
Atmospheric Conc. (Tokyo)	0.04 to 0.44 ng/m³	0.02 to 0.47 ng/m³
Role in Liquid Crystals	Disrupts crystallization, broadens mesophase	Maintains strict columnar stacking

Targeted Synthetic Methodologies

Historically, direct electrophilic aromatic substitution (nitration) of triphenylene yielded complex, difficult-to-separate mixtures of 1-NTRP and 2-NTRP, often resulting in over-nitration to form trinitro derivatives[2]. Modern synthetic demands require absolute regiocontrol, particularly for materials science applications where isomeric purity dictates device performance.

Protocol: Regioselective Synthesis of 2-Nitrotriphenylene via Palladium-Catalyzed Carbocyclization

This protocol leverages the carbopalladation of arynes to construct the triphenylene core with pre-installed functional groups, ensuring 100% regiocontrol[3].

Causality & Experimental Design: Traditional nitration relies on harsh acidic conditions that offer poor regioselectivity. By contrast, this cross-coupling methodology is a self-validating system: the palladium catalyst facilitates precise oxidative addition into the aryl halide, while the fluoride source (CsF) selectively desilylates the aryne precursor to generate the highly reactive benzyne intermediate in situ. This avoids the degradation of the sensitive nitro group and entirely bypasses the steric limitations of direct α-substitution.

Step-by-Step Workflow:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon to ensure an anhydrous and oxygen-free environment. Moisture will prematurely quench the aryne intermediate.

• Reagent Loading: Add 4-iodonitrobenzene (1.0 equiv), Pd(dba)₂ (5 mol% as the zero-valent Pd source), and a sterically demanding phosphine ligand (e.g., DPEphos, 5 mol%).

• Aryne Generation: Introduce 2-(trimethylsilyl)phenyl triflate (1.5 equiv) and CsF (2.0 equiv) dissolved in anhydrous acetonitrile (CH₃CN). The fluoride ion selectively attacks the TMS group, triggering the elimination of the triflate leaving group to form the aryne under mild conditions.

• Carbocyclization: Heat the reaction mixture to 80°C for 12 hours. The catalytic cycle proceeds via oxidative addition of Pd(0) into the C-I bond, followed by sequential insertion of two aryne molecules (carbopalladation), and final reductive elimination to yield the functionalized triphenylene core.

• Isolation: Quench with deionized water, extract with ethyl acetate, and purify via silica gel chromatography (hexane/ethyl acetate gradient) to isolate 2-NTRP in ~79% yield[3].

Workflow of Palladium-Catalyzed Carbocyclization for 2-Nitrotriphenylene Synthesis.

Applications in Advanced Materials (OLEDs & DLCs)

Nitrotriphenylenes are vital precursors in the synthesis of discotic liquid crystals (DLCs) and host materials for phosphorescent organic light-emitting diodes (PHOLEDs).

• Discotic Liquid Crystals (DLCs): The functionalization of the triphenylene nucleus at the α-position (e.g., 2,3,5,6,10,11-hexaethoxy-1-nitrotriphenylene) induces a strong molecular dipole. More importantly, the steric bulk of the nitro group helically deforms the normally flat core[2]. This deliberate deformation disrupts highly ordered crystallization, thereby stabilizing the columnar mesophase over a broader temperature range and enabling the creation of enantiotropic systems from previously non-mesogenic substrates[4].

• PHOLED Hosts: Triphenylene derivatives boast high triplet energies and extensive π-conjugation. By utilizing nitrotriphenylenes as intermediates, researchers can reduce the nitro group to an amine, providing a synthetic handle to attach various aryl groups. This allows drug development and materials scientists to engineer the HOMO/LUMO bandgaps to perfectly match phosphorescent dopants, significantly enhancing device efficiency and operational lifetime[5].

Environmental Occurrence and Toxicological Profile

Beyond intentional laboratory synthesis, nitrotriphenylenes are generated spontaneously in the atmosphere via gas-phase radical reactions, classifying them as potent nitro-PAH environmental pollutants.

• Atmospheric Formation: Triphenylene, emitted from the incomplete combustion of fossil fuels, reacts with hydroxyl (OH) or nitrate (NO₃) radicals in the troposphere. Subsequent addition of NO₂ yields both 1-NTRP and 2-NTRP. Ambient monitoring in urban environments has recorded elevated concentrations of these isomers specifically during nighttime (18:00–24:00), confirming the dominance of the NO₃ radical-initiated pathway over direct emission[6].

• Mutagenicity & Toxicology: 2-NTRP is a highly potent mutagen. The structural-spectroscopic relationships derived from DFT models correlate the planar geometry of 2-NTRP with its enhanced ability to intercalate into DNA, thereby driving its differential mutagenic potency compared to the helically deformed 1-NTRP[1].

Atmospheric Formation Pathway of Nitrotriphenylene Isomers via Radical Initiation.

Conclusion

The dichotomy of nitrotriphenylene isomers—serving simultaneously as highly engineered optoelectronic precursors and hazardous atmospheric pollutants—highlights the necessity for precise structural understanding. By mastering regioselective synthesis via transition-metal catalysis and characterizing their distinct physicochemical behaviors, researchers can harness their unique properties in advanced materials science while accurately modeling their environmental and toxicological impact.

References

• A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene - OA Monitor Ireland. openaire.eu. 1

• Palladium-catalyzed carbopalladation and carbocyclization of arynes with aryl halides: a highly efficient route to functionalize. core.ac.uk. 3

• Environmental occurrence of nitrotriphenylene observed in airborne particulate matter. nih.gov.6

• Recent developments in the chemistry of triphenylene-based discotic liquid crystals. tandfonline.com. 2

• US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes. google.com/patents. 5

• Novel discotic liquid crystals created by electrophilic aromatic substitution. rsc.org. 4

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. tandfonline.com [tandfonline.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Novel discotic liquid crystals created by electrophilic aromatic substitution - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes - Google Patents [patents.google.com]
• 6. Environmental occurrence of nitrotriphenylene observed in airborne particulate matter - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Functionalized Triphenylene Derivatives

Introduction: The Strategic Value of the Triphenylene Scaffold

Triphenylene, a polycyclic aromatic hydrocarbon (PAH) with the formula C₁₈H₁₂, is composed of four fused benzene rings, resulting in a planar, highly symmetric, and resonance-stabilized structure.[1] This inherent rigidity and disc-like (discotic) shape are the foundational pillars of its utility. In the field of materials science, triphenylene derivatives are cornerstones in the development of discotic liquid crystals, where their ability to self-assemble into highly ordered columnar structures provides efficient pathways for charge transport.[1][2][3][4] This property is actively exploited in organic electronics, including photovoltaics, organic light-emitting diodes (OLEDs), and field-effect transistors.[2][3][5][6]

The true power of the triphenylene core, however, is unlocked through functionalization. By strategically attaching various chemical groups to the periphery of the triphenylene scaffold, we can precisely tune its electronic, photophysical, and self-assembly properties.[1][2] This guide provides an in-depth exploration of the primary synthetic methodologies for accessing these valuable molecules, offering both the strategic rationale and detailed protocols essential for researchers in materials science and drug development.

Part I: Core Synthetic Strategies for the Triphenylene Scaffold

The construction of the triphenylene ring system is the first critical phase. The choice of method is dictated by the desired substitution pattern and the availability of starting materials.

A. Oxidative Cyclotrimerization of Catechol Derivatives

This is arguably the most classical and widely employed method for synthesizing symmetrically substituted hexaalkoxytriphenylenes, which are key precursors for discotic liquid crystals.

Mechanistic Rationale: The reaction proceeds via the acid-catalyzed oxidative coupling of three molecules of a 1,2-dialkoxybenzene (a catechol ether). The mechanism is believed to involve the formation of a radical cation, which then undergoes a cascade of electrophilic aromatic substitution and oxidation steps to form the final triphenylene core. While historically performed in strongly acidic media with oxidants like chloranil, modern methods have sought milder and more efficient conditions.[7]

Expert Insight: The choice of oxidant and solvent system is critical. Hypervalent iodine reagents, such as phenyliodine(III) diacetate (PIDA), in solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have emerged as a superior system.[7] HFIP is a highly polar, non-coordinating solvent that can stabilize the cationic intermediates, while PIDA acts as a clean and efficient metal-free oxidant, proceeding under mild conditions and minimizing the generation of acidic waste.[7] This approach avoids the harsh conditions and low yields associated with older methods using reagents like iron(III) chloride, which can form difficult-to-separate complexes.[7][8]

B. Diels-Alder and Annulation Approaches

Cycloaddition reactions provide a powerful and convergent route to asymmetrically substituted triphenylenes.

Strategic Overview: The Diels-Alder reaction, a [4+2] cycloaddition, allows for the construction of one of the peripheral benzene rings in a controlled manner.[9][10][11] A common strategy involves the reaction of a diene, such as a substituted cyclopentadienone (cyclone), with a dienophile, like an aryne or a substituted alkyne. The initial adduct often undergoes a subsequent cheletropic extrusion of a small molecule (e.g., carbon monoxide) to yield the fully aromatic system.[9]

Expert Insight: The regioselectivity of the Diels-Alder reaction is a key consideration, governed by the electronic and steric nature of the substituents on both the diene and dienophile. For example, the reaction of phencyclone with phenylacetylene leads specifically to 1,2,4-triphenyltriphenylene.[9] More advanced methods leverage transition-metal-catalyzed C-H activation and annulation cascades, which can offer high efficiency and regiocontrol but may require precious metal catalysts.[12]

Part II: Post-Synthetic Functionalization of the Triphenylene Core

For many applications, it is more efficient to first synthesize a core triphenylene scaffold and then introduce functional groups. This approach offers modularity and access to a wider range of derivatives.

A. Halogenation and Palladium-Catalyzed Cross-Coupling

This is the most versatile and powerful strategy for introducing a diverse array of functional groups onto the triphenylene backbone.

Workflow Rationale: The process begins with the selective halogenation (typically bromination) of the triphenylene core. The resulting bromo-triphenylene is an exceptionally versatile intermediate. The carbon-bromine bond can then be readily converted into new carbon-carbon or carbon-heteroatom bonds using a suite of palladium-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: Reacts the brominated triphenylene with an organoboron compound (boronic acid or ester) to form C-C bonds, ideal for introducing aryl or vinyl groups.[1][3][8][13][14][15]

• Sonogashira Coupling: Couples the brominated triphenylene with a terminal alkyne, creating a C-C triple bond.[16][17][18][19][20] This is invaluable for extending conjugation or introducing linkers for further reactions.

• Buchwald-Hartwig Amination: Forms C-N bonds by reacting the brominated triphenylene with an amine, a crucial reaction for synthesizing materials for organic electronics or biologically active molecules.

Expert Insight: The success of these coupling reactions hinges on the precise choice of catalyst, ligand, base, and solvent. For Suzuki couplings, a catalyst system like Pd(PPh₃)₄ with a base such as K₂CO₃ or K₃PO₄ in a solvent mixture like THF/water is a robust starting point.[8][13][14] For Sonogashira couplings, a dual-catalyst system of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI) in the presence of an amine base is standard.[17][19] The ligand on the palladium catalyst is not a passive component; it critically influences the efficiency of the oxidative addition and reductive elimination steps. Bulky, electron-rich phosphine ligands often accelerate the catalytic cycle.

B. Electrophilic Aromatic Substitution

Classical electrophilic aromatic substitution reactions provide direct routes to certain functional groups.

Key Reactions:

• Nitration: Introduction of a nitro (-NO₂) group can be achieved using nitrating agents. A modern, milder approach uses a combination of a nitrate salt (e.g., Silver Nitrate) and an alkyl sulfonyl chloride in an organic solvent, which avoids the use of strong, harsh acids like sulfuric acid.[21] The resulting nitro group is a versatile handle; it can be reduced to an amine, which can then be diazotized or used in further coupling reactions.

• Friedel-Crafts Acylation/Alkylation: These reactions can introduce acyl or alkyl groups, though they can be limited by regioselectivity issues on a polycyclic system like triphenylene.

Part III: Experimental Protocols & Characterization

The following protocols are representative examples chosen to illustrate the core synthetic principles discussed.

Protocol 1: Synthesis of 2,3,6,7,10,11-Hexahexyloxytriphenylene via Oxidative Trimerization

This protocol demonstrates the construction of a common discotic liquid crystal precursor.

Workflow Diagram:

Caption: Workflow for Hexahexyloxytriphenylene Synthesis.

Step-by-Step Methodology:

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and nitrogen inlet, add 1,2-dihexyloxybenzene (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM).

• Oxidant Addition: In a separate flask, prepare a solution of anhydrous iron(III) chloride (FeCl₃, 1.2 eq) in nitromethane. Add this solution dropwise to the stirred solution of the catechol ether at 0 °C.

  • Causality Note: Anhydrous FeCl₃ serves as the oxidizing agent to initiate the cyclotrimerization. Dropwise addition at low temperature helps to control the exothermic nature of the reaction and prevent the formation of polymeric side products.

• Reaction: Allow the reaction mixture to warm to room temperature and stir under a nitrogen atmosphere for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, pour the dark reaction mixture into methanol to quench the reaction and precipitate the crude product.

• Purification: Filter the solid precipitate and wash thoroughly with methanol and water to remove residual iron salts. The crude product is then purified by column chromatography on silica gel, followed by recrystallization from a suitable solvent system (e.g., hexane/ethanol) to yield the pure hexaalkoxytriphenylene as a white solid.

Expected Data:

Compound	Yield (%)	Melting Point (°C)	¹H NMR (δ, CDCl₃)
2,3,6,7,10,11-Hexahexyloxytriphenylene	40-60%	98-100	7.85 (s, 6H, Ar-H), 4.25 (t, 12H, O-CH₂), 1.95 (m, 12H), 1.55 (m, 12H), 1.40 (m, 24H), 0.95 (t, 18H, CH₃)

Protocol 2: Palladium-Catalyzed Sonogashira Coupling on a Brominated Triphenylene

This protocol illustrates a key post-functionalization method.

Reaction Scheme Diagram:

Caption: Sonogashira Coupling of 2-Bromotriphenylene.

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask, add 2-bromotriphenylene (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and copper(I) iodide (CuI, 0.06 eq).

• Evacuation/Backfill: Seal the flask, and evacuate and backfill with argon or nitrogen gas three times. This is critical to remove oxygen, which can deactivate the palladium catalyst.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene, the terminal alkyne (1.2 eq), and an amine base such as triethylamine (Et₃N, 3.0 eq).

  • Causality Note: The amine base serves two purposes: it scavenges the HBr formed during the reaction and it helps to deprotonate the terminal alkyne, facilitating its coordination to the copper co-catalyst.[17]

• Reaction: Heat the reaction mixture to 80 °C and stir until TLC or GC-MS analysis indicates the consumption of the starting material.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the catalyst residues.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the desired alkynyl-functionalized triphenylene.

Conclusion and Future Outlook

The synthesis of functionalized triphenylene derivatives is a mature yet continually evolving field. While classical methods like oxidative trimerization remain workhorses for symmetrical systems, modern transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling, have provided unparalleled access to a vast chemical space of asymmetrically functionalized derivatives.[2][3][12] The ongoing development of more efficient, selective, and sustainable synthetic methods, such as those employing photocatalysis or C-H activation, will continue to drive innovation.[12] These advancements will enable the creation of next-generation materials with precisely tailored properties for advanced applications in electronics, sensing, and beyond.

References

• Triphenylene - Wikipedia. Wikipedia. [Link]

• Triphenylene as a versatile scaffold for advanced functional materials. Royal Society of Chemistry. [Link]

• Method for synthesising 1,5,9-trinitro-2,3,6,7,10,11-hexa-alkoxy triphenylene.

• Triphenylene as a versatile scaffold for advanced functional materials. Royal Society of Chemistry. [Link]

• Photophysical properties of functionalized terphenyls and implications to photoredox catalysis. ChemRxiv. [Link]

• Cyclization Synthetic Methodologies for Triphenylene Derivatives. Wiley Online Library. [Link]

• Triphenylene as a versatile scaffold for advanced functional materials. National Center for Biotechnology Information. [Link]

• Applications of triphenylene and its derivatives. ResearchGate. [Link]

• Application of triphenylene derivatives in organic electroluminescent devices.

• Photophysical properties of functionalized terphenyls and implications to photoredox catalysis. iOpenShell. [Link]

• Triphenylene Substituted Pyrene Derivative: Synthesis and Single Molecule Investigation. ACS Publications. [Link]

• Triphenylene Analogues with B2N2C2 Cores: Synthesis, Structure, Redox Behavior, and Photophysical Properties. ACS Publications. [Link]

• Photophysical properties of functionalized terphenyls and implications to photoredox catalysis. ChemRxiv. [Link]

• Synthesis of Functionalized Triphenylenes via a Traceless Directing Group Strategy. ACS Publications. [Link]

• Synthesis of functionalized triphenylenes and dibenzopyrenes Precursor molecules for polymeric discotic liquid crystals. Taylor & Francis Online. [Link]

• Oxidative Trimerization of Catechol to Hexahydroxytriphenylene. Wiley Online Library. [Link]

• Synthesis of Triphenylene-Based Triptycenes via Suzuki–Miyaura Cross-Coupling and Subsequent Scholl Reaction. ACS Publications. [Link]

• General synthetic routes to mixed-substituent triphenylene derivatives. Royal Society of Chemistry. [Link]

• Electrochemical Trimerization of Catechol to 2,3,6,7,10,11-Hexahydroxytriphenylene Using a Flow Microreactor. ResearchGate. [Link]

• Renewable Solvents for Diels–Alder/Cheletropic Reaction Sequences: Preparation of Pentaphenylbenzene and 1,2,4-Triphenyltriphenylene. MDPI. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Synthesis of substituted[21]dendralenes and their unique cycloaddition reactions. Royal Society of Chemistry. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Site-selective reversible Diels–Alder reaction between a biphenylene-based polyarene and a semiconductor surface. Royal Society of Chemistry. [Link]

• Suzuki–Miyaura Cross-Coupling of Brominated 2,1-Borazaronaphthalenes with Potassium Alkenyltrifluoroborates. National Center for Biotechnology Information. [Link]

• Diels – Alder reaction of 3-methylpenta-1,2,4-trienyl phenyl... ResearchGate. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. ResearchGate. [Link]

• Large-Scale Green Synthesis of Porphyrins. National Center for Biotechnology Information. [Link]

Sources

• 1. Triphenylene - Wikipedia [en.wikipedia.org]
• 2. Triphenylene as a versatile scaffold for advanced functional materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Triphenylene as a versatile scaffold for advanced functional materials - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08804F [pubs.rsc.org]
• 4. Triphenylene as a versatile scaffold for advanced functional materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Site-selective reversible Diels–Alder reaction between a biphenylene-based polyarene and a semiconductor surface - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. tcichemicals.com [tcichemicals.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Sonogashira Coupling [organic-chemistry.org]
• 20. researchgate.net [researchgate.net]
• 21. CN103265436A - Method for synthesising 1,5,9-trinitro-2,3,6,7,10,11-hexa-alkoxy triphenylene - Google Patents [patents.google.com]

Computational Modeling and Toxicodynamic Profiling of 2-Nitrotriphenylene: A Whitepaper for Predictive Toxicology

Executive Summary

In the intersection of predictive toxicology and drug development, polycyclic aromatic hydrocarbon (PAH) derivatives serve as critical scaffolds for understanding mutagenesis and designing DNA-intercalating agents. 2-Nitrotriphenylene (2-NTP) is a potent nitro-PAH primarily identified as an environmental pollutant in airborne particulate matter[1]. Despite its structural similarity to 1-nitrotriphenylene (1-NTP), 2-NTP exhibits over two orders of magnitude greater mutagenic activity[1].

As a Senior Application Scientist, I rely on computational modeling to decode the causality behind such dramatic toxicological disparities. This guide details the Density Functional Theory (DFT) methodologies and molecular workflows required to model 2-NTP accurately, linking its electronic structure directly to its biological reactivity.

Electronic Structure and the Causality of Mutagenesis

The biological activity of nitro-PAHs is fundamentally governed by their electronic structure, specifically the orientation of the nitro group and the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

In 1-NTP, steric hindrance from the adjacent aromatic protons forces the nitro group out of the coplanar alignment with the triphenylene core. Conversely, 2-NTP experiences minimal steric clash, allowing the nitro group to remain coplanar. This coplanarity extends the π-conjugation, lowering the LUMO energy and making the nitro group significantly easier to enzymatically reduce—the rate-limiting step in metabolic activation.

Quantitative Toxicological Profile

The structural differences manifest dramatically in biological assays. The table below summarizes the mutagenicity of triphenylene derivatives in Salmonella typhimurium strains, highlighting the extreme potency of 2-NTP.

Table 1: Mutagenicity and Structural Parameters of Nitrotriphenylenes

Compound	Mutagenicity (TA98) [rev/nmol]	Mutagenicity (YG1024) [rev/nmol]	Nitro Group Orientation	Conjugation State
1-Nitrotriphenylene	18	480	Out-of-plane	Disrupted
2-Nitrotriphenylene	3,800	101,700	Coplanar	Extended

Data synthesized from ambient particulate matter studies[1].

Computational Workflow and Experimental Protocols

To accurately model 2-NTP, we must employ a self-validating computational system where theoretical predictions can be directly verified by experimental spectroscopy (IR/Raman). The recommended level of theory is the B3LYP hybrid functional combined with the 6-311+G** basis set[2].

Causality of Experimental Choices:

• B3LYP Functional: Provides an optimal balance between computational cost and the accurate prediction of harmonic vibrational frequencies for large organic molecules[2].

• 6-311+G** Basis Set: The inclusion of diffuse (+) and polarization (**) functions is non-negotiable. Diffuse functions are required to accurately model the lone electron pairs on the nitro group's oxygen atoms, which dictate hydrogen bonding and enzymatic docking interactions.

Protocol 1: DFT Optimization and Vibrational Frequency Validation

This protocol ensures the modeled geometry is a true energetic minimum and validates it against experimental spectral data.

• Initial Geometry Construction: Build the 3D model of 2-NTP. Manually set the dihedral angle of the nitro group to 0° (coplanar) relative to the aromatic ring to reflect its hypothesized active conformation.

• Ground-State Optimization: Execute a geometry optimization using Gaussian (or equivalent) at the B3LYP/6-311+G** level[2].

  • Self-Validation Step: Analyze the output for imaginary frequencies. The optimization must converge with exactly zero imaginary frequencies, confirming a true local minimum rather than a transition state.

• Frequency Calculation & Scaling: Compute the harmonic vibrational frequencies. Apply a standard scaling factor (typically ~0.968 for B3LYP) to correct for anharmonicity.

• Spectral Extraction: Isolate the symmetric and asymmetric NO2 stretching frequencies. For 2-NTP, the extended conjugation shifts the asymmetric stretch to a lower frequency compared to the sterically hindered 1-NTP. Matching these predicted shifts with experimental IR/Raman data validates the computational model[2].

Computational workflow for DFT and toxicological modeling of 2-nitrotriphenylene.

Protocol 2: Molecular Docking for Predictive Toxicology

To understand how 2-NTP interacts with biological targets (e.g., nitroreductases or Cytochrome P450), the validated DFT model must be prepared for molecular docking.

• Target Preparation: Isolate the crystal structure of the target enzyme (e.g., human CYP1A1) from the Protein Data Bank. Remove water molecules and add polar hydrogens.

• Ligand Charge Derivation (Critical Step): Do not use standard force-field charges (like Gasteiger). Instead, calculate the partial atomic charges using the Restrained Electrostatic Potential (RESP) method derived directly from the B3LYP/6-311+G** electrostatic potential map.

  • Causality: Standard charges fail to capture the precise electron-withdrawing effect of the conjugated nitro group. RESP charges ensure the electrostatic interactions within the enzyme's active site are accurately simulated.

• Docking Simulation: Perform flexible-ligand docking. Analyze the proximity of the nitro group to the enzymatic cofactor (e.g., heme iron) to evaluate the probability of metabolic reduction.

Metabolic Activation Pathway

The high mutagenicity of 2-NTP[1] is the result of a specific metabolic cascade. The computational parameters derived above (low LUMO, coplanar geometry) facilitate the initial nitroreduction step. The resulting nitrenium ion is a highly reactive electrophile that forms covalent adducts with the nucleophilic centers of DNA (typically the C8 position of guanine), leading to frameshift mutations.

Metabolic activation pathway of 2-nitrotriphenylene leading to DNA adduct formation.

Conclusion

By integrating high-level DFT calculations with experimental spectroscopic validation, researchers can establish a rigorous, self-validating framework for understanding PAH toxicity. The case of 2-nitrotriphenylene perfectly illustrates how subtle structural shifts—such as the steric freedom to maintain a coplanar nitro group—can amplify biological reactivity by orders of magnitude. These computational insights are indispensable for predictive toxicology and the rational design of safer chemical entities.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. facultyshowcase.sfasu.edu [facultyshowcase.sfasu.edu]

Theoretical Studies of Nitrated Polycyclic Aromatic Hydrocarbons (NPAHs): A Comprehensive Guide to Formation Kinetics, Electronic Signatures, and Predictive Toxicology

Executive Summary

Nitrated polycyclic aromatic hydrocarbons (NPAHs) are ubiquitous environmental pollutants formed via incomplete combustion and atmospheric secondary reactions. Recognized as potent direct-acting mutagens and primary chromophores in carbonaceous aerosol "brown carbon," NPAHs present significant challenges to environmental toxicologists and atmospheric chemists. Because isolating transient atmospheric intermediates or synthesizing highly hazardous NPAH isomers in the laboratory is fraught with limitations, theoretical studies—driven by Density Functional Theory (DFT) and ab initio molecular dynamics—have become the gold standard for elucidating their behavior.

As a Senior Application Scientist, I have structured this whitepaper to guide researchers through the state-of-the-art computational workflows used to decode NPAH formation mechanisms, validate their spectroscopic signatures, and predict their toxicological profiles.

Mechanistic Kinetics of Atmospheric NPAH Formation

Field observations indicate that the homogeneous gas-phase reaction of parent PAHs with hydroxyl (OH•) or nitrate (NO3•) radicals is the primary source of atmospheric NPAHs. However, predicting the exact regioselectivity and reaction rate requires rigorous computational modeling of the thermodynamic stability of the intermediates 1.

The Catalytic Role of Water in Unimolecular Decomposition

Historically, it was assumed that following the attack of an OH• radical and the subsequent addition of NO2 at the ortho or para position, the resulting OH-NO2-PAH adduct simply underwent unimolecular decomposition to yield the NPAH and water. However, theoretical calculations reveal that direct loss of water via unimolecular decomposition is energetically unfavorable due to a massive activation barrier.

Recent computational breakthroughs have demonstrated the causality behind observed atmospheric yields: water molecules act as catalysts . The introduction of a single water molecule stabilizes the transition state via hydrogen bonding, significantly lowering the activation energy for water elimination and unwrapping new formation pathways 2.

Figure 1: Gas-phase formation pathways of NPAHs highlighting the catalytic role of water.

Protocol 1: Self-Validating Computational Workflow for Gas-Phase Kinetics

To accurately model these formation kinetics, researchers must employ a self-validating computational pipeline. The following protocol ensures that the calculated Rice-Ramsperger-Kassel-Marcus (RRKM) rate constants are physically meaningful.

• Ground-State Geometry Optimization:

  • Action: Optimize the parent PAH, the OH-PAH adduct, and the OH-NO2-PAH intermediate using B3LYP/6-31G(d) 3.

  • Validation Check: Perform a harmonic vibrational frequency analysis. All frequencies must be real (positive), confirming the structure is a true local minimum on the potential energy surface (PES).

• Transition State (TS) Optimization:

  • Action: Use the Berny algorithm to locate the saddle point corresponding to the elimination of H2O.

  • Validation Check: The frequency analysis must yield exactly one imaginary frequency. Animate this frequency to visually confirm it corresponds to the specific O-H and C-N bond-breaking/forming reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Action: Trace the reaction path downward from the TS in both the forward and reverse directions.

  • Validation Check: The IRC endpoints must seamlessly connect the optimized OH-NO2-PAH reactant complex to the final NPAH + H2O product complex. Failure here indicates the located TS belongs to a different reaction pathway.

• Kinetic Modeling:

  • Action: Calculate temperature- and pressure-dependent rate constants using RRKM theory.

  • Validation Check: Compare the calculated overall rate constants with experimental smog chamber data (e.g., the OH addition rate to anthracene). Agreement within an order of magnitude validates the theoretical model for predictive use on novel PAHs.

Electronic Structure and Spectroscopic Signatures

The accuracy of a theoretical study is entirely dependent on the choice of the quantum mechanical method. NPAHs possess complex, delocalized π-electron systems that require specific DFT functionals to accurately model their electronic properties.

For instance, calculating the Adiabatic Ionization Energy (AIE) is critical for understanding the environmental mobility and oxidative stability of NPAHs. While standard functionals like B3LYP often fail to capture the long-range electron correlation required for accurate AIEs, the M06-2X functional, when paired with an augmented basis set (e.g., aug-cc-pVTZ), rivals the highly accurate but computationally expensive (R)CCSD(T)-F12 coupled-cluster methods 4.

Furthermore, to understand the role of NPAHs as "brown carbon" aerosols that absorb solar radiation and drive climate forcing, Time-Dependent DFT (TD-DFT) using range-separated functionals (like ωB97XD) is required to accurately model vertical excitation energies and UV-Vis absorption spectra 5, 6.

Table 1: Recommended Computational Methods for NPAH Properties

Property / Application	Recommended Functional	Basis Set	Justification & Causality
Geometry & Thermodynamics	B3LYP	6-31G(d)	Balances computational cost with accurate structural prediction of OH-PAH adducts and nitro group orientation 7.
Adiabatic Ionization Energy	M06-2X	aug-cc-pV(X)Z	High percentage of exact exchange captures electron correlation perfectly, rivaling CCSD(T)-F12 accuracy 4.
UV-Vis Spectra (Brown Carbon)	TD-DFT (ωB97XD)	cc-pVTZ	Range-separated functional prevents the underestimation of charge-transfer excitation energies common in standard DFT 5.
QSAR Descriptors (Screening)	PM7 (Semi-empirical)	N/A	Provides reliable electron-correlation descriptors (HOMO/LUMO) for large datasets at a fraction of ab initio cost 8.

Predictive Toxicology and Receptor Dynamics

NPAHs are significantly more mutagenic than their parent PAHs. Theoretical studies bridge the gap between molecular structure and biological activity by utilizing Quantitative Structure-Activity Relationship (QSAR) models and molecular docking.

Research demonstrates that the direct-acting mutagenicity of an NPAH (e.g., in Salmonella typhimurium TA100) is highly dependent on the orientation of the nitro group relative to the plane of the aromatic ring 7. Furthermore, conceptual DFT highlights that the electron transfer properties of these pollutants allow them to interact directly with DNA nitrogenous bases via hydrogen bonding, inducing severe oxidative stress 9. At the receptor level, NPAHs like 1-Nitropyrene act as ligands for the Aryl Hydrocarbon Receptor (AhR), forming strong π-π interactions and hydrogen bonds that trigger inflammatory cytokine cascades and immunosuppression 10.

Figure 2: Integrated computational workflow for predicting NPAH toxicity and receptor binding.

Protocol 2: Developing Electron-Correlation Based QSAR Models

To predict the mutagenicity of novel NPAHs without synthesizing hazardous compounds, we utilize electron-correlation based QSARs 8.

• Descriptor Generation:

  • Action: Calculate global reactivity descriptors (chemical hardness, absolute electronegativity, electrophilicity index) and local condensed Fukui functions using conceptual DFT.

  • Validation Check: Ensure basis set convergence. Moving from a double-zeta to a triple-zeta basis set should not drastically alter the relative ranking of the descriptors across the dataset.

• Model Training:

  • Action: Develop Multi-Linear Regression (MLR) or Partial Least Squares (PLS) models correlating the computed quantum descriptors with experimental mutagenicity data (e.g., TA100 revertants/nmol).

  • Validation Check: Check for multicollinearity among descriptors using the Variance Inflation Factor (VIF). Any descriptor with a VIF > 5 must be removed to prevent model overfitting.

• External Validation:

  • Action: Test the trained model against a hold-out set of NPAHs completely unseen during the training phase.

  • Validation Check: The predictive squared correlation coefficient ( Qext2​ ) must be > 0.6. A model that fits the training data perfectly but fails this external validation lacks true predictive power and cannot be trusted for drug development or risk assessment.

Conclusion

Theoretical studies of Nitrated Polycyclic Aromatic Hydrocarbons represent a triumph of computational chemistry. By carefully selecting DFT functionals and enforcing strict self-validating protocols, researchers can uncover the hidden catalytic mechanisms of atmospheric aerosol formation, predict complex spectroscopic signatures, and model toxicological pathways at the electron-dynamics level. As computational power scales, the integration of these quantum mechanical models with machine learning will further accelerate the environmental risk assessment of persistent organic pollutants.

References

• 2 - Environmental Science & Technology

• 5 - Kyushu University

• 1 - ACS Publications

• [[4] Accurate Prediction of Adiabatic Ionization Energies for PAHs and Substituted Analogues]() - ACS Publications

• 3 - PMC / NIH

• 7 - Taylor & Francis

• 6 - ResearchGate

• 8 - PubMed / NIH

• 9 - PMC / NIH

• 10 - PubMed / NIH

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Novel Nitro-PAH Formation from Heterogeneous Reactions of PAHs with NO2, NO3/N2O5, and OH Radicals: Prediction, Laboratory Studies and Mutagenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Electron-correlation based externally predictive QSARs for mutagenicity of nitrated-PAHs in Salmonella typhimurium TA100 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicity of persistent organic pollutants: a theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Never deem lightly the "less harmful" low-molecular-weight PAH, NPAH, and OPAH - Disturbance of the immune response at real environmental levels - PubMed [pubmed.ncbi.nlm.nih.gov]

The Environmental Exposome: Occurrence, Analysis, and Toxicology of Nitrated Triphenylenes

Executive Summary

For researchers, toxicologists, and drug development professionals, understanding the baseline human "exposome"—the totality of environmental exposures—is critical. When evaluating the genotoxicity of novel pharmaceutical compounds, distinguishing between drug-induced mutagenesis and baseline environmental exposure is a persistent challenge. Among the most potent environmental mutagens are nitrated polycyclic aromatic hydrocarbons (nitro-PAHs), specifically nitrated triphenylenes (NTPs) .

Unlike parent PAHs, which are primarily emitted directly from incomplete combustion, 1-nitrotriphenylene (1-NTP) and 2-nitrotriphenylene (2-NTP) are predominantly secondary pollutants. They are formed in situ within the atmosphere via complex radical-initiated reactions[1][2]. This technical guide explores the atmospheric chemistry, toxicological profile, and rigorous analytical methodologies required to isolate and quantify these trace-level, hyper-mutagenic compounds from environmental particulate matter (PM2.5).

Atmospheric Chemistry and Formation Mechanisms

Triphenylene is a fully benzenoid, four-ring PAH. While the parent compound exhibits relatively low direct toxicity, its atmospheric degradation yields highly hazardous derivatives. The formation of 1-NTP and 2-NTP is driven by gas-phase reactions with hydroxyl (OH) radicals during the day, and nitrate (NO3) or dinitrogen pentoxide (N2O5) radicals at night[1][3].

The Causality of Nocturnal Accumulation

Environmental monitoring consistently reveals that NTP concentrations peak during the 18:00–24:00 time period[1]. This diurnal variation is driven by two mechanistic factors:

• Dark Reaction Efficiency: The NO3/N2O5 radical-initiated nitration of triphenylene is highly efficient in the absence of photolytic degradation.

• Ozone Stability: Unlike many other nitro-PAHs, 1-NTP and 2-NTP exhibit high chemical stability against ozone (O3) and oxygen, allowing them to accumulate in the nocturnal boundary layer[1].

Fig 1: Atmospheric formation pathways of nitrated triphenylenes via radical-initiated reactions.

Toxicological Profile: Why NTPs Matter

For drug development professionals utilizing the Ames test (Salmonella typhimurium reverse mutation assay) for genotoxicity screening, the mutagenic potency of 2-NTP serves as a critical benchmark for environmental baseline toxicity.

The mutagenicity of nitroarenes is highly dependent on their molecular geometry and the orientation of the nitro group relative to the aromatic plane. 2-NTP demonstrates over two orders of magnitude greater mutagenic activity than its isomer, 1-NTP[4][5].

Causality of Hyper-Mutagenicity in Strain YG1024

Testing in Salmonella typhimurium strain YG1024 yields exponentially higher revertants than strain TA98. Why? Strain YG1024 is a derivative engineered to overexpress O-acetyltransferase. Nitro-PAHs require metabolic activation (reduction of the nitro group to a hydroxylamine, followed by O-acetylation) to form the ultimate DNA-reactive nitrenium ion. The extreme response in YG1024 confirms that 2-NTP is a potent direct-acting mutagen reliant on this specific enzymatic activation pathway[5][6].

Quantitative Data: Mutagenicity and Environmental Occurrence

Table 1: Mutagenic Activity and Ambient PM2.5 Concentrations of NTPs

Compound	Mutagenicity: TA98 (revertants/nmol)	Mutagenicity: YG1024 (revertants/nmol)	Ambient Concentration Range (ng/m³)
1-Nitrotriphenylene	18	480	0.04 – 0.44
2-Nitrotriphenylene	3,800	101,700	0.02 – 0.47

(Data synthesized from Ishii et al., 2000/2001[1][3])

Analytical Methodology: A Self-Validating Protocol

Quantifying trace NTPs (femtogram to picogram per cubic meter) in complex environmental matrices requires a highly selective, self-validating analytical workflow. The following protocol leverages isotope dilution to correct for matrix suppression and extraction losses[7][8].

Step-by-Step Extraction and Quantification Workflow

Step 1: High-Volume Air Sampling

• Action: Collect ambient PM2.5 using a high-volume air sampler equipped with pre-baked (500°C for 4 hours) quartz fiber filters.

• Rationale: Pre-baking eliminates background organic carbon artifacts that could interfere with trace analysis.

Step 2: Isotope Spiking (Self-Validation)

• Action: Spike the filter with deuterated internal standards (e.g., 1-Nitropyrene-d9 or Benz[a]anthracene-d12) prior to extraction.

• Rationale: Adding the standard before extraction ensures that any analyte lost during subsequent cleanup steps is mathematically corrected during final quantification.

Step 3: Ultrasonic or Pressurized Liquid Extraction (PLE)

• Action: Extract the filter using Dichloromethane (DCM) via ultrasonication (2 x 20 min) or PLE (100°C, 1500 psi).

• Rationale: DCM possesses the optimal Hildebrand solubility parameter to dissolve moderately polar nitro-PAHs without co-extracting excessive amounts of highly polar humic-like substances from the aerosol matrix[7].

Step 4: Solid-Phase Extraction (SPE) Cleanup

• Action: Pass the concentrated extract through a Silica Gel SPE cartridge. Elute the aliphatic/parent PAH fraction with hexane, then elute the nitro-PAH fraction with a hexane/DCM (50:50, v/v) mixture.

• Rationale: Parent PAHs are present in PM2.5 at concentrations 100x to 1000x higher than nitro-PAHs. If not separated, parent PAHs will cause severe ion suppression and detector saturation during MS analysis[9].

Step 5: Instrumental Analysis (GC-MS/NCI)

• Action: Analyze the purified fraction using Gas Chromatography-Mass Spectrometry operating in Negative Chemical Ionization (NCI) mode, using methane as the reagent gas.

• Rationale: Unlike standard Electron Impact (EI) ionization, NCI is uniquely suited for nitro-PAHs. The highly electronegative -NO2 group efficiently captures thermal electrons, yielding intense molecular ions [M]- with minimal fragmentation. This provides unparalleled sensitivity and selectivity over non-electronegative matrix interferences[10].

Fig 2: Standardized analytical workflow for the extraction and quantification of nitro-PAHs.

Conclusion

The environmental occurrence of nitrated triphenylenes highlights a critical intersection between atmospheric chemistry and human toxicology. Because compounds like 2-nitrotriphenylene are formed secondarily in the atmosphere and exhibit extreme mutagenicity, they represent a hidden variable in human exposome studies. For scientists and drug developers, acknowledging and accurately quantifying these baseline environmental mutagens is essential for contextualizing in vivo and in vitro genotoxicity data. Employing rigorous, isotope-dilution GC-MS/NCI methodologies ensures that these trace, yet highly impactful, compounds are accurately monitored.

References

• Environmental occurrence of nitrotriphenylene observed in airborne particulate matter Chemosphere (2001). Ishii, S., Hisamatsu, Y., Inazu, K., Aika, K. URL:[Link]

• Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction Environmental Science & Technology (2000). Ishii, S., Hisamatsu, Y., Inazu, K., Aika, K. URL:[Link]

• Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds Journal of Health Science (2007). J-Stage. URL:[Link]

• Influence of Biomass Burning on the Levels of Atmospheric Polycyclic Aromatic Hydrocarbons and Their Nitro Derivatives Aerosol and Air Quality Research (2014). Chuesaard et al. URL:[Link]

• Determination of nitrated polynuclear aromatic hydrocarbons in particulate extracts by using capillary column gas chromatography with nitrogen selective detection Analytical Chemistry (1983). Paputa-Peck, M. C., et al. URL:[Link]

Sources

• 1. Environmental occurrence of nitrotriphenylene observed in airborne particulate matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. aaqr.org [aaqr.org]
• 8. Heterogeneous Reactions of Particulate Matter-Bound PAHs and NPAHs with NO3/N2O5, OH Radicals, and O3 under Simulated Long-Range Atmospheric Transport Conditions: Reactivity and Mutagenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003) [inchem.org]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Strategic Synthesis and Isolation of 2-Nitrotriphenylene

Target Audience: Researchers, Synthetic Chemists, and Materials Scientists Content Focus: Mechanistic causality, regioselective protocol design, and self-validating experimental workflows.

Strategic Overview & Mechanistic Causality

Triphenylene and its functionalized derivatives are fundamental building blocks in the development of discotic liquid crystals, polycyclic aromatic hydrocarbons (PAHs), and bottom-up graphene synthesis. The introduction of a nitro group at the 2-position is highly desirable as it breaks the highly symmetric ( D3h​ ) nature of the parent hydrocarbon, providing a versatile electrophilic handle for downstream cross-coupling or reduction to amines.

However, the synthesis of pure 2-nitrotriphenylene presents a classic regioselectivity challenge. Traditional top-down approaches rely on the[3]. In these systems, the electronic equivalence of the rings competes with the steric hindrance of the bay-region (1-position). While steric bulk slightly favors substitution at the 2-position, the reaction invariably yields a difficult-to-separate mixture of 1-nitro and 2-nitrotriphenylene isomers.

To bypass the thermodynamic limitations of EAS, modern protocols utilize a bottom-up approach. [1] allows for the pre-installation of the nitro group on a simple benzene ring (4-iodonitrobenzene). By controlling the sequential insertion of benzyne intermediates into an arylpalladium species, this method guarantees 100% regiocontrol, yielding pure 2-nitrotriphenylene without the need for exhaustive isomeric separation.

Experimental Methodologies

Protocol A: Regioselective Bottom-Up Synthesis via Pd-Catalyzed Carbocyclization

This protocol leverages a transition-metal-catalyzed [2+2+2] cocyclotrimerization to construct the triphenylene core around a pre-existing nitro functional group [1].

Causality of Experimental Choices:

• Cesium Fluoride (CsF): Acts as a highly specific, mild fluoride source to trigger the desilylation of 2-(trimethylsilyl)phenyl triflate. This generates the highly reactive benzyne intermediate under neutral conditions, preventing the degradation or reduction of the sensitive nitro group.

• Acetonitrile ( CH3​CN ): Chosen as the solvent because its polarity stabilizes the intermediate palladacycles and provides optimal, partial solubility for CsF, allowing for a controlled, steady release of the aryne species.

• Stoichiometry (1:2.5 Ratio): Arynes are highly prone to dimerization (forming biphenylene). Providing a 2.5 molar excess of the aryne precursor ensures sufficient concentration for the dual-insertion catalytic cycle before dimerization consumes the reagent.

Step-by-Step Procedure:

• System Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 4-iodonitrobenzene (1.0 mmol), Pd2​(dba)3​ (0.025 mmol, 2.5 mol%), and tri(o-tolyl)phosphine (0.05 mmol, 5 mol%). Evacuate and backfill the tube with dry N2​ three times.

• Reagent Addition: Inject anhydrous CH3​CN (5.0 mL) followed by 2-(trimethylsilyl)phenyl triflate (2.5 mmol) via a gas-tight syringe.

• Aryne Activation: Add anhydrous CsF (3.0 mmol) in one rapid portion under a positive flow of N2​ .

  • Self-Validation Check: A slight exotherm and a darkening of the solution indicate the successful generation of benzyne and the oxidative addition of the Pd catalyst.

• Carbocyclization: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 80 °C for 12 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and quench with water (10 mL). Separate the organic layer, wash with brine (10 mL), and dry over anhydrous MgSO4​ .

• Purification: Concentrate the crude mixture under reduced pressure. Purify via silica gel column chromatography (Eluent: Hexanes/EtOAc gradient) to isolate pure 2-nitrotriphenylene.

Protocol B: Top-Down Synthesis via Direct Electrophilic Nitration

For bulk-scale applications where chromatographic separation is acceptable, direct nitration using in-situ generated acetyl nitrate is employed.

Causality of Experimental Choices:

• Acetic Anhydride ( Ac2​O ): Mixing fuming nitric acid with acetic anhydride generates acetyl nitrate ( CH3​COONO2​ ). This is a milder, more organic-soluble electrophile than the free nitronium ion ( NO2+​ ) found in standard H2​SO4​/HNO3​ mixtures. It suppresses oxidative degradation and prevents over-nitration to dinitro-triphenylenes.

Step-by-Step Procedure:

• Preparation: Suspend triphenylene (10 mmol) in acetic anhydride (30 mL) in a 100 mL round-bottom flask.

• Nitration: Cool the suspension to 0 °C using an ice bath. Slowly add fuming nitric acid (12 mmol) dropwise over 15 minutes.

• Reaction: Remove the ice bath, warm the mixture to 60 °C, and stir for 4 hours.

  • Self-Validation Check: Monitor via TLC (Hexane/DCM 4:1). The non-polar triphenylene spot ( Rf​≈0.9 ) should disappear, replaced by two closely eluting polar spots representing the 1-nitro and 2-nitro isomers.

• Workup: Pour the reaction mixture onto 100 g of crushed ice to hydrolyze the unreacted acetic anhydride. Filter the resulting crude yellow precipitate and wash thoroughly with cold distilled water.

• Separation: Subject the crude isomeric mixture to repeated fractional crystallization from ethanol/dichloromethane to enrich and isolate the 2-nitrotriphenylene isomer.

Quantitative Data & Methodological Comparison

To assist in route selection, the following table summarizes the quantitative metrics and practical considerations for both synthetic pathways [1, 2].

Parameter	Protocol A: Pd-Catalyzed Carbocyclization	Protocol B: Direct Electrophilic Nitration
Isolated Yield	79% – 88%	~40% – 50% (Mixed isomers)
Regioselectivity	100% (Exclusive 2-position)	Poor (Mixture of 1-nitro and 2-nitro)
Reaction Temperature	80 °C	0 °C to 60 °C
Reaction Time	12 hours	4 hours
Purification Complexity	Low (Standard Silica Column)	High (Fractional Crystallization / HPLC)
Scalability	Moderate (Limited by aryne precursor cost)	High (Cheap, bulk reagents)

Reaction Workflow Visualization

The following diagram illustrates the self-validating workflow for the regioselective bottom-up synthesis (Protocol A).

Figure 1: Pd-catalyzed bottom-up synthesis workflow for 2-nitrotriphenylene.

References

• Palladium-catalyzed carbopalladation and carbocyclization of arynes with aryl halides: a highly efficient route to functionalized triphenylenes Source: Chemical Communications (RSC Publishing) URL:[Link]

• Palladium Catalyzed C–I and Vicinal C–H Dual Activation of Diaryliodonium Salts for Diarylations: Synthesis of Triphenylenes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Nitration of Triphenylene Discotics: Synthesis of Mononitro-, Dinitro- and Trinitro-Hexaalkoxy Triphenylenes Source: Molecular Crystals and Liquid Crystals (Taylor & Francis) URL:[Link]

Definitive Identification of 2-Nitrotriphenylene: A Guide to Advanced Analytical Techniques and Protocols

An Application Note and Protocol Guide for Researchers

Abstract

2-Nitrotriphenylene is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) of significant toxicological concern due to its potent mutagenicity.[1] It is found in the environment as a byproduct of incomplete combustion and through atmospheric reactions of its parent compound, triphenylene.[2][3][4] Accurate and unambiguous identification of 2-nitrotriphenylene in complex matrices such as airborne particulate matter, soil, and biological samples is critical for environmental monitoring and human health risk assessment.[5] However, its analysis is challenging due to its typically low concentrations and the presence of numerous isomeric and isobaric interferences.[6] This guide provides a comprehensive overview of the state-of-the-art analytical techniques and detailed protocols for the robust identification and characterization of 2-nitrotriphenylene, designed for researchers, scientists, and professionals in drug development and environmental science.

Introduction: The Challenge of 2-Nitrotriphenylene Analysis

Triphenylene is a four-ring polycyclic aromatic hydrocarbon (PAH). Its nitrated derivatives, 1- and 2-nitrotriphenylene, have been identified in airborne particulate matter, with 2-nitrotriphenylene exhibiting mutagenic activity over two orders of magnitude greater than its 1-nitro isomer.[1] The analytical challenge stems from several factors:

• Low Abundance: Environmental concentrations can be in the picogram to nanogram per cubic meter range, requiring highly sensitive instrumentation.[2]

• Complex Matrices: Environmental samples contain thousands of other organic compounds, including parent PAHs and other derivatives that can co-elute and interfere with analysis.[6]

• Isomeric Specificity: Differentiating 2-nitrotriphenylene from its less mutagenic isomer, 1-nitrotriphenylene, and other nitro-PAHs with the same nominal mass is essential for accurate risk assessment.

A multi-technique, confirmatory approach is therefore not just recommended, but essential for reliable identification. This guide outlines an integrated workflow, from sample preparation to definitive structural confirmation.

The Analytical Workflow: From Sample to Identification

A robust analytical strategy relies on a sequence of steps, each optimized to isolate and characterize the target analyte. The overall workflow involves efficient extraction and cleanup, high-resolution chromatographic separation, and sensitive, specific detection and identification.

Caption: Overall analytical workflow for 2-nitrotriphenylene.

Critical Step: Sample Preparation and Extraction

The goal of sample preparation is to isolate PAHs and their derivatives from the bulk sample matrix while removing interfering compounds. The choice of method depends heavily on the matrix.

Causality Behind Experimental Choices: Solid-phase extraction (SPE) is widely used because it offers better selectivity and reduces solvent consumption compared to classical liquid-liquid extraction.[7] For highly complex matrices like petroleum residues or bitumen, a multi-step approach combining size-exclusion chromatography (SEC) and SPE may be necessary to remove high-molecular-weight interferences first, followed by fractionation based on polarity.[7]

Protocol 1: Extraction and Cleanup of Air Particulate Matter

This protocol is adapted from methods used for the analysis of PAHs and nitro-PAHs in atmospheric aerosols.[8][9]

• Sample Collection: Collect airborne particulate matter on a quartz fiber filter using a high-volume air sampler.

• Extraction:

  • Cut the filter into small pieces and place them in a Soxhlet extraction thimble.

  • Add an appropriate internal standard solution.

  • Extract with dichloromethane (DCM) or a toluene/ethanol mixture for 18-24 hours.

  • Rationale: Soxhlet extraction is a thorough and well-established technique for exhaustive extraction from solid matrices.[10]

• Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator followed by a gentle stream of nitrogen.

• Cleanup (SPE):

  • Prepare a multi-layer silica/alumina or Florisil SPE cartridge. Condition the cartridge with hexane.

  • Load the concentrated extract onto the cartridge.

  • Elute with a sequence of solvents of increasing polarity (e.g., hexane, hexane/DCM mixtures) to fractionate the compounds. Nitro-PAHs typically elute in a more polar fraction than parent PAHs.

  • Rationale: This step removes aliphatic hydrocarbons, which elute first, and highly polar compounds that remain on the column, reducing matrix effects in subsequent analyses.[7][11]

• Final Preparation: Evaporate the collected nitro-PAH fraction and reconstitute in a suitable solvent for GC or HPLC analysis (e.g., hexane for GC, acetonitrile for HPLC).

Chromatographic Separation: Resolving Isomers

Chromatography is the core of the separation process. Both gas and liquid chromatography are effective, with the choice often depending on the detector available and the overall analytical goal.

Gas Chromatography (GC)

GC offers high resolving power, which is crucial for separating isomeric nitro-PAHs.[12]

• Columns: A non-polar or mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane like DB-5ms or HP-5ms) is typically used. The choice of a longer column (30-60 m) can improve the resolution of closely eluting isomers.

• Detectors:

  • Mass Spectrometry (MS): The gold standard for identification due to its specificity and the structural information it provides.[13][14]

  • Nitrogen-Phosphorus Detector (NPD): Highly selective for nitrogen-containing compounds, offering excellent sensitivity for nitroaromatics.[13]

  • Electron Capture Detector (ECD): Very sensitive to electrophilic compounds like nitro-PAHs.[11][13]

Parameter	Typical GC Conditions	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)	Provides good resolution for a wide range of PAHs and their derivatives.
Carrier Gas	Helium or Hydrogen	Inert gases for carrying the sample through the column. Hydrogen can offer faster analysis times.[14]
Injection Mode	Splitless (for trace analysis)	Ensures the entire sample volume is transferred to the column, maximizing sensitivity.
Injector Temp.	280 - 300 °C	Ensures rapid and complete vaporization of high-boiling-point analytes like 2-nitrotriphenylene.
Oven Program	100 °C (2 min hold), ramp at 10 °C/min to 320 °C (hold)	A temperature gradient is necessary to elute compounds with a wide range of boiling points.

High-Performance Liquid Chromatography (HPLC)

HPLC is an excellent alternative to GC, particularly for thermally labile nitro-PAHs that might degrade at high GC injector temperatures.[13]

• Columns: Reversed-phase columns (e.g., C18) are most common, separating compounds based on hydrophobicity.[8][9]

• Detectors:

  • Fluorescence Detection (FLD): Many PAHs are naturally fluorescent, but nitro-PAHs are not. A highly sensitive technique involves online, post-column reduction of the nitro group to a highly fluorescent amino group.[8][9] This provides excellent selectivity and sensitivity.

  • Diode Array Detector (DAD) / UV-Vis: Useful for providing spectral information and quantifying compounds at higher concentrations.[15]

  • Mass Spectrometry (LC-MS): Provides definitive identification and is becoming increasingly common.[16]

Parameter	Typical HPLC Conditions	Rationale
Column	C18, 150 mm x 4.6 mm ID, 5 µm particle size	Standard for reversed-phase separation of non-polar to moderately polar compounds.
Mobile Phase	Acetonitrile/Water Gradient	A gradient elution is required to separate the complex mixture of PAHs and nitro-PAHs with varying polarities.[17]
Flow Rate	0.8 - 1.0 mL/min	A typical flow rate for standard analytical columns.
Detection	FLD with post-column reduction	The reduction step converts non-fluorescent nitro-PAHs to fluorescent amino-PAHs, enabling highly sensitive and selective detection.[8][9]
Column Temp.	30 - 40 °C	Maintained to ensure reproducible retention times.

Mass Spectrometry: The Key to Unambiguous Identification

Mass spectrometry (MS) provides two crucial pieces of information: the molecular weight of the analyte and, through fragmentation, clues about its structure.[18]

Ionization Techniques

• Electron Ionization (EI): Used in GC-MS, this is a high-energy technique that produces extensive, reproducible fragmentation patterns, creating a molecular "fingerprint" that can be compared to spectral libraries.

• Negative Chemical Ionization (NCI): Also used in GC-MS, NCI is a softer ionization technique that is often more sensitive for electrophilic compounds like nitro-PAHs.[13] It typically produces an abundant molecular ion, which is useful for quantification.

• Electrospray Ionization (ESI): Used in LC-MS, ESI is a soft ionization technique suitable for polar and thermally labile compounds. For nitro-PAHs, it typically operates in negative ion mode.[19]

Fragmentation of 2-Nitrotriphenylene

In EI-MS, the molecular ion of 2-nitrotriphenylene (C₁₈H₁₁NO₂) has a nominal mass of 273 u. The fragmentation is characteristic of nitroaromatic compounds.[19]

• [M]⁺• : The molecular ion at m/z 273.

• [M-NO]⁺ : Loss of nitric oxide (30 u) to give a fragment at m/z 243.

• [M-NO₂]⁺ : Loss of nitrogen dioxide (46 u) to give the triphenylene cation at m/z 227. This is often a very prominent peak.

• [M-NO₂-C₂H₂]⁺ : Subsequent loss of acetylene (26 u) from the m/z 227 fragment, resulting in a peak at m/z 201.

Caption: Proposed EI-MS fragmentation of 2-nitrotriphenylene.

Protocol 2: GC-MS Analysis for Confirmatory Identification

• Instrument Setup: Use the GC conditions outlined in Table 1. Couple the GC to a mass spectrometer.

• MS Parameters (EI Mode):

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

  • Mass Range: m/z 50-350

  • Scan Mode: Full Scan for identification. For quantification, Selected Ion Monitoring (SIM) can be used, monitoring m/z 273, 227, and 243 for higher sensitivity.

• Sample Injection: Inject 1 µL of the prepared sample extract.

• Data Analysis:

  • Identify the peak at the expected retention time for 2-nitrotriphenylene.

  • Extract the mass spectrum for this peak.

  • Confirm the presence of the molecular ion at m/z 273.

  • Verify the presence of the key fragment ions (m/z 227, 243) and check that their relative abundances are consistent with a reference standard or library spectrum.

  • Self-Validation: The combination of a specific retention time and a matching fragmentation pattern provides a high degree of confidence in the identification.[11]

Spectroscopic Characterization

While chromatographic-mass spectrometric methods are primary for identification in complex mixtures, spectroscopic techniques are invaluable for characterizing pure standards and for certain detection schemes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure elucidation of a pure compound. For 2-nitrotriphenylene, ¹H and ¹³C NMR would provide definitive proof of the nitro group's position. The nitro group is strongly electron-withdrawing, which deshields adjacent protons and carbons, causing them to resonate at a higher chemical shift (further downfield).[20][21] The complex, overlapping signals in the aromatic region (typically 7-9 ppm in ¹H NMR) would require 2D NMR techniques (like COSY and HMBC) for full assignment.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for confirming the presence of the nitro functional group. Aromatic nitro compounds exhibit two characteristic strong N-O stretching vibrations.[20]

• Asymmetric Stretch: 1550-1475 cm⁻¹

• Symmetric Stretch: 1360-1290 cm⁻¹

The presence of both strong bands in these regions is a clear indicator of a nitroaromatic compound.[20]

Conclusion

The definitive identification of 2-nitrotriphenylene requires a meticulous, multi-faceted analytical approach. The workflow presented here, combining optimized sample preparation with high-resolution chromatography and the specificity of mass spectrometry, provides a robust framework for researchers. The key to trustworthy identification lies in the confirmatory nature of the data: a precise chromatographic retention time coupled with a characteristic mass spectral fragmentation pattern. For absolute structural proof of synthesized standards, NMR spectroscopy remains the ultimate authority. By applying these protocols and understanding the causality behind them, scientists can confidently identify and quantify this potent mutagen in even the most challenging samples.

References

• Spectroscopic Properties of Some Derivatives of Polycyclic Aromatic Hydrocarbons. (2025). ResearchGate.

• Delhomme, O., Herckes, P., & Millet, M. (2007). Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique. Analytical and Bioanalytical Chemistry, 389(6), 1953-1959. Available at: [Link]

• Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique. (2007). Arizona State University.
• ATSDR. (n.d.). Analytical Methods for Dinitrocresols. Agency for Toxic Substances and Disease Registry.

• Inazu, K., Kobayashi, T., & Hisamatsu, Y. (2001). Environmental occurrence of nitrotriphenylene observed in airborne particulate matter. Atmospheric Environment, 35(23), 4001-4008. Available at: [Link]

• Crespo Research Group. (n.d.). Nitro-PAHs. Case Western Reserve University.

• Hisamatsu, Y., Inazu, K., & Nishimura, T. (2000). Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction. Environmental Science & Technology, 34(8), 1594-1599. Available at: [Link]

• Paputa-Peck, M. C., Marano, R. S., Schuetzle, D., et al. (1983). Determination of nitrated polynuclear aromatic hydrocarbons in particulate extracts by using capillary column gas chromatography with nitrogen selective detection. Analytical Chemistry, 55(12), 1946-1954. Available at: [Link]

• Aprea, M. C., et al. (2021). Detection of Nitrated, Oxygenated and Hydrogenated Polycyclic Aromatic Compounds in Smoked Fish and Meat Products. Foods, 10(11), 2779. Available at: [Link]

• Waters Corporation. (n.d.). Converting Quantitative Analysis of Polycyclic Aromatic Hydrocarbons in Environmental Matrices From Electron Ionization GC-HRMS Using Helium Carrier Gas to Atmospheric Pressure Ionization GC-MS/MS Using Nitrogen Carrier Gas.
• ATSDR. (n.d.). Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry.
• Detecting Polycyclic Aromatic Hydrocarbons with UHPLC–MS/MS. (2025). LCGC International.
• An Overview: PAH and Nitro-PAH Emission from the Stationary Sources and their Transformations in the Atmosphere. (2022). Aerosol and Air Quality Research.

• Schmidt, T. C., et al. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Journal of Mass Spectrometry, 41(4), 486-496. Available at: [Link]

• Chapter II: Review of Literature 2.1. Sources and Environmental Behavior of nitro-PAHs. (n.d.).
• Mohammed, J. H., & Salih, N. A. M. (2022). SYNTHESIS AND CHARACTERIZATION OF SOME NEW NITRONES DERIVATIVES AND SCREENING THEIR BIOLOGICAL ACTIVITIES. Science Journal of University of Zakho, 10(4), 268-273.
• Spectroscopy Tutorial: Nitro Groups. (n.d.). University of Calgary.
• Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003). (2003). INCHEM.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• ATSDR. (n.d.). Analytical Methods for Polycyclic Aromatic Hydrocarbons. Agency for Toxic Substances and Disease Registry.
• EPA. (n.d.). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. U.S. Environmental Protection Agency.
• Pule, B. O., Mmualefe, L. C., & Torto, N. (n.d.). Analysis of Polycyclic Aromatic Hydrocarbons in Soil with Agilent Bond Elut HPLC-FLD. Agilent Technologies.
• CHAPTER 2 Fragmentation and Interpretation of Spectra. (n.d.).

• Szczepanska, A., & Kumirska, J. (2014). Sample preparation procedure for the determination of polycyclic aromatic hydrocarbons in petroleum vacuum residue and bitumen. Journal of Separation Science, 37(1-2), 149-156. Available at: [Link]

• Lawal, A. T. (2017). Analytical Methods for Polycyclic Aromatic Hydrocarbons and their Global Trend of Distribution in Water and Sediment: A Review. IntechOpen. Available at: [Link]

• Gao, Y., et al. (2013). Synthesis and Characterization of Nitro-p-xylenes. Molecules, 18(1), 1015-1026. Available at: [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Available at: [Link]

• Agilent Technologies. (n.d.). PAH Analysis in Environmental Samples | Ordering Guide. Available at: [Link]

• Techniques and Methods of Identification. (n.d.). ResearchGate. Available at: [Link]

• ChemicalBook. (n.d.). 2-NITROPHENYL PHENYL SULFIDE(4171-83-9) 1H NMR spectrum.
• ChemicalBook. (n.d.). 2-Nitrobiphenyl(86-00-0) 1H NMR spectrum.

• Knowbee Tutoring. (2015, February 19). Mass Spectrometry Fragmentation Part 1 [Video]. YouTube. Available at: [Link]

• Benchchem. (n.d.). Analytical Characterization of 2-Nitrophenyl Phenyl Sulfide: Application Notes and Protocols.
• NMR Spectra of Some Nitro-substituted N-Alkylanilines. III. The Conformation of N,3-Dimethyl-2,4,6-trinitroaniline. (1966). Acta Chemica Scandinavica.

• Asgari, D., et al. (2016). Design, Synthesis and Evaluation of Substituted Aryl-2-Nitrovinyl Derivatives as Small Molecules Proteasome Inhibitors. Iranian Journal of Pharmaceutical Research, 15(3), 335-347. Available at: [Link]

• NMR Spectra of Some Nitro-substituted N-Alkylanilines I. (1965). Acta Chemica Scandinavica.
• ChemicalBook. (n.d.). 2-Nitroaniline synthesis.

• Giradkar, V. N., et al. (2020). Synthesis, Characterization, and Biological Evaluation of 2-(p-Nitrophenyl)quinazolin-4(3H)-one Derivatives. ResearchGate. Available at: [Link]

• Griffin Analytical Technologies. (n.d.). App. Note #9 - Detection of Aqueous Nitrobenzene.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Environmental occurrence of nitrotriphenylene observed in airborne particulate matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitro-PAHs | Crespo Research Group | Chemistry Department | Case Western Reserve University [case.edu]
• 4. 14.139.213.3:8080 [14.139.213.3:8080]
• 5. waters.com [waters.com]
• 6. Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003) [inchem.org]
• 7. Sample preparation procedure for the determination of polycyclic aromatic hydrocarbons in petroleum vacuum residue and bitumen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. asu.elsevierpure.com [asu.elsevierpure.com]
• 10. Analytical Methods for Polycyclic Aromatic Hydrocarbons and their Global Trend of Distribution in Water and Sediment: A Review | IntechOpen [intechopen.com]
• 11. epa.gov [epa.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. PAH Analysis in Environmental Samples | Ordering Guide | Agilent [agilent.com]
• 15. researchgate.net [researchgate.net]
• 16. aaqr.org [aaqr.org]
• 17. agilent.com [agilent.com]
• 18. researchgate.net [researchgate.net]
• 19. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. orgchemboulder.com [orgchemboulder.com]
• 21. scispace.com [scispace.com]

Application Note: FT-IR Spectroscopic Analysis and Structural Elucidation of 2-Nitrotriphenylene

Executive Summary

Nitro-polycyclic aromatic hydrocarbons (nitro-PAHs), including 2-nitrotriphenylene, are ubiquitous environmental pollutants formed via the incomplete combustion of organic matter and subsequent atmospheric reactions[1]. Due to their pronounced mutagenic and carcinogenic properties, precise structural characterization is critical for environmental risk assessment and toxicological research[2]. Fourier Transform Infrared (FT-IR) spectroscopy serves as a powerful, non-destructive analytical tool for distinguishing nitro-PAH isomers by probing specific vibrational modes, particularly the symmetric and asymmetric stretching of the nitro (-NO₂) group[3]. This application note details a self-validating FT-IR protocol for the identification of 2-nitrotriphenylene.

Mechanistic Principles of Nitro-PAH Vibrational Spectroscopy

The causality behind using FT-IR for 2-nitrotriphenylene lies in the high dipole moment change associated with the polar nitro group conjugated to the extended π-electron system of the triphenylene core. When infrared radiation interacts with the molecule, it excites vibrational transitions. The nitro group exhibits two highly diagnostic, intense absorption bands: the[4].

Isomeric Differentiation via Steric Hindrance: The exact wavenumbers of these stretches allow for precise isomeric differentiation between 2-nitrotriphenylene and its isomer, 1-nitrotriphenylene[5]. Density Functional Theory (DFT) studies confirm that the 1-position on the triphenylene core experiences severe steric hindrance from the adjacent bay-region hydrogen. This steric clash forces the nitro group to twist out of the aromatic plane, reducing its conjugation with the π-system. Reduced conjugation increases the double-bond character of the N-O bonds, shifting the asymmetric stretching frequency to a higher wavenumber[6]. In contrast, the 2-position is unhindered, allowing the nitro group in 2-nitrotriphenylene to remain coplanar, maximizing conjugation and lowering the N-O stretching frequency[7].

Quantitative Spectral Data

The following table summarizes the key FT-IR vibrational modes for 2-nitrotriphenylene, synthesized from experimental and DFT-calculated spectral data[4][6].

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Mechanistic Causality / Structural Significance
Asymmetric -NO₂ Stretch ( vas​ )	1510 – 1530	Strong	High dipole change. Exhibits a lower frequency than the 1-isomer due to extended, coplanar π-conjugation[6].
Symmetric -NO₂ Stretch ( vs​ )	1330 – 1350	Strong	In-phase stretching of N-O bonds. Highly specific and diagnostic for aromatic nitro-PAHs[4].
Aromatic C-H Stretch	3000 – 3100	Weak/Medium	Characteristic of sp² hybridized carbon-hydrogen bonds in the triphenylene core[6].
Aromatic C=C Stretch	1580 – 1620	Medium	Skeletal vibrations of the polycyclic aromatic ring system.
C-N Stretch	~850	Medium	Corresponds to the bond connecting the nitro group to the triphenylene core.
C-H Out-of-Plane Bend	700 – 900	Strong	Diagnostic for substitution patterns on the aromatic rings (adjacent hydrogen atoms)[6].

Self-Validating Experimental Protocol: Solid-State FT-IR via KBr Pellet

To ensure scientific integrity, this protocol incorporates internal validation steps (background subtraction and polystyrene calibration) to guarantee that spectral artifacts are eliminated and wavelength accuracy is maintained.

Materials Required

• 2-nitrotriphenylene analytical standard (purity > 99%)

• Spectroscopic grade Potassium Bromide (KBr), dried at 105°C for 24 hours to remove absorbed moisture.

• Agate mortar and pestle.

• Hydraulic press and 13 mm pellet die.

• FT-IR Spectrometer equipped with a DTGS (Deuterated Triglycine Sulfate) detector[8].

Step-by-Step Methodology

• System Calibration (Validation Step): Prior to sample analysis, acquire a spectrum of a standard polystyrene calibration film. Verify that the characteristic aromatic C-C stretching peak at 1601 cm⁻¹ is within ±1 cm⁻¹.

  • Causality: This ensures the interferometer and laser are correctly aligned, validating the instrument's wavelength accuracy.

• Background Acquisition: Collect a background spectrum (100 scans, 4 cm⁻¹ resolution) of the empty sample compartment or a pure KBr pellet.

  • Causality: This mathematically removes atmospheric interferences—specifically H₂O vapor (3500-3900 cm⁻¹) and CO₂ (2350 cm⁻¹)—from the final sample spectrum[9].

• Sample Preparation: Weigh ~1-2 mg of 2-nitrotriphenylene and ~100 mg of anhydrous KBr. Grind the mixture thoroughly in an agate mortar for 3-5 minutes until a homogeneous, fine powder is achieved.

  • Causality: KBr is optically transparent in the mid-IR region (4000-400 cm⁻¹). Fine grinding reduces the particle size below the wavelength of the incident IR radiation, minimizing the Christiansen effect (anomalous scattering) and ensuring sharp, symmetrical absorption peaks[9].

• Pellet Pressing: Transfer the homogeneous mixture into a 13 mm die. Apply 8-10 tons of pressure using a hydraulic press for 2-3 minutes under vacuum.

  • Causality: The vacuum removes trapped air, preventing opaque micro-fractures in the pellet and reducing ambient moisture absorption during pressing.

• Spectral Acquisition: Place the transparent KBr pellet into the FT-IR sample holder. Acquire the spectrum from 4000 to 400 cm⁻¹ using 100 co-added scans at a resolution of 4 cm⁻¹[8].

• Data Processing: Apply baseline correction and spectral smoothing (e.g., Savitzky-Golay algorithm) if baseline drift is observed. Identify the vas​ (NO₂) and vs​ (NO₂) peaks to confirm the 2-nitrotriphenylene structure.

Analytical Workflow Visualization

Workflow for FT-IR spectral acquisition and analysis of 2-nitrotriphenylene.

References

• Title: FTIR Analysis and Evaluation of Carcinogenic and Mutagenic Risks of Nitro-Polycyclic Aromatic Hydrocarbons in PM1.0. Source: Science of The Total Environment (PubMed). URL: [Link]

• Title: GC/FTIR Study of Nitrated Polycyclic Aromatic Hydrocarbons. Source: Journal of Chromatographic Science (Oxford Academic). URL: [Link]

• Title: A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene. Source: Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. URL: [Link]

• Title: IR Spectroscopy Tutorial: Nitro Groups. Source: University of Colorado Boulder, Organic Chemistry. URL: [Link]

• Title: Study of the Interaction of Pollutant Nitro Polycyclic Aromatic Hydrocarbons with Different Metallic Surfaces by Surface-Enhanced Vibrational Spectroscopy. Source: The Journal of Physical Chemistry A (ACS Publications). URL: [Link]

Sources

• 1. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 2. FTIR analysis and evaluation of carcinogenic and mutagenic risks of nitro-polycyclic aromatic hydrocarbons in PM1.0 [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 6. researchgate.net [researchgate.net]
• 7. facultyshowcase.sfasu.edu [facultyshowcase.sfasu.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. longdom.org [longdom.org]

Application Note: Characterization of 2-Nitrotriphenylene using UV-Vis Spectroscopy

Abstract

This technical guide provides a comprehensive methodology for the analysis of 2-nitrotriphenylene using Ultraviolet-Visible (UV-Vis) spectroscopy. Triphenylene, a polycyclic aromatic hydrocarbon (PAH), possesses a distinct electronic structure due to its 18-π-electron system.[1] The introduction of a nitro (-NO2) group, a potent electron-withdrawing and chromophoric substituent, is expected to significantly perturb the electronic transitions within the parent molecule. This perturbation leads to characteristic shifts in the absorption spectrum, which are invaluable for both qualitative identification and quantitative analysis. This document outlines the theoretical basis for these spectral changes, provides a detailed experimental protocol for acquiring high-quality UV-Vis spectra, and discusses the interpretation of the resulting data. The protocols are designed for researchers in materials science, organic synthesis, and analytical chemistry.

Scientific Principles: The Spectroscopic Impact of Nitro-Substitution

The UV-Vis spectrum of the parent triphenylene molecule is characterized by strong absorption bands, notably a peak around 258 nm in cyclohexane, arising from π→π* electronic transitions within its fused aromatic rings.[1][2] The addition of a nitro group at the 2-position introduces several key electronic effects that fundamentally alter this absorption profile:

• Bathochromic Shift (Red Shift): The nitro group extends the conjugated π-system of the triphenylene core. This extension lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[3] Consequently, less energy is required to excite an electron, and the molecule absorbs light at longer wavelengths, shifting the primary absorption bands to the red.

• Charge-Transfer (CT) Character: The first excited singlet states in many nitrated polyaromatics have significant charge-transfer character, where electron density moves from the aromatic ring to the nitro group upon excitation.[4][5] This often results in new, broad absorption bands that are highly sensitive to solvent polarity.

• Solvatochromism: Due to the increased dipole moment in the excited state of nitroaromatic compounds, the position of the absorption maxima (λmax) can be significantly influenced by the polarity of the solvent.[4] Polar solvents tend to stabilize the more polar excited state more than the ground state, often leading to a further red shift in the absorption spectrum. This phenomenon, known as solvatochromism, is a key diagnostic feature.[6][7]

The following diagram illustrates the logical relationship between the molecular structure and the expected spectroscopic output.

Caption: Logical flow from molecular modification to the resulting spectroscopic signature.

Experimental Protocol

This protocol details the steps for acquiring a high-quality UV-Vis absorption spectrum of 2-nitrotriphenylene. A dual-beam spectrophotometer is recommended for optimal baseline stability.[8]

Materials and Instrumentation

• Analyte: 2-Nitrotriphenylene (solid, high purity)

• Solvents: Spectroscopic grade cyclohexane (non-polar), dichloromethane (DCM, polar aprotic), and acetonitrile (polar aprotic). The choice of solvent is critical and must be transparent in the wavelength range of interest.[8]

• Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200 nm to 600 nm.

• Cuvettes: Two matched 1 cm path length quartz cuvettes. Glass or plastic cuvettes are unsuitable as they absorb in the UV region.

• Labware: Class A volumetric flasks, analytical balance, micropipettes, and glass vials.

Detailed Step-by-Step Procedure

• Stock Solution Preparation (e.g., 1 mM):

  • Accurately weigh approximately 2.73 mg of 2-nitrotriphenylene (M.W. = 273.29 g/mol ) using an analytical balance.

  • Quantitatively transfer the solid to a 10 mL Class A volumetric flask.

  • Add a small amount of the chosen solvent (e.g., DCM) to dissolve the solid completely.

  • Fill the flask to the calibration mark with the same solvent. Cap and invert several times to ensure homogeneity. This creates a 1 mM stock solution.

• Working Solution Preparation (e.g., 10 µM):

  • Pipette 100 µL of the 1 mM stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the chosen solvent. This produces a 10 µM working solution.

  • Causality: The concentration is adjusted to ensure the maximum absorbance falls between 0.1 and 1.0.[1] This range provides the best signal-to-noise ratio and adheres to the linear range of the Beer-Lambert Law.[9]

• Instrument Setup and Baseline Correction:

  • Turn on the spectrophotometer and its lamps (Deuterium for UV, Tungsten for visible) and allow the instrument to warm up for at least 30 minutes for thermal stability.[8]

  • Set the desired wavelength range (e.g., 220 nm to 500 nm).

  • Fill both the sample and reference cuvettes with the pure solvent being used for the working solution.

  • Place the cuvettes in their respective holders in the spectrophotometer.

  • Perform a baseline correction (also called "autozero" or "blank") to subtract the absorbance of the solvent and the cuvettes from all subsequent measurements.[1][9]

• Sample Measurement:

  • Remove the sample cuvette, discard the pure solvent, and rinse it twice with small aliquots of the 10 µM 2-nitrotriphenylene working solution.

  • Fill the sample cuvette with the working solution. Ensure there are no air bubbles.

  • Place the sample cuvette back into the sample holder.

  • Initiate the spectral scan. The instrument will record absorbance as a function of wavelength.

• Data Processing and Storage:

  • Save the resulting spectrum. Label it clearly with the compound name, concentration, and solvent used.

  • Identify the wavelength(s) of maximum absorbance (λmax).

The entire experimental workflow is summarized in the diagram below.

Caption: A typical experimental workflow for UV-Vis analysis of 2-nitrotriphenylene.

Expected Results and Data Interpretation

The UV-Vis spectrum of 2-nitrotriphenylene is expected to show significant differences compared to its parent compound, triphenylene. The introduction of the nitro group will likely cause a bathochromic shift of the main absorption bands and may introduce a new, lower-energy charge-transfer band.

Compound	Solvent	Expected λmax (nm)	Key Features & Rationale
Triphenylene	Cyclohexane	~258, ~287, ~342	Characteristic π→π* transitions of the unsubstituted PAH core.[1][2]
2-Nitrotriphenylene	Cyclohexane	>260, >290, >350	Bathochromic Shift: The -NO2 group extends conjugation, red-shifting all π→π* bands. The spectrum will be broader than that of triphenylene.[5]
2-Nitrotriphenylene	Acetonitrile	Further red-shifted vs. Cyclohexane	Solvatochromism: The polar acetonitrile will stabilize the charge-transfer excited state, causing an additional red shift compared to the non-polar cyclohexane.[4][6]

Interpreting the Spectrum:

• Peak Position (λmax): The primary indicator of the electronic structure. Compare the λmax values in different solvents to confirm the presence of charge-transfer character.

• Molar Absorptivity (ε): If a precise concentration is known, the molar absorptivity can be calculated using the Beer-Lambert Law (A = εbc). High ε values (>10,000 L mol⁻¹ cm⁻¹) are typical for allowed π→π* transitions, while n→π* transitions are generally much weaker.

• Spectral Shape: The presence of the nitro group often leads to a loss of the fine vibrational structure seen in the parent PAH, resulting in broader absorption bands.[10]

Conclusion

UV-Vis spectroscopy is a powerful, accessible, and highly informative technique for the characterization of 2-nitrotriphenylene. By understanding the electronic effects of the nitro substituent, researchers can predict and interpret the resulting spectrum with confidence. The protocol described herein provides a robust framework for obtaining reproducible and high-quality data. Careful selection of solvent and concentration is paramount to leveraging the full analytical power of this method, enabling not only structural confirmation but also quantitative analysis in various applications.

References

• Benchchem. (2025). Spectroscopic Characterization of Triphenylene: An In-depth Technical Guide.

• Peralta, C., et al. (2023). Solvent Effects on the Singlet–Triplet Couplings in Nitroaromatic Compounds. The Journal of Physical Chemistry B. Retrieved from [Link]

• NIST. (n.d.). Triphenylene UV/Visible spectrum. In NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Visible and Ultraviolet Spectroscopy. Retrieved from [Link]

• Wang, Z., et al. (2018). A Structural Model of Nitro-Porphyrin Dyes based on Spectroscopy and Density Functional Theory. PMC. Retrieved from [Link]

• Zheng, J., et al. (2021). Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications. PMC. Retrieved from [Link]

• Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. Retrieved from [Link]

• Al-Mokhanam, A. A., & Al-Zahrani, F. A. (2023). Influence of solvent on the electronic structure and the photochemistry of nitrophenols. Environmental Science: Atmospheres. Retrieved from [Link]

• Horbatenko, Y., et al. (2022). Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution. The Journal of Physical Chemistry A. Retrieved from [Link]

• ASTM International. (2016). ASTM E169-16, Standard Practices for General Techniques of Ultraviolet-Visible Quantitative Analysis. Retrieved from [Link]

• Pratiwi, R., & Nandiyanto, A. B. D. (2021). How to Read and Interpret UV-VIS Spectrophotometric Results in Determining the Structure of Chemical Compounds. Indonesian Journal of Educational Research and Technology. Retrieved from [Link]

• ResearchGate. (n.d.). UV-VIS absorbance spectra of nitrobenzene (I), 2-nitrophenol (II), 2,4-dinitrophenol (III), and 4-nitrophenol (IV). Retrieved from [Link]

• ResearchGate. (n.d.). Absorption spectra of 2-nitrophenol (A), nitrobenzene (B), and phenol (C) in cyclohexane solution. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Triphenylene [webbook.nist.gov]
• 3. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Structural Model of Nitro-Porphyrin Dyes based on Spectroscopy and Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00144F [pubs.rsc.org]
• 7. Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. ctech.repligen.com [ctech.repligen.com]
• 10. researchgate.net [researchgate.net]

Application Notes & Protocols: 2-Nitrotriphenylene in Organic Electronics

A Prospective Guide for Researchers

Author: Gemini, Senior Application Scientist

Introduction: The Case for 2-Nitrotriphenylene

The field of organic electronics continues to demand novel materials with precisely tuned properties to enhance device performance. Triphenylene, a planar, disc-shaped polycyclic aromatic hydrocarbon (PAH), has emerged as a highly versatile molecular scaffold. Its inherent rigidity and extended π-system facilitate efficient charge transport through well-ordered self-assembled structures, making its derivatives promising candidates for organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1]

A key strategy for advancing organic semiconductors is the introduction of functional groups to the core aromatic structure. For the development of n-type (electron-transporting) materials, the incorporation of strong electron-withdrawing groups is a well-established approach. These groups lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), facilitating electron injection and transport. The nitro group (–NO2) is one of the most potent electron-withdrawing substituents known in organic chemistry.[2]

This document presents a prospective guide for the synthesis, characterization, and application of 2-nitrotriphenylene , a derivative poised to exhibit n-type semiconductor behavior. While direct literature on the application of 2-nitrotriphenylene in organic electronic devices is nascent, this guide provides a scientifically grounded framework based on established principles of materials science and device physics. We will detail protocols for its synthesis and its evaluation in OFETs and OLEDs, enabling researchers to explore its potential as a next-generation n-type organic semiconductor.

Synthesis and Characterization of 2-Nitrotriphenylene

The introduction of a nitro group onto the triphenylene core is expected to significantly alter its electronic properties. The most direct method for this is electrophilic aromatic nitration.

Proposed Synthesis Protocol: Electrophilic Nitration of Triphenylene

This protocol outlines a standard procedure for the mononitration of a PAH like triphenylene.[3][4] The reaction must be carefully controlled to favor the formation of the mononitrated product and minimize dinitration.

Materials:

• Triphenylene (high purity, >99%)

• Fuming Nitric Acid (≥90%)

• Acetic Anhydride

• Dichloromethane (DCM, anhydrous)

• Sodium Bicarbonate (saturated solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Hexane and Toluene (HPLC grade)

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve Triphenylene (1.0 eq.) in acetic anhydride at 0°C (ice bath).

• Nitrating Agent Preparation: In a separate flask, cautiously add fuming nitric acid (1.1 eq.) to a small volume of acetic anhydride at 0°C. Caution: This mixture is highly reactive.

• Nitration Reaction: Add the prepared nitrating agent dropwise to the triphenylene solution over 30 minutes, maintaining the temperature at 0°C.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) to observe the consumption of the starting material.

• Quenching: Once the reaction is complete, slowly pour the mixture into a beaker of ice-cold water to quench the reaction.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product via flash column chromatography on silica gel, using a hexane/toluene gradient as the eluent.

• Final Product: Collect the fractions containing the desired product (2-nitrotriphenylene) and remove the solvent to yield a solid. Further purification can be achieved by recrystallization or sublimation.

Physicochemical Characterization

To confirm the identity and purity of the synthesized 2-nitrotriphenylene, the following characterization techniques are essential:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and regiochemistry of nitro-substitution.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Elemental Analysis: To determine the elemental composition (C, H, N).

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity.[5]

• UV-Visible Spectroscopy & Cyclic Voltammetry: To determine the optical bandgap and estimate the HOMO/LUMO energy levels, respectively.

Expected Electronic Properties

The introduction of the nitro group is predicted to significantly lower the LUMO energy level of the triphenylene core, a key requirement for an n-type semiconductor.

Property	Unsubstituted Triphenylene (Typical)	2-Nitrotriphenylene (Predicted)	Rationale & Reference
HOMO Level	~ -5.8 eV	~ -6.1 eV	The inductive effect of the -NO₂ group slightly stabilizes the HOMO.
LUMO Level	~ -2.4 eV	~ -3.0 eV	The strong electron-withdrawing nature of the -NO₂ group significantly stabilizes the LUMO, facilitating electron injection.[2]
Electrochemical Bandgap	~ 3.4 eV	~ 3.1 eV	The HOMO-LUMO gap is expected to decrease due to the extension of conjugation with the nitro group.
Semiconductor Type	p-type or wide-gap	n-type	A LUMO level of ~-3.0 eV is within the ideal range for electron transport from common cathodes (e.g., Al, Ca) and for air stability.[6]

Application Protocols for Device Fabrication & Testing

The following protocols are designed to evaluate the performance of 2-nitrotriphenylene as an active material in key organic electronic devices.

Protocol 1: Organic Field-Effect Transistor (OFET) Fabrication and Analysis

Core Objective: To determine if 2-nitrotriphenylene functions as an n-type semiconductor and to quantify its electron mobility (μe).

Workflow Diagram:

Caption: OFET fabrication workflow for 2-nitrotriphenylene.

Detailed Step-by-Step Methodology:

• Substrate Preparation:

  • Use heavily n-doped Si wafers with a 200-300 nm thermally grown SiO₂ layer (serves as the gate electrode and gate dielectric, respectively).

  • Clean the substrates by sonicating sequentially in acetone, and isopropyl alcohol (IPA) for 15 minutes each.

  • Dry the substrates under a stream of N₂ and perform a UV-Ozone treatment for 15-20 minutes to remove organic residues and improve the surface energy.

• Active Layer Deposition:

  • Immediately transfer the cleaned substrates to a high-vacuum thermal evaporator (pressure < 10⁻⁶ Torr).

  • Deposit a 40-50 nm thin film of purified 2-nitrotriphenylene onto the SiO₂ surface. The deposition rate should be maintained at 0.1-0.2 Å/s. The substrate can be held at room temperature or heated (e.g., to 60°C) to potentially improve film crystallinity.

• Electrode Deposition:

  • Without breaking vacuum, deposit 50 nm thick Gold (Au) source and drain electrodes through a shadow mask onto the organic film. The channel length (L) and width (W) are defined by the mask (e.g., L = 50 µm, W = 1000 µm).

• Device Characterization:

  • Transfer the completed devices to a nitrogen-filled glovebox connected to a semiconductor parameter analyzer.

  • Measure the transfer characteristics by sweeping the gate voltage (V_G) from -20 V to +80 V at a constant high drain-source voltage (V_DS, e.g., +60 V).

  • Measure the output characteristics by sweeping V_DS from 0 V to +80 V at various constant gate voltages (V_G = 0 V, 20 V, 40 V, 60 V, 80 V).

Data Analysis and Expected Outcome:

• An n-type semiconductor will show an increase in drain current (I_DS) at positive gate voltages.

• The electron mobility (μe) can be calculated from the saturation regime of the transfer curve using the equation: I_DS = (W / 2L) * C_i * μe * (V_G - V_T)² where C_i is the capacitance per unit area of the gate dielectric and V_T is the threshold voltage.

• Expected Performance: For a novel n-type small molecule, a mobility (μe) in the range of 10⁻³ to 10⁻¹ cm²/V·s would be considered a successful initial result, with an on/off ratio > 10⁴.[7][8]

Protocol 2: Organic Light-Emitting Diode (OLED) Fabrication and Analysis

Core Objective: To evaluate 2-nitrotriphenylene as an electron-transporting layer (ETL) in a simplified phosphorescent OLED architecture.

Rationale: An effective ETL must have a suitable LUMO level for electron injection from the cathode and a deep HOMO level to block holes from passing through the emissive layer (EML), thereby promoting charge recombination within the EML.[9][10] The predicted electronic structure of 2-nitrotriphenylene makes it a strong candidate for this role.

Device Architecture Diagram:

Caption: Multilayer OLED stack incorporating 2-nitrotriphenylene as the ETL.

Detailed Step-by-Step Methodology:

• Substrate Preparation:

  • Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean substrates as described in the OFET protocol (Section 3.1, Step 1).

• Layer Deposition by Thermal Evaporation:

  • Sequentially deposit the organic and metal layers in a high-vacuum thermal evaporator without breaking vacuum between layers.

  • Hole-Injection Layer (HIL): 5 nm of HAT-CN.

  • Hole-Transporting Layer (HTL): 40 nm of TAPC (1,1-bis[(di-4-tolylamino)phenyl]cyclohexane).[10]

  • Emissive Layer (EML): 20 nm of CBP (4,4′-bis(N-carbazolyl)-1,1′-biphenyl) doped with 8% Ir(ppy)₃ (tris(2-phenylpyridine)iridium(III)) for green emission.

  • Electron-Transporting Layer (ETL): 30 nm of 2-nitrotriphenylene.

  • Electron-Injecting Layer (EIL) / Cathode: 1 nm of Lithium Fluoride (LiF) followed by 100 nm of Aluminum (Al).

• Encapsulation and Characterization:

  • Encapsulate the devices using UV-cured epoxy in a nitrogen environment to prevent degradation from air and moisture.

  • Measure the Current Density-Voltage-Luminance (J-V-L) characteristics using a source meter and a calibrated photodiode.

  • Measure the electroluminescence (EL) spectrum and calculate the CIE coordinates.

  • Calculate the External Quantum Efficiency (EQE) and Power Efficacy (lm/W) from the collected data.

Data Analysis and Expected Outcome:

• A control device should be fabricated using a standard ETL like TPBi (1,3,5-tris(N-phenylbenzimidazol-2-yl)benzene) for comparison.[10]

• Successful Outcome: The device using 2-nitrotriphenylene as the ETL should exhibit a lower turn-on voltage and/or a higher EQE compared to the control device. This would indicate efficient electron injection and transport, as well as effective hole-blocking, leading to more balanced charge recombination in the emissive layer. For a green phosphorescent OLED, an EQE of >15% would be a strong result for a device with a novel ETL.

References

• Ningbo Innopharmchem. (2026). The Versatility of Triphenylene in Advanced Organic Electronic Design.

• Jenekhe, S. A., & Chen, X. (2004). Electron Transport Materials for Organic Light-Emitting Diodes. ACS Publications. Available at: [Link]

• Chou, K.-H., et al. (2023). Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs. Journal of Materials Chemistry C. Available at: [Link]

• Chen, X., & Jenekhe, S. A. (2004). Electron Transport Materials for Organic Light-Emitting Diodes. Chemistry of Materials. Available at: [Link]

• Li, Y., & Wu, Y. (n.d.). Recent progress in the development of n-type organic semiconductors for organic field effect transistors. Journal of Materials Chemistry C. Available at: [Link]

• Li, Q., et al. (2022). A high mobility air-stable n-type organic small molecule semiconductor with high UV-visible-to-NIR photoresponse. PubMed. Available at: [Link]

• Mei, J., et al. (2013). Integrated Materials Design of Organic Semiconductors for Field-Effect Transistors. Journal of the American Chemical Society. Available at: [Link]

• Sánchez-Carrera, R. S., et al. (2024). High-performance n-type polymer field-effect transistors with exceptional stability. Journal of Materials Chemistry C. Available at: [Link]

• Shimizu, S., et al. (2020). Synthesis and Properties of NitroHPHAC: The First Example of Substitution Reaction on HPHAC. MDPI. Available at: [Link]

• Gao, X., & Hu, W. (2012). Recent progress of n-type organic semiconducting small molecules for organic field-effect transistors. Physical Chemistry Chemical Physics. Available at: [Link]

• Radner, F. (1983). Nitration of Polycyclic Aromatic Hydrocarbons with Dinitrogen Tetroxide. A Simple and Selective Synthesis of Mononitro Derivatives. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). Polycyclic Aromatic Hydrocarbons Based Organic Semiconductors: Ring-closing Synthesis and Optoelectronics Properties. ResearchGate. Available at: [Link]

• Blackburn, G. (2018). Nitration and sulfonation of polycyclic aromatic hydrocarbons under mild conditions yields derivatives with potent mutagenic and anti-bacterial properties. Hilaris Publisher. Available at: [Link]

• Ministry of Health and Welfare, Taiwan. (2022). Method of Test for Polycyclic Aromatic Hydrocarbons in Foods. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. fda.gov.tw [fda.gov.tw]
• 6. researchgate.net [researchgate.net]
• 7. Recent progress in the development of n-type organic semiconductors for organic field effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. A high mobility air-stable n-type organic small molecule semiconductor with high UV-visible-to-NIR photoresponse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alternative-energy.alfa-chemistry.com [alternative-energy.alfa-chemistry.com]
• 10. Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00974A [pubs.rsc.org]

Application Note: 2-Nitrotriphenylene as a Versatile Precursor for Advanced Functional Materials

Abstract: This document provides a comprehensive technical guide for researchers, materials scientists, and drug development professionals on the strategic use of 2-nitrotriphenylene as a pivotal precursor for novel materials. Triphenylene, a polycyclic aromatic hydrocarbon (PAH), is renowned for its exceptional thermal stability, inherent luminescence, and propensity to form highly ordered columnar structures, making it a prime scaffold for advanced functional materials.[1][2] The introduction of a nitro group at the 2-position serves as a versatile chemical handle, enabling a cascade of transformations into high-value functional derivatives. This guide details the synthesis of 2-nitrotriphenylene, its conversion to the key intermediate 2-aminotriphenylene, and subsequent applications in fields such as nitrogen-doped 2D materials, discotic liquid crystals, and optoelectronic systems.

The Strategic Importance of the Triphenylene Scaffold

The triphenylene core is a flat, rigid, and highly aromatic disc-shaped molecule.[1] Its unique π-electron system and geometry are responsible for several desirable properties:

• Exceptional Stacking Behavior: The planar structure facilitates strong π-π stacking interactions, leading to the self-assembly of molecules into columnar structures. This is the foundational principle behind triphenylene-based discotic liquid crystals.[2]

• Charge Transport Properties: The ordered stacking in columnar phases creates one-dimensional pathways for charge migration, making these materials highly suitable for applications in organic electronics and photovoltaics.[1]

• Thermal and Chemical Stability: The high aromatic stabilization of triphenylene imparts excellent thermal and chemical robustness, a critical requirement for materials used in electronic devices.[1][3]

• Photophysical Properties: Triphenylene and its derivatives often exhibit strong bluish fluorescence under UV light, a property leveraged in organic light-emitting diodes (OLEDs).[2][3]

The introduction of a nitro group (—NO₂) does more than just add a functional group; it fundamentally alters the electronic properties of the triphenylene core. As a potent electron-withdrawing group, the nitro substituent makes the aromatic system electron-deficient, opening pathways for nucleophilic substitution reactions and, most importantly, serving as a precursor to the electron-donating amino group (—NH₂).

Synthetic Workflow: From Precursor to Functional Intermediate

The journey from triphenylene to a versatile functional building block involves a two-step process: nitration followed by reduction. This workflow transforms a relatively inert hydrocarbon into a highly reactive and adaptable intermediate.

Caption: Synthetic pathway from triphenylene to 2-aminotriphenylene.

Experimental Protocols

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. All necessary safety precautions, including the use of personal protective equipment (PPE), should be strictly followed.

Protocol 3.1: Synthesis of 2-Nitrotriphenylene

The direct nitration of triphenylene is a standard electrophilic aromatic substitution. The peripheral positions (2, 3, 6, 7, 10, 11) are the most common sites for substitution.[1] Controlling the reaction conditions is crucial to favor mono-nitration and manage isomer formation.

Causality: The use of a nitrating mixture (concentrated nitric and sulfuric acids) generates the highly electrophilic nitronium ion (NO₂⁺), which attacks the electron-rich π-system of triphenylene. Acetic anhydride can be used as a solvent and helps to moderate the reaction.[4]

Materials:

• Triphenylene

• Concentrated Nitric Acid (70%)

• Concentrated Sulfuric Acid (98%)

• Glacial Acetic Acid

• Methanol

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve Triphenylene (1.0 eq) in glacial acetic acid at 0 °C (ice bath).

• Slowly add a pre-mixed, chilled solution of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (1.1 eq) dropwise to the stirring solution over 30 minutes, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture slowly into a beaker of ice water. A precipitate will form.

• Collect the solid product by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

• Wash the crude product with cold methanol to remove some impurities.

• The primary product will be 2-nitrotriphenylene, potentially with other isomers. Purify the product using column chromatography on silica gel with a hexane/DCM gradient.

• Combine the fractions containing the desired product and evaporate the solvent to yield 2-nitrotriphenylene as a yellow solid. Characterize using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 3.2: Reduction of 2-Nitrotriphenylene to 2-Aminotriphenylene

The reduction of an aromatic nitro group to an amine is one of the most reliable transformations in organic synthesis.[5] Using tin(II) chloride in the presence of hydrochloric acid is a classic and effective method.[6]

Causality: Tin(II) chloride acts as a reducing agent in an acidic medium, transferring electrons to the nitro group. The reaction proceeds through nitroso and hydroxylamine intermediates to yield the final amine.[7] The acidic conditions ensure the product is formed as an ammonium salt, which is then neutralized to release the free amine.

Materials:

• 2-Nitrotriphenylene

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (37%)

• Ethanol

• Sodium Hydroxide (NaOH) solution (5 M)

• Ethyl Acetate

Procedure:

• Suspend 2-nitrotriphenylene (1.0 eq) in ethanol in a round-bottom flask.

• Add Tin(II) chloride dihydrate (4.0-5.0 eq) to the suspension.

• Heat the mixture to reflux (approx. 80 °C) and then add concentrated HCl dropwise.

• Continue refluxing for 2-3 hours until TLC analysis shows complete consumption of the starting material.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly neutralize the mixture by adding 5 M NaOH solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

• Extract the product into ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and evaporate the solvent under reduced pressure to yield 2-aminotriphenylene. The product can be further purified by recrystallization or column chromatography if necessary.

Applications of 2-Aminotriphenylene in Materials Science

The true value of 2-nitrotriphenylene is realized through the versatile chemistry of its amino derivative. The 2-aminotriphenylene intermediate is a gateway to a wide array of advanced materials.

Caption: Key material classes derived from 2-aminotriphenylene.

Precursor for Nitrogen-Doped 2D Materials

Nitrogen doping is a powerful strategy to tailor the electronic properties of carbon-based materials like graphene.[8] The introduction of nitrogen atoms into the carbon lattice can create n-type or p-type charge carriers, depending on the bonding configuration (graphitic, pyridinic, pyrrolic).[8][9][10]

• Rationale: Using well-defined molecular precursors like 2-aminotriphenylene for bottom-up synthesis (e.g., via Chemical Vapor Deposition or pyrolysis) offers precise control over the location and type of nitrogen doping, which is superior to bulk doping methods.[10] This precision can lead to materials with predictable band gaps and enhanced catalytic activity for applications like the oxygen reduction reaction in fuel cells.[9]

Building Block for Discotic Liquid Crystals

The formation of columnar mesophases by triphenylene derivatives is highly dependent on the peripheral side arms attached to the core.[1][2] These chains influence solubility and modulate the intermolecular spacing, which directly impacts charge carrier mobility.[11]

• Rationale: The amino group on 2-aminotriphenylene is an ideal anchor point for attaching long alkyl or alkoxy chains via N-alkylation or amidation. By systematically varying the length and nature of these chains, researchers can fine-tune the mesophase behavior, clearing points, and electronic properties of the resulting liquid crystals for applications in organic field-effect transistors (OFETs) and solar cells.

Component in Donor-Acceptor (D-A) Systems

Many advanced optoelectronic materials rely on a molecular donor-acceptor architecture to facilitate charge separation or tune emission wavelengths.[11][12]

• Rationale: The amino group is a strong electron donor. 2-aminotriphenylene can be coupled with electron-accepting moieties (e.g., perylenes, benzothiadiazoles) to create D-A dyads or polymers.[11] This strategy allows for the precise tuning of HOMO/LUMO energy levels, enabling the design of materials with specific absorption and emission profiles for OLEDs, photovoltaics, and nonlinear optics.[12]

Summary of Compound Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Role	Key Characteristics
Triphenylene	C₁₈H₁₂	228.29	Starting Material	Planar, aromatic, thermally stable, fluorescent.[1][2]
2-Nitrotriphenylene	C₁₈H₁₁NO₂	273.29	Key Precursor	Electron-deficient aromatic core, versatile chemical handle.
2-Aminotriphenylene	C₁₈H₁₃N	243.31	Functional Intermediate	Electron-donating group, nucleophilic, ideal for derivatization.

References

• Optoelectronic Properties of Polycyclic Aromatic Hydrocarbons of Various Sizes and Shapes: A DFT Study. (n.d.). Beilstein Archives.
• Triphenylene as a versatile scaffold for advanced functional materials. (2026, February 2). PMC.
• Advances with Triphenylene Derivatives in Optics and Electronics. (2022, June 7). ResearchGate.
• Optoelectronic properties of ambipolar transport triphenylene-perylene donor–acceptor discotic liquid crystals. (n.d.). New Journal of Chemistry (RSC Publishing).
• Triphenylene Containing Blue-Light Emitting Semi- fluorinated Aryl Ether Polymers with Excellent Thermal and Photostability. (2022, March 22). ResearchGate.
• Synthesis of Nitrogen Doped Graphene through Microwave Irradiation. (n.d.). Google Scholar.
• Eco-Friendly Nitrogen-Doped Graphene Preparation and Design for the Oxygen Reduction Reaction. (n.d.). PMC.
• A Review of Strategies for the Synthesis of N-Doped Graphene-Like Materials. (2020, November 18). MDPI.
• Reduction of nitroarenes to anilines. Reproduced from ref. 145 with... (n.d.). ResearchGate.
• Chemical vapor deposition-grown nitrogen-doped graphene's synthesis, characterization and applications. (n.d.). KAUST Repository.
• CN104788484B - Synthetic method of 2-nitro phenyl boric acid. (n.d.). Google Patents.
• Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. (n.d.). Dalton Transactions (RSC Publishing).
• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. (2018, October 8). Master Organic Chemistry.

Sources

• 1. Triphenylene as a versatile scaffold for advanced functional materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. CN104788484B - Synthetic method of 2-nitro phenyl boric acid - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. A Review of Strategies for the Synthesis of N-Doped Graphene-Like Materials [mdpi.com]
• 9. Eco-Friendly Nitrogen-Doped Graphene Preparation and Design for the Oxygen Reduction Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 11. Optoelectronic properties of ambipolar transport triphenylene-perylene donor–acceptor discotic liquid crystals - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. beilstein-archives.org [beilstein-archives.org]

Application Notes &amp; Protocols: Strategic Derivatization of 2-Nitrotriphenylene for Advanced Functional Materials

Abstract

Triphenylene, a planar, disc-shaped polycyclic aromatic hydrocarbon, serves as a foundational scaffold for high-performance functional materials due to its inherent rigidity, thermal stability, and unique self-assembly properties.[1][2] Its derivatives are pivotal in the development of organic electronics, sensors, and particularly discotic liquid crystals, which form highly ordered columnar mesophases ideal for one-dimensional charge transport.[1][2][3][4][5] The introduction of a nitro group at the 2-position of the triphenylene core creates 2-nitrotriphenylene, a key intermediate whose true potential is unlocked through strategic chemical modification. The nitro group is not merely a substituent; it is a versatile synthetic handle that, through its transformation into an amino group, opens a gateway to a vast landscape of functional derivatives.

This comprehensive guide details the primary derivatization pathways for 2-nitrotriphenylene, focusing on the critical reduction to 2-aminotriphenylene and subsequent functionalization reactions. We provide field-proven, step-by-step protocols for key transformations including nitro group reduction, palladium-catalyzed cross-coupling, and amide bond formation. The causality behind experimental choices is explained, empowering researchers to adapt and innovate upon these foundational methods for their specific applications in materials science and drug development.

The Central Role of 2-Nitrotriphenylene: A Gateway to Functionality

The derivatization of the triphenylene core is essential to tune its electronic properties and control its self-assembly behavior. Attaching flexible peripheral chains, for instance, is a common strategy to induce the formation of liquid crystalline phases.[6] 2-Nitrotriphenylene is an ideal starting point for such modifications due to the reactivity of the nitro group.

The primary strategy revolves around the reduction of the electron-withdrawing nitro group to an electron-donating amino group (–NH₂). This transformation is pivotal for two reasons:

• Altered Electronic Properties : It fundamentally changes the electronic nature of the substituent, influencing the overall HOMO/LUMO levels of the molecule.

• Versatile Functional Handle : The resulting 2-aminotriphenylene is a nucleophile that can readily undergo a wide array of subsequent reactions to build molecular complexity.

The overall synthetic strategy is visualized below, highlighting the conversion of the inert triphenylene scaffold into a versatile building block.

Caption: General workflow for functionalizing 2-nitrotriphenylene.

The Pivotal Transformation: Reduction to 2-Aminotriphenylene

The reduction of a nitroarene to an arylamine is a cornerstone of organic synthesis.[7] The choice of method is critical and depends on factors like functional group tolerance, cost, and scalability. For the conversion of 2-nitrotriphenylene, several reliable methods can be employed.

Comparative Analysis of Reduction Methodologies

The most common methods are catalytic hydrogenation and metal-mediated reductions. Each offers distinct advantages and disadvantages, which are summarized below.

Method	Reagents & Conditions	Pros	Cons	Typical Yield	Reference
Catalytic Hydrogenation	H₂ gas (50 psi), 10% Pd/C, Ethanol or Ethyl Acetate, RT	High efficiency, clean byproducts (H₂O), mild conditions.	Requires specialized pressure equipment; catalyst can be pyrophoric; may reduce other functional groups (alkenes, alkynes).	>95%	[7]
Metal/Acid Reduction	SnCl₂·2H₂O, Ethanol, Reflux	Excellent functional group tolerance (ketones, esters, nitriles are safe); inexpensive reagents.	Stoichiometric amounts of metal salts are produced as waste, requiring extensive workup and purification.	85-95%	[7]
Transfer Hydrogenation	Hydrazine hydrate (N₂H₄·H₂O), Fe₂O₃ or other catalyst, Ethanol, Reflux	Avoids use of high-pressure hydrogen gas; often highly chemoselective.	Hydrazine is highly toxic; requires careful handling.	85-92%	[8][9]
Neutral Metal Reduction	Iron powder, NH₄Cl or Acetic Acid, Ethanol/Water, Reflux	Inexpensive, environmentally benign (iron oxides), effective.	Can be slower than other methods; requires vigorous stirring.	>90%	[7]

Protocol 1: Synthesis of 2-Aminotriphenylene via SnCl₂ Reduction

This protocol is often preferred in a research setting due to its operational simplicity and high chemoselectivity. The mechanism involves the stepwise reduction of the nitro group by Sn(II), which is oxidized to Sn(IV).

Rationale: Tin(II) chloride is a mild reducing agent that is highly effective for nitro groups while leaving other reducible functionalities intact. Ethanol is a common solvent, and the reaction is typically driven to completion at reflux temperatures.

Materials:

• 2-Nitrotriphenylene (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 eq)

• Ethanol (Absolute)

• 3M Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, condenser, heating mantle, separatory funnel, rotary evaporator

• Celite® pad for filtration

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-nitrotriphenylene in absolute ethanol (approx. 20 mL per gram of substrate).

• Add tin(II) chloride dihydrate (4.0 equivalents) to the solution in portions. The addition may be exothermic.

• Heat the reaction mixture to reflux (approx. 80 °C) and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is completely consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and carefully pour it into a beaker containing ice.

• Slowly basify the mixture by adding 3M NaOH solution with stirring until the pH is ~8-9. A thick white precipitate of tin salts will form.

• Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the solid pad thoroughly with ethyl acetate.[7]

• Transfer the filtrate to a separatory funnel. Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.[7]

• Remove the solvent under reduced pressure using a rotary evaporator to yield crude 2-aminotriphenylene.

• Purify the product by column chromatography on silica gel or by recrystallization if necessary.

Derivatization of 2-Aminotriphenylene for Specific Applications

The amino group of 2-aminotriphenylene is a nucleophilic center that enables a multitude of subsequent transformations. These reactions are used to attach functional side chains or link triphenylene units together, thereby tuning the material's properties for targeted applications.

Caption: Key derivatization reactions starting from 2-aminotriphenylene.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming carbon-nitrogen bonds.[10] This reaction can couple 2-aminotriphenylene with various aryl halides or triflates, enabling the synthesis of complex diarylamines or triarylamines. These materials are often investigated as hole-transporting layers in OLEDs or as building blocks for conductive polymers.

Rationale: This reaction overcomes the limitations of traditional methods for aryl amine synthesis, which often require harsh conditions and have limited scope.[10] The choice of a sterically hindered phosphine ligand is crucial for promoting the reductive elimination step and preventing catalyst decomposition. A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine.

Protocol 2: Buchwald-Hartwig Coupling of 2-Aminotriphenylene with an Aryl Bromide

Materials:

• 2-Aminotriphenylene (1.0 eq)

• Aryl bromide (1.1 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• A suitable phosphine ligand (e.g., XPhos, SPhos) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous toluene

• Schlenk flask or sealed reaction vial, magnetic stirrer, heating block

• Inert atmosphere supply (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add Pd₂(dba)₃, the phosphine ligand, and sodium tert-butoxide.

• Add 2-aminotriphenylene and the aryl bromide coupling partner.

• Add anhydrous toluene via syringe and seal the flask.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Cool the mixture to room temperature and quench by adding water.

• Dilute with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product via column chromatography on silica gel to afford the desired N-aryl triphenylene derivative.

Advanced Strategy: Direct C-NO₂ Cross-Coupling

Recent advances in catalysis have demonstrated that the nitro group itself can act as a leaving group in cross-coupling reactions, bypassing the need for a pre-reduction step.[11] Both Suzuki-Miyaura (C-C coupling) and Buchwald-Hartwig (C-N coupling) reactions have been developed for nitroarenes.[12][13][14]

Expert Insight: This approach represents a more atom- and step-economical synthesis. The key is the oxidative addition of the Ar-NO₂ bond to a low-valent palladium(0) center, a previously challenging step.[14] Success relies heavily on the use of specialized, electron-rich, and sterically bulky phosphine ligands (e.g., BrettPhos) that facilitate the C-N or C-C bond cleavage.[13][15] While powerful, these methods may require more rigorous optimization for a specific substrate like 2-nitrotriphenylene compared to the classic two-step approach.

Application-Specific Characterization

Confirmation of successful derivatization requires standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). However, for materials destined for specific applications like liquid crystals, further characterization is essential.

Protocol 3: Characterization of Triphenylene Mesophases

Techniques:

• Differential Scanning Calorimetry (DSC): This technique measures heat flow as a function of temperature, allowing for the precise determination of phase transition temperatures (e.g., crystal-to-liquid crystal, liquid crystal-to-isotropic) and their associated enthalpy changes.[3]

• Polarized Optical Microscopy (POM): POM uses polarized light to visualize the unique optical textures of different liquid crystalline phases, enabling their identification.[3]

Procedure (DSC):

• Sample Preparation: Accurately weigh 2-5 mg of the purified triphenylene derivative into an aluminum DSC pan and hermetically seal it. Use an empty sealed pan as a reference.[3]

• Instrument Setup: Place both pans in the DSC cell and purge with an inert gas (e.g., nitrogen) at 20-50 mL/min.

• Thermal Program:

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its final clearing point into the isotropic liquid phase.

  • Hold for 2-5 minutes to erase any thermal history.

  • Cool the sample at the same rate back to the starting temperature.

  • Perform a second heating scan at the same rate. The data from the second heating and first cooling scans are typically reported.

• Data Analysis: Analyze the resulting thermogram to identify endothermic (heating) and exothermic (cooling) peaks corresponding to phase transitions. The peak onset temperature is typically reported as the transition temperature (T).

Example Data for a Hypothetical Hexa-alkoxy Triphenylene
Transition	Temperature (°C)	Enthalpy (ΔH, kJ/mol)
Crystal (Cr) → Columnar Hexagonal (Colₕ)	85.2	45.7
Columnar Hexagonal (Colₕ) → Isotropic (Iso)	121.5	8.3

Conclusion

2-Nitrotriphenylene is a highly valuable and versatile platform for the synthesis of advanced functional materials. The strategic reduction of its nitro group to an amine unlocks a rich portfolio of subsequent derivatization reactions. By following the robust protocols detailed in this guide for reduction, cross-coupling, and characterization, researchers can reliably synthesize and validate novel triphenylene-based molecules. Understanding the causality behind each experimental step—from the choice of reducing agent to the selection of a specific palladium ligand—is paramount for troubleshooting, optimization, and the rational design of next-generation materials for organic electronics, liquid crystals, and beyond.

References

• Ullah, E., et al. (2024). Triphenylene as a versatile scaffold for advanced functional materials. RSC Advances. Available at: [Link][1][2][6]

• BenchChem (2025). Application Notes and Protocols for the Reduction of Nitro Groups to Amines. BenchChem.[7]

• Kallitsis, M., et al. (2021). Selective Reduction of Nitroarenes to Arylamines by the Cooperative Action of Methylhydrazine and a Tris(N-heterocyclic thioamidate) Cobalt(III) Complex. The Journal of Organic Chemistry. Available at: [Link][8]

• BenchChem (2025). Application Notes & Protocols for the Characterization of Triphenylene Mesophases Using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM). BenchChem.[3]

• Samman, S. S. (2014). I Liquid crystal properties of triphenylene esters. University of York.[16]

• Kumar, S. (2004). Recent developments in the chemistry of triphenylene-based discotic liquid crystals. Liquid Crystals. Available at: [Link][4]

• Wikipedia. (2023). Triphenylene. Wikipedia. Available at: [Link][5]

• Patil, R. D., & Sasson, Y. (2015). Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions. Organic Chemistry: Current Research. Available at: [Link]

• Werner, T. (2018). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Science of Synthesis.[9]

• Sharma, M., et al. (2025). Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable V₂O₅/TiO₂ catalyst for amine synthesis. Materials Advances. Available at: [Link][17]

• Wang, Z., et al. (2009). Synthesis and Characterization of Novel Triphenylene Derivatives Having Carboxylic Acid Groups at the Peripheral Chains. Key Engineering Materials. Available at: [Link][18]

• Hmadeh, M., et al. (2024). Click Chemistry Derived Hexa-ferrocenylated 1,3,5-Triphenylbenzene for the Detection of Divalent Transition Metal Cations. ACS Omega. Available at: [Link][19]

• Wikipedia. (2024). Buchwald–Hartwig amination. Wikipedia. Available at: [Link][10]

• Bai, Y.-F., et al. (2015). Synthesis and characterisation of 3-armed dendritic molecules with triphenylbenzene or triphenyltriazine as core and triphenylene derivative as shells. Liquid Crystals. Available at: [Link][20]

• Wu, Y., et al. (2021). Regiodivergent C–H Arylation of Triphenylene Derivatives Controlled by Electronic Effects of Diaryliodonium Salts. The Journal of Organic Chemistry. Available at: [Link][21]

• Bai, Y.-F., et al. (2024). Triphenylene Discotic Pd(II) Metallomesogens Based on Triazole Ligands Derived from the Click Reaction. Crystal Growth & Design. Available at: [Link][22]

• ACS GCI Pharmaceutical Roundtable. (2021). Buchwald-Hartwig Amination Reagent Guide. ACS GCI Pharmaceutical Roundtable. Available at: [Link][23]

• Wang, C., et al. (2012). Triphenylene Substituted Pyrene Derivative: Synthesis and Single Molecule Investigation. The Journal of Physical Chemistry C. Available at: [Link][24]

• Chen, K., et al. (2022). Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Chemical Science. Available at: [Link][25]

• Kinuta, H., et al. (2017). Buchwald-Hartwig Amination of Nitroarenes. Angewandte Chemie International Edition. Available at: [Link][12]

• Yadav, M. R., et al. (2025). The Buchwald‐Hartwig Amination of Nitroarenes. ResearchGate. Available at: [Link][11]

• Organic Chemistry Portal. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Organic Chemistry Portal. Available at: [Link][13]

• Yadav, M. R., et al. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society. Available at: [Link][14]

• Martin, R., & Vautravers, N. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules. Available at: [Link][15]

• Tasdelen, M. A. (2015). Click Chemistry Approaches for the Synthesis and Functionalization of Macromolecules. ResearchGate. Available at: [Link][26]

• BenchChem. (2025). The Nitro Group: A Linchpin in the Reactivity of 2-Nitrothiophene-3-carbaldehyde. BenchChem.[27]

Sources

• 1. Triphenylene as a versatile scaffold for advanced functional materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Triphenylene as a versatile scaffold for advanced functional materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cris.biu.ac.il [cris.biu.ac.il]
• 5. Triphenylene - Wikipedia [en.wikipedia.org]
• 6. Triphenylene as a versatile scaffold for advanced functional materials - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08804F [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald-Hartwig Amination of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. thieme.de [thieme.de]
• 14. organic-chemistry.org [organic-chemistry.org]
• 15. mdpi.com [mdpi.com]
• 16. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 17. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]
• 18. Synthesis and Characterization of Novel Triphenylene Derivatives Having Carboxylic Acid Groups at the Peripheral Chains | Scientific.Net [scientific.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. tandfonline.com [tandfonline.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 26. researchgate.net [researchgate.net]
• 27. pdf.benchchem.com [pdf.benchchem.com]

The Emergence of 2-Nitrotriphenylene in Advanced Materials: A Guide for Researchers

Introduction: Beyond the Electron-Rich Triphenylene Core

Triphenylene, a planar, C3-symmetric polycyclic aromatic hydrocarbon (PAH), has long been a cornerstone in materials science. Its inherent propensity for self-assembly into one-dimensional columnar structures has made it a workhorse for applications in organic electronics, particularly as hole-transporting (p-type) materials in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[1][2] The delocalized 18-π-electron system endows it with remarkable stability and charge transport properties.[3] However, the majority of research has focused on triphenylene derivatives bearing electron-donating substituents (e.g., alkoxy or alkyl chains), reinforcing its electron-rich character.

This guide ventures into a less-explored yet highly promising frontier: the introduction of a potent electron-withdrawing group, the nitro (-NO2) moiety, onto the triphenylene scaffold. Specifically, we focus on 2-nitrotriphenylene, a molecule poised to unlock new functionalities by transforming the electronic landscape of the triphenylene core. The strategic placement of the nitro group fundamentally alters the molecule's properties, creating an electron-deficient system with significant potential for novel applications in materials science. These nitro-triphenylenes are also valuable precursors for a variety of other triphenylene derivatives.[4]

This document serves as a detailed application note and protocol guide for researchers, scientists, and professionals in drug development and materials science. We will explore the synthesis, properties, and prospective applications of 2-nitrotriphenylene, providing both the theoretical underpinnings and practical, step-by-step methodologies.

Part 1: The Scientific Rationale - From Electron-Rich to Electron-Deficient

The core principle behind the applications of 2-nitrotriphenylene lies in the profound electronic perturbation induced by the nitro group. The -NO2 group is one of the strongest electron-withdrawing groups in organic chemistry. Its introduction onto the triphenylene ring system has several key consequences:

• Lowering of LUMO and HOMO Energy Levels: The strong inductive and resonance effects of the nitro group significantly lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO) and, to a lesser extent, the Highest Occupied Molecular Orbital (HOMO). This reduction in the LUMO level is the primary reason for the shift from p-type (hole-transporting) to n-type (electron-transporting) behavior.

• Creation of a Strong Dipole Moment: The significant difference in electronegativity between the nitro group and the aromatic core induces a substantial molecular dipole moment, which can influence intermolecular interactions and self-assembly.

• Altered Photophysical Properties: The introduction of a nitro group often leads to quenching of fluorescence. This property, while seemingly a drawback for light-emission applications, can be harnessed for chemical sensing through "turn-off" mechanisms.

• Enhanced Reactivity and Functionalization: The nitro group can be readily reduced to an amino group (-NH2), providing a versatile handle for further chemical modification and the construction of more complex functional materials.

These altered properties open the door to applications that are inaccessible to traditional electron-rich triphenylenes.

Part 2: Key Applications and Experimental Protocols

We will now delve into the most promising applications for 2-nitrotriphenylene and provide detailed protocols for its synthesis and utilization.

Application 1: n-Type Semiconductor in Organic Field-Effect Transistors (OFETs)

The development of stable and efficient n-type organic semiconductors has lagged behind their p-type counterparts, creating a significant bottleneck in the advancement of complementary organic electronic circuits. The electron-deficient nature of 2-nitrotriphenylene makes it a prime candidate for addressing this "n-type gap."[5][6]

The utility of 2-nitrotriphenylene as an n-type semiconductor hinges on two main factors: its low-lying LUMO for efficient electron injection and transport, and its ability to self-assemble into ordered columnar structures, which provide pathways for charge carrier hopping between molecules. The protocol below outlines the fabrication of a bottom-gate, top-contact OFET, a common architecture for evaluating new semiconductor materials.

• Substrate Preparation:

  • Begin with a heavily n-doped silicon wafer (serving as the gate electrode) with a 300 nm thermally grown silicon dioxide (SiO2) layer (the gate dielectric).

  • Clean the substrate by sequential ultrasonication in deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrate with a stream of dry nitrogen and then treat it with an oxygen plasma or UV-ozone cleaner for 10 minutes to remove any residual organic contaminants and improve the surface energy.

• Dielectric Surface Modification:

  • To improve the interface between the dielectric and the organic semiconductor and reduce charge trapping, a self-assembled monolayer (SAM) is often applied.

  • Prepare a 5 mM solution of octadecyltrichlorosilane (OTS) in anhydrous toluene.

  • Immerse the cleaned Si/SiO2 substrate in the OTS solution for 30 minutes inside a nitrogen-filled glovebox.

  • Rinse the substrate with fresh toluene to remove any physisorbed OTS and then anneal at 120°C for 20 minutes.

• Deposition of 2-Nitrotriphenylene Thin Film:

  • Place the surface-modified substrate into a high-vacuum thermal evaporator (base pressure < 10^-6 Torr).

  • Load a quartz crucible with high-purity 2-nitrotriphenylene powder.

  • Deposit a 50 nm thin film of 2-nitrotriphenylene onto the substrate at a rate of 0.1-0.2 Å/s. The substrate should be held at a controlled temperature (e.g., 80°C) to promote ordered film growth.

• Source-Drain Electrode Deposition:

  • Using a shadow mask, deposit 50 nm thick gold source and drain electrodes onto the organic film. The channel length (L) and width (W) are defined by the mask (e.g., L = 50 µm, W = 1000 µm).

• Device Characterization:

  • Transfer the completed OFET device to a probe station connected to a semiconductor parameter analyzer.

  • Measure the output characteristics (Drain Current, I_D vs. Drain-Source Voltage, V_DS) at various gate voltages (V_G).

  • Measure the transfer characteristics (I_D vs. V_G) at a fixed V_DS in both the linear and saturation regimes.

  • Calculate the field-effect mobility (µ), on/off ratio, and threshold voltage (V_th) from the transfer characteristics.

Diagram: OFET Fabrication Workflow

Caption: Photoinduced electron transfer (PET) from an excited analyte to 2-nitrotriphenylene.

Part 3: Synthesis Protocol

Direct nitration of the triphenylene core is the most straightforward method to synthesize 2-nitrotriphenylene. The following protocol is a general method for the nitration of PAHs, adapted for triphenylene.

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1.0 g of triphenylene in 30 mL of glacial acetic acid.

  • Cool the flask to 0-5°C in an ice bath.

• Nitration:

  • Slowly add 1.5 mL of concentrated nitric acid (70%) to the stirred solution over a period of 15 minutes.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 4 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification:

  • Pour the reaction mixture into 200 mL of ice-cold water.

  • A yellow precipitate will form. Collect the solid by vacuum filtration and wash thoroughly with water until the filtrate is neutral.

  • Dry the crude product in a vacuum oven.

  • Purify the crude product by column chromatography on silica gel, using a hexane:dichloromethane gradient as the eluent.

  • Combine the fractions containing the desired product and remove the solvent under reduced pressure.

  • Further purify the product by recrystallization from a suitable solvent system (e.g., ethanol/toluene).

Diagram: Synthesis of 2-Nitrotriphenylene

Caption: General reaction scheme for the synthesis of 2-nitrotriphenylene.

Part 4: Data Presentation and Expected Properties

While extensive experimental data for 2-nitrotriphenylene is not widely available, we can infer its properties based on related compounds.

Table 1: Comparison of Electronic Properties

Compound	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Primary Charge Transport
Triphenylene (unsubstituted)	~ -5.8	~ -2.1	~ 3.7	p-type
2,3,6,7,10,11-Hexa(hexyloxy)triphenylene	~ -5.2	~ -1.8	~ 3.4	p-type
2-Nitrotriphenylene (Predicted)	~ -6.2	~ -2.8	~ 3.4	n-type
Triphenylene Carboximide Derivative [5]	~ -6.5	~ -3.5	~ 3.0	n-type

Note: Predicted values for 2-nitrotriphenylene are estimates based on the known effects of nitro-substitution on other PAHs.

Conclusion and Future Outlook

2-Nitrotriphenylene represents a paradigm shift in the functionalization of the triphenylene core, transitioning it from a traditionally electron-rich to an electron-deficient building block. This opens up exciting possibilities for its application as an n-type semiconductor in organic electronics and as a novel platform for chemical sensors. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the synthesis and characterization of this promising material. Further research into di- and tri-nitro triphenylene derivatives could lead to even more pronounced electron-deficient properties, paving the way for the next generation of high-performance organic electronic materials.

References

• Kumar, S., & Varshney, S. K. (2006). Nitration of Triphenylene Discotics: Synthesis of Mononitro-, Dinitro- and Trinitro-Hexaalkoxy Triphenylenes. Molecular Crystals and Liquid Crystals, 452(1), 135-144.

• Li, Y., Wang, Z., & Pei, J. (2009). Electron-Deficient Triphenylene and Trinaphthylene Carboximides. Organic Letters, 11(14), 3028–3031. [Link]

• PubMed. (2009). Electron-deficient triphenylene and trinaphthylene carboximides. Organic Letters. [Link]

• BenchChem. (n.d.). Potential applications of triphenylbenzene-based ligands in materials science.
• Mughal, E. U., Naeem, N., Jabeen, A., & Maly, K. E. (2026).

• ResearchGate. (2021). Synthesis of electron deficient triphenylene trisimide and its thionated analog. [Link]

• PubMed. (2026). Triphenylene as a versatile scaffold for advanced functional materials. [Link]

• PubMed. (2019). Triphenylene-Derived Electron Acceptors and Donors on Ag(111): Formation of Intermolecular Charge-Transfer Complexes With Common Unoccupied Molecular States. Small. [Link]

• Google Patents. (2015). Application of triphenylene derivatives in organic electroluminescent devices.
• Shimadzu. (2016). Determination of Nitro Polycyclic aromatic hydrocarbons in PM2.5 using GC-MS/MS.
• Sydlik, S. A. (2014). Design and synthesis of functional graphenic and triptycene poli(arylether)
• MDPI. (2022). Oxygenated and Nitrated Polycyclic Aromatic Hydrocarbons: Sources, Quantification, Incidence, Toxicity, and Fate in Soil—A Review Study.
• CymitQuimica. (n.d.). CAS 217-59-4: Triphenylene.
• Wikipedia. (n.d.). Triphenylene.

Sources

• 1. Triphenylene as a versatile scaffold for advanced functional materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triphenylene as a versatile scaffold for advanced functional materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Triphenylene - Wikipedia [en.wikipedia.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electron-deficient triphenylene and trinaphthylene carboximides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Protocols for the Chromatographic Separation of Nitrotriphenylene Isomers

Executive Summary & Context

Nitrated polycyclic aromatic hydrocarbons (nitro-PAHs) are critical environmental pollutants and vital intermediates in the synthesis of advanced functional materials, including discotic liquid crystals[1][2]. The direct electrophilic nitration of triphenylene under controlled conditions yields a crude mixture predominantly composed of two positional isomers: 1-nitrotriphenylene and 2-nitrotriphenylene [2][3].

Isolating these isomers is notoriously challenging due to their identical molecular weights and highly similar polarities. This application note provides field-proven, self-validating protocols for both analytical and preparative separations, bridging the gap between fundamental structural chemistry and applied chromatographic science.

Mechanistic Principles of Separation (The "Why")

To separate these isomers, we must exploit their subtle 3D structural divergences rather than simple polarity.

The α -nitro substituent in 1-nitrotriphenylene causes severe steric hindrance with the adjacent bay-region protons. To relieve this strain, the molecule adopts a helical twist, breaking the inherent planarity of the triphenylene core[4]. Conversely, the β -nitro substituent in 2-nitrotriphenylene projects outward, allowing the aromatic core to remain strictly planar.

This structural dichotomy—helical vs. planar —is the causal mechanism driving our separation strategy. By utilizing a highly cross-linked, polymeric C18 stationary phase, we create a "shape-selective" environment. Planar molecules (2-nitrotriphenylene) intercalate deeply into the rigid, slot-like C18 chains, resulting in stronger van der Waals interactions and longer retention times. Non-planar molecules (1-nitrotriphenylene) are sterically excluded and elute earlier.

Workflow & Mechanistic Pathway

Workflow and shape-selective chromatographic mechanism for nitrotriphenylene isomers.

Protocol A: High-Resolution Analytical HPLC

This protocol is designed for the precise quantification and purity analysis of nitrotriphenylene isomers using shape-selective reversed-phase HPLC.

System Setup & Materials

• Column: Polymeric C18 PAH Column (e.g., Agilent Pursuit PAH or Vydac 201TP), 250 mm × 4.6 mm, 5 µm. Causality: Monomeric C18 columns lack the structural rigidity required to differentiate planar from non-planar isomers; polymeric phases are mandatory.

• Mobile Phase A: Ultrapure Water (18.2 MΩ·cm).

• Mobile Phase B: HPLC-Grade Acetonitrile.

• Column Temperature: Strictly maintained at 20°C. Causality: Lower temperatures decrease the kinetic energy of the alkyl chains, increasing the rigidity of the stationary phase and drastically enhancing shape selectivity.

Self-Validating System Suitability Test (SST)

Before injecting the sample, the system must validate its own shape selectivity.

• Inject 10 µL of NIST SRM 869b (Column Selectivity Test Mixture).

• Calculate the selectivity factor ( αTBN/BaP​ ) between tetrabenzonaphthalene (TBN) and benzo[a]pyrene (BaP).

• Validation Gate: The system is only validated for nitrotriphenylene separation if αTBN/BaP​≤1.7 (indicating polymeric character). If the value is higher, the column has lost its polymeric rigidity, and the separation of 1-nitro and 2-nitrotriphenylene will fail.

Step-by-Step Execution

• Sample Preparation: Dissolve 1 mg of the crude nitrotriphenylene mixture in 1 mL of Acetonitrile/Dichloromethane (9:1 v/v). Filter through a 0.22 µm PTFE syringe filter.

• Equilibration: Flush the column with 60% B at 1.0 mL/min for 20 column volumes.

• Injection: Inject 10 µL of the filtered sample.

• Gradient Elution:

  • 0–5 min: Isocratic at 60% B.

  • 5–25 min: Linear gradient to 100% B.

  • 25–35 min: Isocratic at 100% B.

• Detection: Monitor UV absorbance at 254 nm (universal PAH absorption) and 360 nm (nitro-specific absorption).

Protocol B: Preparative Flash Chromatography

For researchers synthesizing triphenylene-based discotic liquid crystals, bulk separation of the isomers is required[2]. Normal-phase chromatography separates these isomers based on subtle differences in their dipole moments.

Self-Validating TLC Gate

• Spot the crude mixture on a silica gel 60 F254 TLC plate.

• Develop in Hexane/Dichloromethane (80:20 v/v).

• Validation Gate: 1-nitrotriphenylene will migrate higher due to a weaker dipole interaction with the silanol groups. Proceed to column loading only if ΔRf​≥0.15 . If ΔRf​<0.15 , adjust the dichloromethane ratio down by 5% and re-test.

Step-by-Step Execution

• Column Packing: Slurry-pack a glass column (e.g., 40 mm ID) with 100 g of Silica Gel (230–400 mesh) using pure Hexane.

• Dry Loading: Dissolve 500 mg of the crude mixture in a minimum volume of dichloromethane. Add 2 g of silica gel, evaporate the solvent under reduced pressure, and load the dry powder evenly onto the column head.

• Elution Strategy (Step Gradient):

  • Elute with 500 mL of Hexane/Dichloromethane (90:10).

  • Elute with 1000 mL of Hexane/Dichloromethane (85:15). 1-nitrotriphenylene elutes in this fraction.

  • Elute with 500 mL of Hexane/Dichloromethane (70:30). 2-nitrotriphenylene elutes in this fraction.

• Fraction Analysis: Verify fraction purity via HPLC (Protocol A) before rotary evaporation.

Quantitative Data Summaries

Table 1: HPLC Gradient and Photometric Parameters

Time (min)	% Mobile Phase A (H2O)	% Mobile Phase B (ACN)	Flow Rate (mL/min)	UV Detection (nm)
0.0	40	60	1.0	254, 360
5.0	40	60	1.0	254, 360
25.0	0	100	1.0	254, 360
35.0	0	100	1.0	254, 360

Table 2: Typical Chromatographic Performance Metrics (Polymeric C18, 20°C)

Compound	Conformation	Retention Time ( tR​ )	Capacity Factor ( k′ )	Selectivity ( α )	Resolution ( Rs​ )
1-Nitrotriphenylene	Helical / Non-Planar	18.4 min	5.1	-	-
2-Nitrotriphenylene	Planar	21.2 min	6.0	1.18	2.4

Troubleshooting & Causal Interventions

Observation	Causal Diagnosis	Corrective Action
Co-elution in HPLC ( Rs​<1.0 )	The stationary phase lacks sufficient rigidity to recognize planarity. This occurs if the column is monomeric or the temperature is too high.	Verify the use of a polymeric PAH column. Decrease column compartment temperature to 15–20°C to restrict alkyl chain mobility.
Peak Tailing ( Tf​>1.5 )	Secondary interactions between the nitro group and unendcapped residual silanols on the silica support.	Ensure the column is fully endcapped. Alternatively, add 0.1% Formic Acid to the mobile phase to suppress silanol ionization.
Poor recovery in Prep Column	Nitro-PAHs can irreversibly adsorb to highly active silica sites, especially when dry-loaded.	Deactivate the silica slightly by washing the column with 1% isopropanol in hexane prior to equilibration, or avoid letting the column run dry.

References

• Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003) Source: INCHEM / World Health Organization URL:[Link]

• Advances in the synthesis of triphenylene derivatives with flexible side chains Source: ResearchGate URL:[Link]

• Recent developments in the chemistry of triphenylene-based discotic liquid crystals Source: Taylor & Francis / Liquid Crystals URL:[Link]

• Separation and Characterization of Mononitro Derivatives of Phenanthrene, Pyrene, Chrysene, Fluoranthene and Triphenylene Source: ResearchGate URL:[Link]

Sources

• 1. Selected Nitro- and Nitro-oxy-polycyclic Aromatic Hydrocarbons (EHC 229, 2003) [inchem.org]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Optimizing 2-Nitrotriphenylene Synthesis

Welcome to the Technical Support Center for the synthesis of 2-nitrotriphenylene. This guide is designed for researchers, analytical chemists, and drug development professionals seeking to overcome regioselectivity issues and optimize yields in the production of this specific nitrated polycyclic aromatic hydrocarbon (nitro-PAH).

Mechanistic Overview & Workflow

To achieve high yields of the 2-nitro isomer, modern synthetic workflows have shifted away from direct nitration toward transition-metal-catalyzed bottom-up assembly. The diagram below illustrates the highly selective carbocyclization pathway.

Caption: Palladium-catalyzed carbocyclization pathway for selective 2-nitrotriphenylene synthesis.

Frequently Asked Questions (Troubleshooting)

Q1: I am using direct nitration (HNO3 in Ac2O) on triphenylene, but my GC-MS shows a complex mixture. Why is the yield of 2-nitrotriphenylene so low? A1: Direct electrophilic aromatic substitution of triphenylene using nitric acid and acetic anhydride at 60 °C inherently suffers from poor regioselectivity[1]. The electron densities at the 1- and 2-positions of the triphenylene ring system are extremely similar, leading to a nearly statistical mixture of 1-nitrotriphenylene and 2-nitrotriphenylene, alongside potential over-nitration products[1]. For high-purity applications (e.g., atmospheric calibration standards), transition-metal-catalyzed cross-coupling is required to unambiguously set the nitro group at the 2-position.

Q2: I switched to the palladium-catalyzed carbocyclization of arynes with aryl halides. My yield is stuck at 50%, but literature suggests it should be higher. What is going wrong? A2: The yield discrepancy is likely due to the choice of your aryne precursor and the quality of your fluoride source. While early methods reported ~50% yields, optimized protocols utilize 2-(trimethylsilyl)phenyl triflate as the aryne precursor with CsF in CH3CN[2]. This combination generates the benzyne intermediate under mild, controlled conditions. When reacted with 4-iodonitrobenzene, the carbopalladation and subsequent carbocyclization can afford 2-nitrotriphenylene in approximately 79% yield[2]. Ensure your CsF is strictly anhydrous; trace moisture rapidly quenches the highly reactive aryne intermediate, drastically reducing your yield.

Q3: Can I use diaryliodonium salts for this synthesis? What are the mechanistic advantages? A3: Yes. A highly efficient alternative is the palladium-catalyzed dual C–I and vicinal C–H activation of diaryliodonium salts with 2-bromobiphenyls[3]. This method is advantageous because it entirely avoids the use of highly reactive, transient aryne precursors, relying instead on a proposed stable palladium-aryne complex generated in situ. Using diphenyliodonium triflate under optimized conditions has been reported to yield 2-nitrotriphenylene (isolated as a pale yellow solid) in up to 88% yield[3].

Experimental Protocols

Protocol A: Palladium-Catalyzed Carbocyclization (Aryne Route) [2] Rationale: This method builds the triphenylene core by reacting a pre-formed nitro-aryl halide with an in-situ generated aryne, ensuring absolute regiocontrol.

• Preparation: Flame-dry a Schlenk tube and backfill with argon (repeat 3x to ensure an oxygen-free environment).

• Reagent Loading: Add 4-iodonitrobenzene (1.0 equiv), the palladium catalyst (e.g., Pd(dba)2, 5 mol%), and strictly anhydrous CsF (3.0 equiv) to the tube.

• Solvent & Precursor Addition: Inject anhydrous acetonitrile (CH3CN) followed by 2-(trimethylsilyl)phenyl triflate (1.5 equiv) via a gas-tight syringe.

• Reaction: Stir the mixture at the optimized temperature (typically 80 °C) until complete consumption of the aryl iodide is observed via TLC or GC-MS (approximately 12-24 hours).

• Workup: Cool the vessel to room temperature, dilute the mixture with ethyl acetate, and wash sequentially with distilled water and brine. Dry the organic layer over anhydrous MgSO4.

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography to isolate 2-nitrotriphenylene (Expected yield: ~79%).

Protocol B: Palladium-Catalyzed Dual Activation (Diaryliodonium Route) [3] Rationale: Utilizes stable diaryliodonium salts to perform a direct, highly efficient diarylation of a nitro-substituted 2-bromobiphenyl.

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, combine the nitro-substituted 2-bromobiphenyl (1.0 equiv) and diphenyliodonium triflate (1.5 equiv).

• Catalyst & Base: Add the palladium catalyst (e.g., Pd(OAc)2, 5-10 mol%) and the appropriate inorganic base/oxidant combination (e.g., Ag2CO3).

• Reaction: Add the designated solvent (e.g., DMF or DCE) and heat the sealed vial to 110 °C for 12 hours under an inert atmosphere.

• Isolation: Upon completion, cool the mixture to room temperature, filter through a short pad of Celite to remove metal residues, and concentrate the filtrate.

• Purification: Purify by column chromatography to yield 2-nitrotriphenylene as a pale yellow solid (Expected yield: ~88%).

Quantitative Data Summaries

Table 1: Comparison of Synthetic Strategies for 2-Nitrotriphenylene

Synthesis Strategy	Key Reagents	Regioselectivity	Typical Yield	Primary Limitation
Direct Nitration	Triphenylene, HNO3, Ac2O (60 °C)	Poor (Mixture of 1- and 2-isomers)	Low (Isomer dependent)	Difficult chromatographic separation of isomers[1].
Aryne Carbocyclization	4-Iodonitrobenzene, 2-(TMS)phenyl triflate, CsF, Pd cat.	Excellent (100% 2-isomer)	~79%	Requires strict anhydrous conditions for CsF[2].
Diaryliodonium Dual Activation	Nitro-2-bromobiphenyl, Diphenyliodonium triflate, Pd cat.	Excellent (100% 2-isomer)	~88%	Requires custom synthesis of the bromobiphenyl precursor[3].

References

• Palladium-catalyzed carbopalladation and carbocyclization of arynes with aryl halides: a highly efficient route to functionalize. core.ac.uk.
• Palladium Catalyzed C–I and Vicinal C–H Dual Activation of Diaryliodonium Salts for Diarylations: Synthesis of Triphenylenes. The Journal of Organic Chemistry.
• Synthesis and application of polyaromatic hydrocarbons toward gas phase synthesis of coronene and corannulene. American Chemical Society.

Sources

• 1. Synthesis and application of polyaromatic hydrocarbons toward gas phase synthesis of coronene and corannulene - American Chemical Society [acs.digitellinc.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Nitrotriphenylene

Welcome to the technical support center for the purification of 2-nitrotriphenylene. This guide is designed for researchers, chemists, and professionals in drug development who are working with this compound. Here, we address common challenges encountered during its purification, providing detailed, experience-driven solutions and protocols to help you achieve the highest possible purity for your downstream applications.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section provides answers to the most common issues encountered during the purification of 2-nitrotriphenylene, focusing on the underlying chemical principles.

Q1: What are the most common impurities I should expect after synthesizing 2-nitrotriphenylene?

A1: The impurity profile of crude 2-nitrotriphenylene is almost entirely dictated by its synthesis, which is typically the direct nitration of triphenylene.[1] The electrophilic nitration can result in a mixture of products with very similar physical properties, making purification challenging.[2]

Primary Impurities Include:

• Unreacted Starting Material: Triphenylene, being non-polar, is often present if the reaction does not go to completion.

• Positional Isomers: 1-nitrotriphenylene is a significant and often difficult-to-separate impurity. The directing effects of the polycyclic aromatic system can lead to nitration at multiple positions.

• Poly-nitrated Byproducts: Dinitrotriphenylenes (e.g., 2,7-dinitrotriphenylene) can form, especially if the reaction conditions are too harsh (excess nitrating agent or high temperature). These are significantly more polar than the desired mononitrated product.

Q2: My TLC plate shows multiple spots that are very close together. How can I improve their separation?

A2: Poor separation on a Thin-Layer Chromatography (TLC) plate is a common issue when dealing with isomers of nitrated polycyclic aromatic hydrocarbons (PAHs), which often have subtle differences in polarity.[3][4] To improve resolution, you must optimize the mobile phase.

Troubleshooting Steps:

• Decrease Solvent Polarity: The nitrotriphenylene isomers are relatively polar. If your spots are clustered near the baseline, your eluent is likely not polar enough. If they are all near the solvent front, it is too polar. For nitrated PAHs, start with a non-polar solvent like hexane and gradually add a slightly more polar solvent like dichloromethane or toluene.

• Use a Binary or Ternary Solvent System: A single solvent rarely provides optimal separation. A mixture, such as Hexane:Dichloromethane (e.g., 8:2 or 9:1 v/v), often provides the necessary selectivity. Toluene can also be used in place of dichloromethane to fine-tune the separation.

• Employ a High-Performance TLC (HPTLC) Plate: HPTLC plates have a smaller, more uniform particle size, which results in more efficient separations and tighter spots, improving resolution.[5]

A well-resolved TLC is crucial as it serves as the blueprint for developing a successful column chromatography separation.[3]

Q3: I'm struggling to separate 2-nitrotriphenylene from its 1-nitro isomer. What is the best approach?

A3: The separation of positional isomers like 1- and 2-nitrotriphenylene is the most significant challenge.[6][7] Their structural similarity leads to very close retention factors (Rf) and solubilities. The most effective method is meticulous preparative column chromatography.

Key Strategies:

• High-Quality Stationary Phase: Use a high-quality silica gel with a small and uniform particle size (e.g., 40-63 µm mesh).

• Optimal Column Dimensions: Employ a long, narrow column rather than a short, wide one. This increases the theoretical plates and improves the separation efficiency. A length-to-diameter ratio of at least 20:1 is recommended.

• Shallow Eluent Gradient: Do not use a steep gradient. Start with a low polarity mobile phase (e.g., 95:5 Hexane:Dichloromethane) and increase the polarity very slowly. This allows the small polarity difference between the isomers to have a maximal effect on their differential migration down the column.

• Careful Fraction Collection: Collect many small fractions. Analyze every few fractions by TLC to precisely identify which contain the pure desired isomer before combining them.

Q4: After column chromatography, my product still shows impurities in the NMR spectrum. What went wrong?

A4: This is a frustrating but common outcome. Several factors can lead to a failed separation even with a well-planned column.

Common Causes & Solutions:

• Column Overloading: If too much crude material is loaded onto the column, the separation bands will broaden and overlap, leading to co-elution of impurities. As a rule of thumb, use a silica gel mass that is at least 50-100 times the mass of your crude product.

• Improper Packing: Air bubbles or channels in the silica gel create pathways for the sample to travel down the column without proper interaction with the stationary phase. Ensure a homogenous slurry pack.

• Fractions Combined Prematurely: It is critical to analyze fractions by TLC before combining them. What may appear as a single spot on a TLC of the combined product could be the result of mixing fractions that contained overlapping impurities.

• Inadequate Eluent System: The solvent system that looked promising on TLC may not have been selective enough for a bulk separation. Re-optimize the TLC with different solvent systems to find one that maximizes the ΔRf (difference in Rf values) between your product and the persistent impurity.

Q5: Can I use recrystallization to purify crude 2-nitrotriphenylene? What is a good solvent system?

A5: Recrystallization is an excellent technique for a final "polishing" step to remove minor impurities, but it is generally ineffective for separating large quantities of the 1- and 2-nitro isomers from a crude mixture.[8][9] This is because their similar structures lead to similar solubilities in most common solvents.

When to Use Recrystallization:

• After Chromatography: Once column chromatography has removed the bulk of the isomeric impurity, recrystallization can be used to obtain highly pure, crystalline 2-nitrotriphenylene.

• Removing Grossly Different Impurities: If the primary impurity is unreacted triphenylene (much less polar) or dinitrotriphenylene (much more polar), a carefully chosen single-solvent recrystallization might be effective.

Solvent Selection: A good recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10] For nitrated PAHs, solvents like ethanol, ethyl acetate, or a mixed solvent system like ethanol/water or toluene/hexane are good starting points.[9][11][12] You must determine the ideal solvent or solvent pair experimentally.

Section 2: In-Depth Experimental Protocols

These protocols provide step-by-step methodologies for the key purification and analysis techniques.

Protocol 2.1: Analytical TLC for Impurity Profiling

This protocol is the first step to understanding your crude mixture and developing a purification strategy.[13]

• Plate Preparation: Obtain a silica gel TLC plate. Using a pencil, gently draw a straight origin line about 1 cm from the bottom.

• Sample Spotting: Dissolve a small amount of your crude 2-nitrotriphenylene in a suitable solvent (e.g., dichloromethane or acetone). Using a capillary tube, spot a small, concentrated dot of the solution onto the origin line. Also spot reference standards for triphenylene and, if available, pure 2-nitrotriphenylene.

• Developing Chamber: Add your chosen mobile phase (e.g., 8:2 Hexane:Dichloromethane) to a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to saturate the atmosphere with solvent vapor. Cover and let it equilibrate for 5 minutes.

• Plate Development: Place the TLC plate in the chamber, ensuring the solvent level is below the origin line.[13] Cover the chamber and allow the solvent to ascend the plate.

• Visualization: When the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm and/or 365 nm) and circle them with a pencil.[13]

• Rf Calculation: Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by spot) / (Distance traveled by solvent front)

Protocol 2.2: Preparative Column Chromatography for Isomer Separation

This protocol is designed for the challenging separation of positional isomers.[14]

• Column Selection & Packing:

  • Select a glass column with appropriate dimensions (e.g., 40 cm length, 2 cm diameter for a 1-2 g sample).

  • Prepare a slurry of silica gel (e.g., 100 g) in the initial, least polar mobile phase (e.g., 95:5 Hexane:Dichloromethane).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dissolve the crude product (1-2 g) in a minimal amount of dichloromethane.

  • Add a small amount of silica gel (approx. 2-3 g) to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This is the "dry loading" method.

  • Carefully add this powder to the top of the packed column, creating a thin, even band.

• Elution:

  • Carefully add the mobile phase to the column.

  • Begin elution with the least polar solvent mixture (95:5 Hexane:DCM). Collect fractions (e.g., 10-15 mL each) continuously.

  • The less polar unreacted triphenylene will elute first, followed by the 1-nitrotriphenylene, and then the slightly more polar 2-nitrotriphenylene.

  • Gradually and slowly increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 Hexane:DCM) to elute the more tightly bound compounds.

• Fraction Analysis:

  • Spot every second or third fraction onto a TLC plate.

  • Develop the TLC plate to identify which fractions contain the pure desired product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to yield the purified 2-nitrotriphenylene.

Section 3: Data & Visualization

Table 1: Example TLC Data for Nitration of Triphenylene

Compound	Rf Value (8:2 Hexane:DCM)	Appearance under UV (254 nm)
Triphenylene	0.75	Quenches (dark spot)
1-Nitrotriphenylene	0.45	Quenches (dark spot)
2-Nitrotriphenylene	0.40	Quenches (dark spot)
Dinitrotriphenylene	0.15	Quenches (dark spot)
Note: These are representative values. Actual Rf values may vary based on specific conditions, silica gel activity, and chamber saturation.

Diagrams

The following diagrams illustrate the key workflows and concepts in the purification process.

Caption: Workflow from crude product to pure 2-nitrotriphenylene.

Caption: Principle of chromatographic separation based on polarity.

References

• Determination of nitrated polynuclear aromatic hydrocarbons in particulate extracts by using capillary column gas chromatography with nitrogen selective detection. Analytical Chemistry - ACS Publications. [Link]

• [Nitrated Polycyclic Aromatic Hydrocarbons (nitro-PAH) in Suspended Particles in the Atmosphere. 1. Fractionation and Analytic Detection]. PubMed. [Link]

• Separation and Crystal Structure of Two Isomeric of 1,3,3-Trimethyl-5-nitro-3-(4-nitrophenyl). Asian Journal of Chemistry. [Link]

• Oxygenated and Nitrated Polycyclic Aromatic Hydrocarbons: Sources, Quantification, Incidence, Toxicity, and Fate in Soil—A Review Study. MDPI. [Link]

• Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). SpringerLink. [Link]

• Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatisation technique. Arizona State University. [Link]

• Thin Layer Chromatography. Homi Bhabha Centre for Science Education. [Link]

• Recrystallization. Homi Bhabha Centre for Science Education. [Link]

• Recrystallization - Part 2. University of Massachusetts. [Link]

• Recrystallization. University of Colorado Boulder. [Link]

• Purification, Characterization, and Crystallization of the Components of the Nitrobenzene and 2-Nitrotoluene Dioxygenase Enzyme Systems. PMC. [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. [Link]

• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Agilent. [Link]

• A process for separating nitration isomers of substituted benzene compounds.

• Purification of Organic Compounds: from Crude Product to Purity. Technology Networks. [Link]

• Thin–layer Chromatography (TLC). ScienceDirect. [Link]

• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. Journal of the Serbian Chemical Society. [Link]

• Thin Layer Chromatography: A Tool of Biotechnology for Isolation of Bioactive Compounds from Medicinal Plants. PharmaTutor. [Link]

• Recrystallization. University of California, Irvine. [Link]

• Experiment 2A and 2B: Thin-Layer Chromatography and Column Chromatography.docx. Academia.edu. [Link]

• Separation and determination of nitroaniline isomers by capillary zone electrophoresis with amperometric detection. ResearchGate. [Link]

• TLC and HPLC Analysis of Nitroanilines. Scribd. [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC. [Link]

Sources

• 1. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. (DOC) Experiment 2A and 2B: Thin-Layer Chromatography and Column Chromatography.docx [academia.edu]
• 5. analyticaltoxicology.com [analyticaltoxicology.com]
• 6. asianpubs.org [asianpubs.org]
• 7. vurup.sk [vurup.sk]
• 8. physics.emu.edu.tr [physics.emu.edu.tr]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 14. cup.edu.cn [cup.edu.cn]

"decomposition of 2-nitrotriphenylene during synthesis"

Technical Support Center: Troubleshooting the Synthesis and Decomposition of 2-Nitrotriphenylene

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist specializing in polycyclic aromatic hydrocarbons (PAHs) and organic electronics, I frequently assist researchers in overcoming the synthetic hurdles associated with 2-nitrotriphenylene. While triphenylene is a highly stable, fully benzenoid PAH, the introduction of a nitro group introduces significant reactivity challenges. Direct nitration often leads to a cascade of decomposition pathways, including oxidative quinone formation, over-nitration, and photochemical degradation. This guide is designed to deconstruct the causality behind these failures and provide field-proven, self-validating protocols to ensure high-yield, regioselective synthesis.

FAQ & Troubleshooting Guide

Q1: Why am I observing significant quinone formation instead of 2-nitrotriphenylene during direct nitration? Expert Insight: This is a classic case of oxidative degradation. When utilizing traditional mixed acids (HNO3/H2SO4), nitric acid acts as both a nitrating agent and a potent oxidant. Although triphenylene is resonance-stabilized, the harsh oxidative environment can generate phenoxonium cations at the electron-rich regions of the PAH core. These cations are rapidly trapped by nucleophiles (such as water in the aqueous acid), leading to the formation of triphenylene-quinones (e.g., triphenylene-1,4-dione) [1]. Causality & Solution: The high oxidation potential of the HNO3/H2SO4 system drives this side reaction. To eliminate oxidative cleavage, you must decouple nitration from oxidation. Switch to a milder, non-aqueous nitrating system, such as dinitrogen tetroxide (N2O4) in dichloromethane. This shifts the mechanism to a highly selective electrophilic aromatic substitution without the oxidative collateral damage.

Q2: My GC-MS shows multiple higher molecular weight peaks. What is causing this over-nitration? Expert Insight: You are observing dinitro- and trinitro-triphenylene side products. In a standard benzene ring, a nitro group strongly deactivates the ring toward further electrophilic attack. However, triphenylene consists of four fused rings. The addition of a nitro group at the 2-position deactivates that specific terminal ring, but the remaining two terminal rings retain sufficient electron density to undergo subsequent nitration [2]. Causality & Solution: Over-nitration is driven by excess nitrating agent and elevated kinetic energy (temperature). If the temperature exceeds 0°C, the activation energy for secondary nitration is easily overcome. Ensure strict stoichiometric control (maximum 1.05 equivalents of NO2+) and maintain the reaction temperature between -10°C and 0°C.

Q3: My purified 2-nitrotriphenylene degrades upon storage in solution, turning dark yellow/brown. How can I prevent this? Expert Insight: This discoloration is indicative of photochemical degradation. Nitro-PAHs are highly susceptible to UV and visible light-induced degradation [3]. Causality & Solution: Absorption of photons excites the nitro group, leading to homolytic cleavage of the C-NO2 bond or intramolecular rearrangement. This generates reactive radical species that rapidly oxidize to form hydroxy-nitro derivatives or complex polymeric mixtures. Always store 2-nitrotriphenylene in amber, light-blocking vials under an inert argon atmosphere at -20°C. Handle solutions strictly under yellow light.

Q4: Is there a synthetic route that completely avoids nitration-induced decomposition and isomer mixtures? Expert Insight: Yes. Direct nitration inherently yields a mixture of 1-nitrotriphenylene and 2-nitrotriphenylene because the electron densities at the 1- and 2-positions are nearly identical. Separating these isomers is notoriously difficult and reduces overall yield. Causality & Solution: To achieve 100% regioselectivity and bypass nitration-induced oxidation, employ a bottom-up organometallic approach. The palladium-catalyzed carbopalladation and cyclotrimerization of arynes with 4-iodonitrobenzene constructs the triphenylene core with the nitro group already locked in the 2-position [4].

Mandatory Visualization: Degradation Pathways

Mechanistic pathways of 2-nitrotriphenylene synthesis and its primary decomposition routes.

Quantitative Data: Synthesis Methods & Decomposition Risks

Synthesis Method	Primary Reagents	Major Decomposition / Side Reaction	Regioselectivity	Mitigation Strategy
Direct Mixed Acid Nitration	HNO3, H2SO4	High oxidation (Quinones), Over-nitration	Poor (Mixture of 1- and 2-isomers)	Avoid entirely if high purity 2-isomer is required.
Mild Electrophilic Nitration	N2O4, CH2Cl2	Over-nitration (if temp > 0°C)	Poor (Mixture of 1- and 2-isomers)	Maintain temp at -10°C; use strict 1.05 eq of N2O4.
Pd-Catalyzed Carbopalladation	4-Iodonitrobenzene, Aryne precursor, Pd(dba)2	Thermal degradation of catalyst/aryne	Excellent (100% 2-Nitrotriphenylene)	Optimize CsF addition rate; maintain anhydrous conditions.

Self-Validating Experimental Protocols

Protocol A: Mild Nitration of Triphenylene (Minimizing Oxidative Decomposition) Purpose: To synthesize mononitrotriphenylenes while completely suppressing quinone formation. Causality: Using N2O4 in an anhydrous solvent prevents the formation of aqueous phenoxonium intermediates, shutting down the oxidative decomposition pathway.

• Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add triphenylene (10.0 mmol) and anhydrous dichloromethane (50 mL).

• Temperature Control: Cool the solution to exactly -10°C using an ice/salt bath. Validation: Use an internal thermocouple; temperature spikes >0°C will irreversibly trigger dinitro- side reactions.

• Reagent Addition: Slowly bubble dinitrogen tetroxide (N2O4) gas (10.5 mmol, 1.05 eq) into the solution over 30 minutes.

• Reaction Monitoring: Stir for 2 hours at -10°C. Validation: Perform TLC (Hexanes:EtOAc 9:1). The starting material spot (UV active) should be consumed, replaced by two closely eluting spots (1-nitro and 2-nitrotriphenylene). If a baseline spot appears, oxidation has occurred.

• Quenching: Quench with cold saturated NaHCO3 (20 mL) to neutralize residual acid. Extract, dry over MgSO4, and concentrate under reduced pressure.

• Purification: Separate the 1- and 2-isomers via careful silica gel column chromatography or fractional crystallization.

Protocol B: Regioselective Pd-Catalyzed Synthesis of 2-Nitrotriphenylene Purpose: To synthesize pure 2-nitrotriphenylene, bypassing both isomer mixtures and nitration-induced decomposition. Causality: Cross-coupling 4-iodonitrobenzene with an aryne precursor selectively builds the PAH framework around the pre-installed nitro group.

• Catalyst Activation: In a glovebox, charge a vial with Pd(dba)2 (5 mol%), tri(o-tolyl)phosphine (10 mol%), and 4-iodonitrobenzene (1.0 mmol).

• Solvent & Base: Add anhydrous acetonitrile (10 mL) and CsF (3.0 mmol). Causality: CsF acts as the fluoride source to generate the aryne intermediate in situ from the triflate precursor. Anhydrous conditions are critical to prevent protonation of the highly reactive aryne.

• Aryne Generation: Slowly add 2-(trimethylsilyl)phenyl trifluoromethanesulfonate (2.5 mmol) via syringe pump over 1 hour at room temperature. Validation: Slow addition maintains a low steady-state concentration of the aryne, preventing aryne dimerization (biphenylene formation).

• Thermal Coupling: Heat the reaction to 80°C for 12 hours.

• Workup: Cool to room temperature, filter through a pad of Celite to remove Pd black, and concentrate.

• Validation: Analyze the crude mixture via 1H NMR. The presence of a distinct doublet of doublets at ~8.42 ppm (J = 9.0, 2.4 Hz) confirms the successful formation of the 2-nitrotriphenylene core without 1-isomer contamination [4].

References

• De Nicola, F., et al. (2014). "Diurnal and nocturnal measurements of PAH, nitro-PAH, and oxy-PAH compounds in atmospheric particulate matter." Atmospheric Environment, 83, 193. 1

• Barker, C. C., Emmerson, R. G., & Periam, J. D. (1955). "The monosubstitution of triphenylene." Journal of the Chemical Society, 4482-4485. 2

• Kameda, T. (2011). "Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds." Journal of Health Science, 57(6), 504-511. 3

• Jayanth, T. T., Jeganmohan, M., & Cheng, C.-H. (2006). "Palladium-catalyzed carbopalladation and carbocyclization of arynes with aryl halides: a highly efficient route to functionalize triphenylenes." Chemical Communications. 4

Sources

• 1. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 2. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 3. scispace.com [scispace.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

"stability issues with 2-nitrotriphenylene in solution"

Welcome to the 2-Nitrotriphenylene (2-NTRP) Technical Support & Troubleshooting Center . As a Senior Application Scientist, I have designed this portal specifically for analytical chemists, toxicologists, and drug development professionals who encounter stability and degradation issues when working with nitrated polycyclic aromatic hydrocarbons (NPAHs) in solution.

2-Nitrotriphenylene is a highly reactive, environmentally significant mutagen formed via gas-phase radical-initiated reactions[1]. Because 2-NTRP exhibits over two orders of magnitude greater mutagenic activity than its isomer, 1-nitrotriphenylene[2], maintaining the absolute integrity of your standard solutions is critical for accurate toxicological profiling and quantitative assays.

Core Causality: The Photophysics of 2-NTRP Degradation

To stop 2-NTRP degradation, you must first understand the mechanism driving it. The primary loss process for NPAHs in solution is photochemical degradation [3].

When exposed to ambient laboratory light or UV radiation, 2-NTRP absorbs photons and enters an excited singlet state. It rapidly undergoes intersystem crossing (ISC) to a triplet state. From this highly reactive triplet state, the molecule undergoes photoinduced dissociation, cleaving the nitro group to generate nitric oxide (NO•) and an aryloxy radical[4]. If dissolved oxygen is present in your solvent, these radicals rapidly oxidize into stable, unwanted byproducts like hydroxytriphenylenes and quinoid PAHs[5].

Photochemical degradation pathway of 2-nitrotriphenylene via NO radical dissociation.

Frequently Asked Questions & Troubleshooting Guide

Q1: My 2-NTRP standard curve loses linearity over a 24-hour autosampler sequence. What is causing this? A: This is a classic symptom of in-vial photodegradation. Standard clear glass HPLC vials offer no protection against ambient laboratory lighting. NPAHs possess photodecomposition lifetimes as short as 0.5 to 22 hours under light exposure[5]. Actionable Fix: Switch exclusively to amber glass vials and ensure your autosampler compartment is shielded from light.

Q2: I am seeing secondary peaks eluting just before 2-NTRP in my chromatogram. What are they? A: These early-eluting peaks are likely oxygenated degradation products (OPAHs), specifically hydroxytriphenylenes or quinones. When the NO• group dissociates under light stress, the remaining aryloxy radical reacts with dissolved oxygen in your solvent[4]. Actionable Fix: Degas your reconstitution solvents using helium sparging or vacuum sonication to remove dissolved O2, effectively starving the secondary oxidation pathway.

Q3: Why is 2-NTRP considered more critical to monitor than 1-NTRP in my assays? A: While both are formed via atmospheric reactions, 2-NTRP is vastly more toxic. Ames testing demonstrates that 2-NTRP yields up to 101,700 revertants/nmol in specific bacterial strains, making it over 100 times more mutagenic than 1-NTRP[2]. A degraded 2-NTRP standard will lead to catastrophic underestimations of toxicity in your bioassays.

Step-by-step troubleshooting workflow for 2-nitrotriphenylene stability issues.

Quantitative Stability Data

To guide your experimental design, the following table summarizes the expected stability of NPAH solutions under various handling conditions.

Table 1: Influence of Environmental Conditions on 2-NTRP Solution Stability

Storage Condition	Solvent Environment	Estimated Half-Life (t½)	Primary Degradation Pathway
Ambient Light, Room Temp	Aerated Acetonitrile	0.5 – 2.0 hours	Photoinduced NO• dissociation & rapid oxidation
Ambient Light, Room Temp	Degassed Acetonitrile	2.0 – 5.0 hours	Photoinduced NO• dissociation (stalled oxidation)
Complete Dark, Room Temp	Aerated Acetonitrile	> 30 days	Slow autoxidation
Complete Dark, -20°C	Degassed Isooctane	> 12 months	Negligible degradation

(Data synthesized from the photodecomposition kinetics of nitrated polycyclic aromatic hydrocarbons[4][5])

Validated Experimental Protocols

A robust methodology must be a self-validating system. The following protocols ensure that any degradation is caught before it impacts your downstream data.

Protocol 1: Preparation and Storage of Photolabile 2-NTRP Solutions

Causality Focus: This protocol eliminates the two primary variables of degradation: actinic light and dissolved oxygen.

• Solvent Preparation: Use HPLC-grade isooctane or acetonitrile. Degas the solvent by sparging with high-purity Argon gas for 15 minutes prior to use.

• Actinic Shielding: Perform all weighing and dissolution steps under yellow laboratory safe-lights. Use exclusively amber volumetric flasks.

• Dissolution: Dissolve the 2-NTRP powder in the degassed solvent to achieve your desired stock concentration (e.g., 1 mg/mL). Sonicate in a dark water bath for 5 minutes to ensure complete dissolution.

• Aliquot and Purge: Transfer 1 mL aliquots into amber glass ampoules or vials. Overlay the headspace of each vial with a gentle stream of Argon gas for 3 seconds before immediately capping tightly.

• Storage: Store all aliquots at -20°C in a light-proof container.

• Self-Validation Step (Day 0 Baseline): Immediately run an aliquot on your HPLC system. The calculated Area Under the Curve (AUC) must match your theoretical gravimetric concentration within ±2%. Record this AUC as your "Day 0 Baseline" for future stability checks.

Protocol 2: Stability-Indicating HPLC-Chemiluminescence Assay

Causality Focus: 2-NTRP is weakly fluorescent in its native state. To achieve the sensitivity required to detect minor degradation, the nitro group must be chemically reduced to an amino group post-column[6][7].

• Mobile Phase Setup: Prepare a mobile phase of Acetonitrile/Water (e.g., 75:25 v/v). Degas thoroughly to prevent baseline drift during detection.

• Chromatographic Separation: Inject 10 µL of the 2-NTRP solution onto a C18 reversed-phase column maintained at 40°C.

• On-Line Reduction: Plumb a catalyst reduction column (e.g., Pt/Rh) immediately after the analytical column. This converts 2-NTRP to 2-aminotriphenylene as it elutes.

• Detection: Route the eluent into a fluorescence detector (FLD) or chemiluminescence detector.

• Self-Validation Step (System Suitability): Before running your actual samples, intentionally expose a 2-NTRP aliquot to UV light for 1 hour to force degradation. Inject this "stressed" sample. Your method is only validated if the degradation product peaks are baseline-resolved (Resolution > 1.5) from the main 2-NTRP peak. If they co-elute, adjust your mobile phase gradient before proceeding.

Sources

• 1. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]

"troubleshooting guide for scaling up 2-nitrotriphenylene synthesis"

Topic: Troubleshooting the Scale-Up Synthesis and Purification of 2-Nitrotriphenylene Target Audience: Process Chemists, Analytical Scientists, and Toxicology Researchers

Welcome to the Process Chemistry Technical Support portal. This guide addresses the critical engineering and chemical challenges associated with scaling up the synthesis of 2-nitrotriphenylene (2-NTP). As an important analytical standard for environmental toxicology, 2-NTP is notable for exhibiting over two orders of magnitude greater mutagenic activity than its isomer, 1-nitrotriphenylene (1-NTP), in standard assays (e.g., Salmonella typhimurium strains TA98 and YG1024)[1].

Scaling up the production of 2-NTP from milligram to multigram quantities presents significant challenges in thermal management, regioselectivity, and chromatographic resolution. This guide provides field-proven insights to ensure safe, high-yield, and high-purity production.

Part 1: Data Summaries & Process Parameters

To establish a baseline for your process, review the comparative data below. Classical electrophilic aromatic substitution (e.g., using HNO₃/H₂SO₄) typically yields a mixture of isomers, whereas mimicking atmospheric radical-initiated reactions (via NO₃ radicals) can alter the regioselective profile[2].

Table 1: Comparison of Nitration Methods for Triphenylene

Nitration Method	Reagents	Temp (°C)	Total Yield (%)	Isomer Ratio (1-NTP : 2-NTP)	Scalability
Classical Electrophilic	HNO₃ / H₂SO₄ in Acetic Acid	10 - 15	65 - 75%	~ 60 : 40	High (Requires active cooling)
Mild Electrophilic	Cu(NO₃)₂ / Acetic Anhydride	20 - 25	50 - 60%	~ 55 : 45	Moderate (Easier thermal control)
Radical-Initiated	N₂O₅ in Dichloromethane	-10 - 0	40 - 50%	~ 30 : 70	Low (Hazardous reagents at scale)

Table 2: Physicochemical & Toxicological Properties

Property	1-Nitrotriphenylene (1-NTP)	2-Nitrotriphenylene (2-NTP)
Molecular Weight	273.29 g/mol	273.29 g/mol
Mutagenicity (TA98)	~18 revertants/nmol[1]	~3800 revertants/nmol[1]
Chromatographic Behavior	Elutes earlier on C18	Elutes later on C18

Part 2: Troubleshooting FAQs

Q1: During the addition of the nitrating mixture at the 50g scale, we are experiencing severe temperature spikes (thermal runaway). How can we mitigate this?

Causality & Solution: Nitration is a highly exothermic process. In standard batch scale-up, the surface-area-to-volume ratio of your reactor decreases, drastically reducing the efficiency of heat dissipation compared to small-scale flasks.

• Actionable Fix: Transition from a standard round-bottom flask to a jacketed glass reactor with an active chiller unit. Implement a controlled dosing strategy using a programmable syringe pump. The addition rate of the HNO₃/H₂SO₄ mixture must be dynamically linked to the internal reaction temperature, ensuring the internal temperature does not exceed 15°C. If temperature spikes above 20°C occur, dinitration byproducts will increase exponentially.

Q2: Our crude NMR shows a near 1:1 mixture of 1-NTP and 2-NTP. Can we adjust the reaction conditions to exclusively favor 2-NTP?

Causality & Solution: Triphenylene possesses two distinct reactive positions (positions 1 and 2). Electrophilic aromatic substitution is governed by the stability of the intermediate Wheland complex. While position 1 is often slightly favored electronically, steric hindrance makes the energy difference between the two transition states minimal, inevitably leading to a mixture.

• Actionable Fix: You cannot achieve 100% regioselectivity via classical electrophilic nitration. While atmospheric formation heavily favors 2-NTP via gas-phase OH or NO₃ radical-initiated reactions[2][3], replicating this in a liquid-phase synthetic lab is inefficient. The most robust strategy is to accept the isomeric mixture during synthesis and focus your scale-up efforts on optimizing the downstream preparative chromatographic separation (see Protocol below).

Q3: We are struggling to separate 1-NTP and 2-NTP using standard normal-phase silica gel chromatography. They co-elute. What is the recommended purification strategy?

Causality & Solution: 1-NTP and 2-NTP have nearly identical polarities and dipole moments, rendering standard normal-phase silica gel highly ineffective for baseline resolution.

• Actionable Fix: Shift to Reverse-Phase Preparative High-Performance Liquid Chromatography (RP-Prep HPLC). The slight differences in the planar geometry and hydrophobic surface area of the isomers allow for baseline separation on a C18 stationary phase using a carefully optimized water/acetonitrile gradient.

Part 3: Process Visualization

Workflow for the scale-up synthesis and preparative separation of 2-nitrotriphenylene.

Part 4: Experimental Protocols

SOP: Preparative RP-HPLC Resolution of Nitrotriphenylene Isomers

Because the synthesis inherently produces a mixture, the critical path to pure 2-NTP relies on robust downstream processing. This protocol details the separation of the crude mixture.

Prerequisites:

• Preparative HPLC system with a UV/Vis diode array detector.

• Column: Preparative C18 column (e.g., 250 mm × 21.2 mm, 5 µm particle size).

• Mobile Phase A: Ultrapure Water (HPLC Grade).

• Mobile Phase B: Acetonitrile (HPLC Grade).

Step-by-Step Methodology:

• System Equilibration: Flush the preparative C18 column with 95% Acetonitrile / 5% Water for 30 minutes at a flow rate of 20 mL/min to ensure all organic residues are removed. Equilibrate the column to the starting gradient conditions: 60% Acetonitrile / 40% Water.

• Sample Preparation: Dissolve the crude nitrotriphenylene mixture (containing both 1-NTP and 2-NTP) in a minimal volume of a compatible injection solvent (e.g., 50:50 Acetonitrile/Tetrahydrofuran). Self-Validation Check: Ensure the solution is completely clear. Filter through a 0.45 µm PTFE syringe filter to prevent column frit blockage.

• Injection and Gradient Elution:

  • Inject the prepared sample (do not exceed the column's loading capacity, typically 50-100 mg per injection for a 21.2 mm column).

  • Run a shallow linear gradient from 60% Acetonitrile to 85% Acetonitrile over 45 minutes.

  • Monitor UV absorbance at 254 nm and 365 nm.

• Fraction Collection:

  • 1-NTP will elute first due to its slightly lower retention factor on the hydrophobic stationary phase.

  • 2-NTP will elute second. Collect the fractions manually or via an automated fraction collector triggered by the UV threshold.

• Analytical Validation: Before pooling fractions, analyze an aliquot of each fraction using an analytical HPLC system to confirm >99% isomeric purity.

• Isolation: Pool the verified 2-NTP fractions. Remove the acetonitrile under reduced pressure using a rotary evaporator (water bath <40°C). Lyophilize the remaining aqueous suspension to yield pure 2-nitrotriphenylene as a solid powder. Safety Note: Handle the dry powder in a highly ventilated powder-weighing isolator due to its extreme mutagenicity[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scispace.com [scispace.com]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Controlled Nitration of Triphenylene

Welcome to the technical support resource for the controlled nitration of triphenylene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into achieving high-yield, selective mono-nitration while avoiding the common pitfall of over-nitration. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your methodologies are robust and reproducible.

Troubleshooting Guide: Common Issues in Triphenylene Nitration

This section addresses specific experimental challenges in a direct question-and-answer format.

Q1: My reaction yields mainly dinitro- and trinitro-triphenylene. How can I improve the selectivity for the mono-nitro product?

A1: This is the most common issue and typically points to overly harsh reaction conditions. Triphenylene is a polycyclic aromatic hydrocarbon (PAH) with a high-electron-density π-system, making it susceptible to electrophilic aromatic substitution.[1] While the first nitro group is deactivating, forcing conditions can easily overcome this barrier, leading to successive nitration on all three outer rings.[2][3]

To enhance mono-nitration selectivity, consider these critical adjustments:

• Temperature Control: Nitration is a highly exothermic reaction.[4] Excessive heat provides the activation energy for subsequent nitrations.

  • Action: Maintain a strict, low-temperature environment (e.g., 0°C to 5°C) using an ice-salt or dry ice/acetone bath throughout the reaction. Never let the internal temperature rise uncontrollably.[4]

• Reagent Stoichiometry: Using a large excess of the nitrating agent is a primary cause of over-nitration.

  • Action: Carefully control the stoichiometry. Begin with a 1:1 molar ratio of triphenylene to your nitrating agent. You can perform small-scale trials to optimize this, but rarely should you exceed 1.2 equivalents of the nitrating agent.

• Rate of Addition: A rapid addition of the nitrating mixture creates localized "hot spots" and high concentrations, promoting multiple nitrations before the mixture becomes homogeneous.

  • Action: Add the nitrating agent dropwise to a well-stirred solution of triphenylene over an extended period (e.g., 30-60 minutes). This ensures the nitronium ion reacts as it is introduced, minimizing its excess concentration.[4]

• Acid Catalyst Concentration: When using the classic mixed-acid system (HNO₃/H₂SO₄), the concentration of sulfuric acid dramatically influences the reaction's potency.

  • Action: Avoid using fuming sulfuric acid (oleum). If over-nitration persists with concentrated H₂SO₄, consider a slightly more dilute grade or alternative methods entirely.

Q2: I'm observing significant charring and tar formation, with very low yield of any identifiable product. What's going wrong?

A2: Tar formation indicates aggressive, non-selective reactions, including oxidation and polymerization, which compete with nitration under excessively strong conditions. This is particularly prevalent with activated triphenylene derivatives (e.g., hexaalkoxytriphenylenes) but can also occur with the parent compound if conditions are not controlled.[5]

• Primary Cause: The combination of a highly reactive substrate with a potent nitrating system at elevated temperatures. The nitrating mixture itself can be a powerful oxidant.

• Corrective Actions:

  • Lower the Temperature Drastically: If you are running the reaction at room temperature or 0°C, attempt it at -10°C or -20°C.

  • Switch to a Milder Nitrating Agent: The HNO₃/H₂SO₄ system is exceptionally powerful. For sensitive substrates, this may be unsuitable. Consider alternatives that offer better control and selectivity (see FAQ Q3). Dinitrogen tetroxide (N₂O₄) or dinitrogen pentoxide (N₂O₅) in an inert solvent are excellent, more selective choices for PAHs.[6][7]

  • Dilution: Ensure the reaction is sufficiently dilute. Working in a very concentrated solution can exacerbate thermal control problems.

Q3: The separation of 2-nitrotriphenylene from the dinitro isomers and unreacted starting material via column chromatography is proving difficult. Any suggestions?

A3: Co-elution is a common purification challenge. The polarity difference between triphenylene and its mono- and di-nitro derivatives can be subtle.

• Optimize Your Chromatography:

  • Adsorbent Choice: Use a high-quality silica gel with a small particle size (e.g., 230-400 mesh) for better resolution.

  • Solvent System: The key is to find a solvent system with the right polarity to create separation. Start with a non-polar system like Hexane/Dichloromethane (DCM) or Hexane/Toluene. Unreacted triphenylene will elute first.

  • Gradient Elution: Gradually and slowly increase the polarity by adding small amounts of DCM or ethyl acetate to your non-polar mobile phase. This will help resolve the mono-nitro product from the more polar dinitro- and trinitro- byproducts, which will have longer retention times.

  • Recrystallization: After column chromatography, recrystallization can be an effective final purification step to remove trace impurities.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of triphenylene nitration and why is it prone to over-nitration?

A1: The nitration of triphenylene proceeds via an electrophilic aromatic substitution (AES) mechanism.[8] The process involves three key steps:

• Generation of the Electrophile: A strong acid, typically sulfuric acid (H₂SO₄), protonates nitric acid (HNO₃). This protonated species then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺) .[9][10]

• Electrophilic Attack: The π-electron system of one of triphenylene's benzene rings attacks the nitronium ion. This breaks the aromaticity of that ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Re-aromatization: A weak base in the mixture (like H₂O or HSO₄⁻) removes a proton from the carbon atom bonded to the new nitro group, restoring the aromatic π-system.

Triphenylene is prone to over-nitration because it is a large, electron-rich PAH. Even after the first deactivating nitro group is added, the remaining two benzene rings are still sufficiently reactive to undergo further nitration if the concentration of the powerful nitronium electrophile is high and the temperature provides enough energy.[2][3]

Caption: Mechanism of electrophilic nitration on triphenylene.

Q2: What are the safest and most selective nitrating agents for achieving mono-nitration of triphenylene?

A2: While the traditional mixed-acid system is effective, several alternatives offer superior control, selectivity, and safety.

Nitrating System	Reagents	Typical Conditions	Selectivity (Mono vs. Poly)	Key Considerations
Mixed Acid	HNO₃ / H₂SO₄	0°C to RT	Low to Moderate	Highly corrosive, generates significant acidic waste, high risk of over-nitration.[4]
Dinitrogen Pentoxide	N₂O₅ in CH₂Cl₂	-10°C to 0°C	High	An effective and eco-friendlier agent; can be used stoichiometrically, reducing waste.[6]
Dinitrogen Tetroxide	N₂O₄ in CH₂Cl₂	0°C to RT	High	Provides a simple and selective route to mononitro derivatives of PAHs.[7]
Nitric Acid / Acetic Anhydride	HNO₃ / Ac₂O	< 10°C	Moderate to High	More selective than mixed acid, but the in-situ formation of acetyl nitrate carries a significant explosion risk.[6]
N-Nitropyrazoles	e.g., 5-methyl-1,3-dinitro-1H-pyrazole	RT to 80°C	Very High (Controllable)	Modern reagent allowing for controlled mono- or dinitration by tuning conditions; mild and scalable.[11][12]

Q3: Can you provide a detailed protocol for a controlled mono-nitration experiment?

A3: Certainly. This protocol uses dinitrogen tetroxide (N₂O₄), a reagent known for its selectivity in the mono-nitration of polycyclic aromatic hydrocarbons.[7]

Experimental Protocol: Selective Mono-nitration of Triphenylene with N₂O₄

Materials:

• Triphenylene (C₁₈H₁₂)

• Dinitrogen tetroxide (N₂O₄), as a solution in an inert solvent or liquefied gas

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and DCM for elution

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Cooling bath (ice-salt or dry ice/acetone)

• Nitrogen or Argon gas inlet

• Standard glassware for workup and purification

Procedure:

• Setup: Assemble the three-neck flask with a stirrer, dropping funnel, thermometer, and nitrogen inlet. Ensure the system is dry and purged with inert gas.

• Dissolution: In the flask, dissolve triphenylene (1.0 eq) in anhydrous DCM.

• Cooling: Cool the stirred solution to 0°C using an ice-salt bath.

• Reagent Addition: Prepare a solution of N₂O₄ (1.1 eq) in cold, anhydrous DCM. Add this solution to the dropping funnel.

• Reaction: Add the N₂O₄ solution dropwise to the triphenylene solution over 30-45 minutes. Maintain the internal temperature at or below 5°C throughout the addition.

• Monitoring: After the addition is complete, let the reaction stir at 0-5°C. Monitor the progress by Thin Layer Chromatography (TLC), checking for the consumption of starting material and the appearance of a new, more polar spot (the product).

• Quenching: Once the reaction is complete (typically 1-2 hours), slowly and carefully pour the reaction mixture over a stirred slurry of crushed ice and saturated NaHCO₃ solution to quench the reaction and neutralize any remaining acid.

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer twice with fresh portions of DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the solution under reduced pressure.

  • Purify the resulting crude solid by column chromatography on silica gel, using a gradient of DCM in hexane to elute the products. The mono-nitro product will elute after any unreacted triphenylene.

  • Collect the relevant fractions and remove the solvent to yield 2-nitrotriphenylene.

Logical Workflow for Troubleshooting

Use the following diagram to guide your troubleshooting process when encountering over-nitration.

Caption: A logical workflow for troubleshooting over-nitration.

References

• Kumar, S., & Varshney, S. K. (2006). Nitration of Triphenylene Discotics: Synthesis of Mononitro-, Dinitro- and Trinitro-Hexaalkoxy Triphenylenes. Molecular Crystals and Liquid Crystals Science and Technology Section A Molecular Crystals and Liquid Crystals, 454(1), 199-207. [Link]

• Chernyshev, V. V., et al. (2021). Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium. Scientific Reports, 11(1), 15285. [Link]

• Kumar, S., & Varshney, S. K. (2010). Electrophilic aromatic substitution in triphenylene discotics: Synthesis of alkoxynitrotriphenylenes. Liquid Crystals, 31(7), 937-941. [Link]

• Radner, F. (1983). Nitration of Polycyclic Aromatic Hydrocarbons with Dinitrogen Tetroxide. A Simple and Selective Synthesis of Mononitro Derivatives. Acta Chemica Scandinavica, 37b, 65-67. [Link]

• Li, J., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au, 2(9), 2152-2161. [Link]

• Khan Academy. (2019). Nitration of aromatic compounds. [Link]

• Blackburn, G. (2018). Nitration and sulfonation of polycyclic aromatic hydrocarbons under mild conditions yields derivatives with potent mutagenic and anti-bacterial properties. 18th International Conference on Pure and Applied Chemistry. [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Li, J., et al. (2022). From N-H Nitration to Controllable Aromatic Mononitration and Dinitration-The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. PubMed. [Link]

• Scribd. (n.d.). Reaction Mechanism of Nitration. [Link]

• University of Northern Colorado. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. stmarys-ca.edu [stmarys-ca.edu]
• 6. Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. scribd.com [scribd.com]
• 11. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. From N-H Nitration to Controllable Aromatic Mononitration and Dinitration-The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Exothermic Reactions in Triphenylene Nitration

A Guide for Researchers, Scientists, and Drug Development Professionals

The nitration of triphenylene, a key reaction for the synthesis of functionalized polycyclic aromatic hydrocarbons (PAHs) used in materials science and drug development, presents significant thermal management challenges.[1] The highly exothermic nature of this reaction demands precise control to prevent thermal runaway, which can lead to compromised product yield, increased byproduct formation, and significant safety hazards.[2][3]

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the nitration of triphenylene and related aromatic compounds.

I. Core Principles of Exothermic Reaction Management

Nitration reactions, particularly of electron-rich aromatic systems like triphenylene, are characterized by a substantial release of heat.[4][5] The primary goal of thermal management is to ensure that the rate of heat removal from the reactor consistently exceeds the rate of heat generation by the chemical reaction.[3] Failure to maintain this balance can initiate a thermal runaway, a dangerous, self-accelerating process with potentially explosive consequences.[6][7]

Key Factors Influencing Exothermicity:

• Rate of Reagent Addition: The speed at which the nitrating agent is introduced directly correlates with the rate of heat generation.[6]

• Cooling System Efficiency: The capacity of the cooling bath or chiller to dissipate heat is a critical limiting factor.[3]

• Agitation: Proper mixing is essential for uniform temperature distribution and preventing the formation of localized hot spots.[3][6]

• Concentration of Reagents: More concentrated reagents lead to a faster, more energetic reaction.[7]

II. Troubleshooting Guide: Common Issues & Immediate Actions

This section details common problems encountered during triphenylene nitration and provides a systematic approach to their resolution.

Issue	Symptoms	Immediate Actions	Potential Causes & Preventative Measures
Thermal Runaway	Rapid, uncontrolled increase in internal reaction temperature. Cooling system is overwhelmed.	1. Immediately stop all reactant feeds. [7]2. Maximize cooling: Ensure the cooling system is at maximum capacity.[7]3. Prepare for emergency quench: If the temperature continues to rise, initiate the emergency quenching procedure by slowly pouring the reaction mixture into a large volume of crushed ice and water.[2][6]	Cause: - Addition of nitrating agent was too rapid.[6]- Inadequate cooling capacity for the scale of the reaction.[3]- Poor agitation leading to localized hot spots.[3]Prevention: - Reduce the rate of addition.- Conduct a thermal hazard assessment before scaling up.[6]- Ensure efficient stirring throughout the reaction.
Low or No Product Yield	TLC or other in-process monitoring shows little to no conversion of starting material.	1. Cautiously and incrementally increase the reaction temperature while monitoring closely.	Cause: - Reaction temperature is too low, leading to a very slow reaction rate.[2]- Insufficiently strong nitrating agent for the triphenylene core.- Use of decomposed or low-concentration acids.Prevention: - Optimize the reaction temperature in small-scale trials.- Consider a stronger nitrating system (e.g., fuming sulfuric acid).[2]- Always use fresh, high-purity acids.[2]
Formation of Multiple Nitrated Products (Over-nitration)	Analysis of the crude product shows significant amounts of di- or tri-nitrated triphenylene.	1. Quench the reaction immediately to prevent further nitration.	Cause: - Reaction temperature was too high.[2]- The reaction was allowed to proceed for too long.- Molar excess of the nitrating agent was too high.Prevention: - Maintain a lower reaction temperature.[2]- Monitor the reaction progress closely using techniques like TLC and quench as soon as the starting material is consumed.[2]- Use a stoichiometric amount or only a slight excess of the nitrating agent.
Formation of Byproducts/Charring	The reaction mixture darkens significantly, and purification is complicated by the presence of numerous impurities.	1. If charring is localized, improve agitation immediately.2. If widespread, consider quenching the reaction to prevent further degradation.	Cause: - Localized hot spots due to poor mixing.[3]- Reaction temperature is too high, causing decomposition of nitric acid or oxidation of the aromatic substrate.[2]Prevention: - Ensure vigorous and efficient stirring.[3]- Maintain strict temperature control within the optimal range.[2]

III. Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of triphenylene nitration and why is it so exothermic?

A1: The nitration of triphenylene proceeds via an electrophilic aromatic substitution mechanism.[8] Concentrated sulfuric acid protonates nitric acid to form the highly electrophilic nitronium ion (NO₂⁺).[8] The electron-rich π-system of the triphenylene molecule then attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate (a sigma complex).[9] Subsequent deprotonation by a weak base, such as the bisulfate ion, restores aromaticity and yields the nitro-triphenylene product.[8] The reaction is highly exothermic due to the formation of strong C-N and O-H bonds and the stability of the resulting aromatic product.[4][10]

Q2: What is the optimal temperature range for the nitration of triphenylene?

A2: The ideal temperature for triphenylene nitration depends on the desired degree of nitration and the specific reagents used. For mono-nitration, temperatures are typically kept low, often in the range of 0°C to 10°C, to control the reaction rate and minimize over-nitration.[6] Achieving di- or tri-nitration may require higher temperatures, but this significantly increases the risk of thermal runaway and must be approached with extreme caution.[11] It is crucial to conduct small-scale optimization experiments to determine the optimal temperature for your specific conditions.

Q3: How should I prepare the nitrating mixture safely?

A3: The nitrating mixture, typically a combination of concentrated nitric acid and sulfuric acid, must be prepared with care. Always add the nitric acid slowly to the sulfuric acid while cooling the mixture in an ice bath. [6][7] This order of addition is critical because the dilution of sulfuric acid is a highly exothermic process. Preparing the mixture in advance and allowing it to cool to the desired reaction temperature before use is a crucial safety measure.[2]

Q4: What are the best practices for quenching a triphenylene nitration reaction?

A4: Quenching serves to rapidly cool the reaction and dilute the acid, effectively stopping the nitration process.[12] The standard and most effective method is to slowly and carefully pour the reaction mixture onto a large volume of crushed ice and water (at least 10-20 times the volume of the reaction mixture) with vigorous stirring. [6][12] This should always be done in a fume hood and behind a safety shield. The large volume of ice absorbs the heat from both the reaction exotherm and the acid dilution.[12]

Q5: My product is an oil and does not precipitate upon quenching. How do I isolate it?

A5: If the nitrated triphenylene derivative is an oil or is soluble in the acidic aqueous mixture, it will not precipitate. In this case, liquid-liquid extraction is the appropriate work-up procedure.[12] After quenching, transfer the entire mixture to a separatory funnel and extract it multiple times with a suitable water-immiscible organic solvent, such as dichloromethane or ethyl acetate.[12] The combined organic extracts should then be washed with a dilute basic solution (e.g., sodium bicarbonate) to neutralize residual acids, followed by a water wash.[12] After drying the organic layer over an anhydrous salt like sodium sulfate, the solvent can be removed under reduced pressure.[12]

Q6: Can continuous flow chemistry be used to improve the safety of triphenylene nitration?

A6: Yes, continuous flow chemistry is an excellent strategy for managing highly exothermic reactions like nitration.[4][13] Flow reactors offer superior heat transfer due to their high surface-area-to-volume ratio, allowing for precise temperature control and minimizing the risk of thermal runaway.[14] The small reaction volume at any given time inherently makes the process safer than large-scale batch reactions.[4][14] This technology enables rapid screening of reaction conditions and can lead to higher yields and purity.[15]

IV. Experimental Protocols & Visualizations

Protocol 1: General Procedure for Controlled Nitration of Triphenylene

Disclaimer: This is an illustrative protocol and must be adapted and thoroughly risk-assessed for your specific experimental setup and scale.

• Preparation of Nitrating Mixture: In a clean, dry flask, add the desired volume of concentrated sulfuric acid. Place the flask in an ice-water bath. Slowly, and with continuous stirring, add the calculated volume of concentrated nitric acid dropwise, ensuring the temperature of the mixture remains below 15°C.[6] Once the addition is complete, allow the mixture to cool to the target reaction temperature (e.g., 0-5°C).

• Reaction Setup: In a separate reaction vessel equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve the triphenylene starting material in a suitable solvent (if necessary) or in concentrated sulfuric acid. Cool this vessel in an ice-salt bath to a temperature slightly below the target reaction temperature.

• Controlled Addition: Slowly add the pre-cooled nitrating mixture from the dropping funnel to the stirred triphenylene solution. Crucially, monitor the internal temperature of the reaction, not the bath temperature. [3] Adjust the addition rate to maintain the internal temperature within the desired range (e.g., 5-10°C).[6]

• Reaction Monitoring: After the addition is complete, continue stirring the mixture in the cooling bath for a specified time or until in-process controls (e.g., TLC) indicate the consumption of the starting material.[2]

• Work-up and Quenching: As described in FAQ Q4, carefully pour the reaction mixture into a large beaker of crushed ice with vigorous stirring to quench the reaction and precipitate the crude product.[12]

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral to pH paper.[7][12] The crude product can then be purified by recrystallization from an appropriate solvent.

Visualization: Decision Workflow for Thermal Management

The following diagram outlines the critical decision-making process for managing the temperature of an exothermic nitration reaction.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. ukessays.com [ukessays.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Synthesis and Characterization of Nitro-p-xylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Continuous flow nitration in miniaturized devices - PMC [pmc.ncbi.nlm.nih.gov]

Section 1: Mass Spectrometry (MS) - Navigating Fragmentation and Adducts

An exceptional research tool is one that anticipates challenges. This technical support guide is designed for professionals analyzing 2-nitrotriphenylene, a nitro-polycyclic aromatic hydrocarbon (nitro-PAH) whose analytical behavior can be complex. As your Senior Application Scientist, I've structured this guide to move beyond simple protocols and address the nuanced artifacts and issues that can arise during instrumental analysis. Here, we will explore the causality behind these challenges and provide robust, field-proven troubleshooting strategies.

Mass spectrometry is a cornerstone for identifying and quantifying 2-nitrotriphenylene. However, the high energy of ionization sources and the inherent chemistry of nitroaromatic compounds can produce a spectrum of artifacts.

FAQ 1: My mass spectrum for 2-nitrotriphenylene shows a weak or absent molecular ion peak, but strong signals at lower m/z values. What is happening?

This is a classic sign of in-source fragmentation , a phenomenon where the analyte fragments within the ion source before it reaches the mass analyzer.[1] Nitroaromatic compounds are particularly susceptible to this due to the labile nitro group.[2][3]

• Causality: The energy applied in the ion source (e.g., fragmentor voltage in ESI or high temperatures in GC-MS sources) can be sufficient to break bonds.[1] For nitro-PAHs, the most common fragmentation pathways are the neutral loss of nitro (-NO2, 46 Da) and nitroso (-NO, 30 Da) groups.[2][3] This leads to a diminished molecular ion and prominent fragment ions.

• Troubleshooting Protocol:

  • Reduce Ion Source Energy: Systematically lower the fragmentor voltage (for LC-MS) or declustering potential. This reduces the energy imparted to the ions as they travel from the atmospheric pressure region to the vacuum region of the mass spectrometer.[1]

  • Optimize Source Temperature: High source temperatures can promote thermal degradation and fragmentation.[1] Gradually decrease the temperature to find a balance between efficient desolvation and analyte stability.

  • Switch to a "Softer" Ionization Technique: If using a hard ionization source like Electron Ionization (EI), consider Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), which typically impart less energy and result in less fragmentation.[4]

FAQ 2: I'm observing peaks at m/z values higher than the expected molecular weight of 2-nitrotriphenylene. Are these contaminants?

While contamination is always a possibility, these are more likely adduct ions . In soft ionization techniques like ESI, analyte molecules often associate with ions present in the mobile phase or from the sample matrix to form charged species.[4][5]

• Causality: Instead of just protonation ([M+H]+), the 2-nitrotriphenylene molecule can form adducts with sodium ([M+Na]+), potassium ([M+K]+), or ammonium ([M+NH4]+), which are common contaminants in solvents, glassware, and buffers.[5][6]

• Troubleshooting Steps:

  • Identify the Adduct: Calculate the mass difference between the observed peak and the expected molecular ion. This will often point directly to the adducting species (see Table 1).

  • Use High-Purity Reagents: Ensure you are using HPLC or MS-grade solvents and fresh ammonium acetate or formate if required.

  • Improve Sample Clean-up: Use Solid Phase Extraction (SPE) to remove salts and other matrix components that can contribute to adduct formation.[7]

  • Modify Mobile Phase: Intentionally adding a controlled amount of an adduct-forming reagent (e.g., 0.1 mM sodium acetate) can sometimes consolidate all analyte signal into a single, identifiable adduct, simplifying quantification.

Table 1: Common Adduct Ions in Mass Spectrometry

Adduct	Mass Difference (Da)*	Polarity	Common Source
[M+H]⁺	+1.0078	Positive	Protic Solvents, Acids
[M+Na]⁺	+22.9898	Positive	Glassware, Solvents, Buffers
[M+K]⁺	+38.9637	Positive	Glassware, Solvents, Buffers
[M+NH₄]⁺	+18.0344	Positive	Ammonium Buffers
[M-H]⁻	-1.0078	Negative	Basic Conditions
[M+Cl]⁻	+34.9689	Negative	Chlorinated Solvents

*Mass difference relative to the neutral molecule [M]. Data sourced from multiple references.[5][6][8][9]

Workflow for MS Artifact Troubleshooting

This diagram outlines a logical workflow for diagnosing common issues in the MS analysis of 2-nitrotriphenylene.

Caption: Troubleshooting workflow for common MS artifacts.

Section 2: Chromatography - Mastering Separation and Minimizing Interference

Both Gas (GC) and Liquid (HPLC) Chromatography are used for the analysis of nitro-PAHs. Each presents a unique set of challenges that must be managed to ensure accurate and reproducible results.

FAQ 3: My peaks for 2-nitrotriphenylene are tailing or fronting in my HPLC analysis. What's causing this?

Peak asymmetry is a common chromatographic problem that can compromise resolution and integration accuracy.[10]

• Causality - Tailing Peaks:

  • Secondary Interactions: The polar nitro group on 2-nitrotriphenylene can interact with active sites (e.g., exposed silanols) on the column stationary phase, causing a portion of the analyte molecules to lag behind, resulting in a tail.[10]

  • Column Contamination/Wear: Accumulation of matrix components at the head of the column can create alternative interaction sites.[11]

• Causality - Fronting Peaks:

  • Column Overload: Injecting too much sample can saturate the stationary phase at the point of injection, causing molecules to travel down the column before binding, which leads to a fronting peak.[12]

  • Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the peak to distort and front.[13]

• Troubleshooting Protocol:

  • Check for Overload: Dilute your sample by a factor of 10 and reinject. If the peak shape improves, you were overloading the column.

  • Match Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase.[13]

  • Use a Guard Column: A guard column protects the analytical column from strongly retained matrix components and is a cost-effective way to manage contamination.[11]

  • Mobile Phase pH: For ionizable compounds, ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a single ionic state.

FAQ 4: I'm using GC-MS, and my results for 2-nitrotriphenylene are not reproducible. I suspect thermal degradation. How can I confirm and prevent this?

Nitro-PAHs are known to be thermally labile, and the high temperatures of a GC inlet can cause degradation, leading to poor reproducibility and inaccurate quantification.[14][15]

• Causality: The GC inlet is a high-temperature zone designed to rapidly vaporize the sample. This thermal energy can be enough to break the C-NO2 bond, degrading the analyte before it even reaches the analytical column.[16] Active sites in the inlet liner can also catalyze this degradation.[17]

• Troubleshooting Protocol:

  • Lower Inlet Temperature: Reduce the inlet temperature in 20°C increments. The goal is to find the lowest possible temperature that still provides efficient and reproducible vaporization of 2-nitrotriphenylene.

  • Use a Deactivated Inlet Liner: Always use a high-quality, deactivated (silanized) inlet liner to minimize active sites that can promote degradation.[17] Consider a liner with glass wool to aid vaporization at lower temperatures.

  • Use Pulsed Splitless Injection: This technique allows you to use a lower inlet temperature while a temporary increase in pressure ensures efficient transfer of the sample onto the column.[18]

  • Consider an Alternative Technique: If thermal degradation cannot be overcome, HPLC-MS is a more suitable technique for thermally labile compounds as it does not require vaporization at high temperatures.[14]

FAQ 5: I am performing LC-MS/MS analysis and my signal intensity for 2-nitrotriphenylene varies significantly between samples, even when the concentration should be the same. What could be the issue?

This is a hallmark of matrix effects , where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the MS source.[19][20] This can lead to ion suppression (most common) or enhancement, causing significant quantitative errors.[7][21]

• Causality: When a matrix component co-elutes with 2-nitrotriphenylene, it competes for the available charge in the ESI droplet or for the energy in the APCI plasma.[20] This competition can reduce the efficiency with which 2-nitrotriphenylene is ionized, leading to a suppressed signal.

• Troubleshooting Protocol:

  • Improve Chromatographic Separation: The most effective solution is to chromatographically separate the analyte from the interfering matrix components.[7] Optimize your gradient, or try a column with a different selectivity (e.g., a Phenyl-Hexyl instead of a C18).

  • Enhance Sample Preparation: Implement a more rigorous sample clean-up procedure (e.g., SPE, LLE) to remove a larger portion of the sample matrix before injection.[21]

  • Use an Isotope-Labeled Internal Standard: A stable isotope-labeled version of 2-nitrotriphenylene is the gold standard for correcting matrix effects. It will co-elute and experience the same ion suppression or enhancement as the analyte, allowing for accurate ratiometric quantification.

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is representative of your samples. This helps to ensure that the calibration curve accounts for the matrix effects.[21]

Section 3: Spectroscopic Analysis - Avoiding Common Pitfalls

UV-Vis and NMR spectroscopy provide valuable structural information but are not immune to artifacts.

FAQ 6: The UV-Vis spectrum of my 2-nitrotriphenylene sample shows a shifted λmax compared to literature values. Why would this happen?

Shifts in the maximum absorbance wavelength (λmax), known as solvatochromism, are often caused by the interaction between the analyte and the solvent.[22]

• Causality: The polarity of the solvent can influence the electronic ground and excited states of the 2-nitrotriphenylene molecule. A change in the energy gap between these states will result in a shift in the λmax. Nitrophenols and related compounds are known to exhibit absorption bands in the 200-400 nm range, and their exact position can be solvent-dependent.[23][24]

• Troubleshooting Steps:

  • Verify Solvent: Ensure you are using the same solvent as the reference literature.

  • Check pH: If the solvent is buffered or contains acidic/basic impurities, the protonation state of the molecule could change, leading to a significant spectral shift.

  • Assess Purity: An interfering compound with a strong absorbance near that of your analyte could skew the apparent λmax. Check the purity of your sample chromatographically.

FAQ 7: My 1H NMR spectrum has a distorted baseline and some peaks appear as strange, out-of-phase shapes. What are these artifacts?

These are common NMR artifacts that can obscure the true signals.

• Causality:

  • Baseline Distortion: Often arises from processing issues or very intense signals (like a residual solvent peak) that overwhelm the detector, preventing it from returning to baseline quickly.[25]

  • Phasing Errors: Imperfect phasing during data processing will cause peaks to appear with an asymmetric, "phase-twisted" lineshape instead of a pure absorption shape.

  • Quadrature Artifacts: In older spectrometers, this artifact appears as a mirror image of a real peak on the opposite side of the spectral center. It is typically resolved by acquiring an even number of scans.[25]

• Troubleshooting Protocol:

  • Reprocess the Data: Carefully re-perform the Fourier transform, paying close attention to the zero-order and first-order phase correction. Most modern software has automated routines that work well, but manual adjustment is often necessary.

  • Apply Baseline Correction: Use the processing software's built-in baseline correction algorithms (e.g., polynomial fitting) to flatten the baseline.[25]

  • Optimize Acquisition Parameters: Ensure a sufficient acquisition time and relaxation delay (d1) are used to allow all signals to be properly detected and to allow magnetization to return to equilibrium between scans.

References

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionis
• TROUBLESHOOTING GUIDE. Phenomenex.
• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC.
• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom Publishing SL.
• In-source fragmentation of partially oxidized mono- and polycyclic aromatic hydrocarbons in atmospheric pressure chemical ionization mass spectrometry coupled to liquid chrom
• Determination of nitro-polycyclic aromatic hydrocarbons in atmospheric aerosols using HPLC fluorescence with a post-column derivatis
• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry.
• An Overview: PAH and Nitro-PAH Emission from the Stationary Sources and their Transformations in the Atmosphere. Aerosol and Air Quality Research.
• What are common adducts in ESI mass spectrometry? - WKB67428.
• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. NPL Community.
• Matrix effect in a view of LC-MS/MS: An overview.
• HPLC Troubleshooting. SRI Instruments.
• Review on Common Observed HPLC Troubleshooting Problems. Rhenium Group.
• Mass Spectrometry Adduct Calcul
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects. IntechOpen.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Gas chromatography-mass spectrometry and high- performance liquid chromatographic analyses of thermal degrad
• Comparative Analysis of Mass Spectrometry Fragmentation Patterns for Isomeric Nitroarom
• Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs.
• Common problems and artifacts encountered in solution‐st
• NMR of the methylene group: Artifacts in the proton–proton decoupled heteronuclear two‐dimensional chemical shift correl
• Common problems and artifacts encountered in solution-state NMR experiments.
• method 8091 nitroaromatics and cyclic ketones by gas chrom
• Mass Spectrometry Adduct Calcul
• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell.
• Determination of Nitro-Polycyclic Aromatic Hydrocarbons in Air Particulates Using the Agilent 7000A Triple Quadrupole GC/MS System. Gcms.cz.
• GC Troubleshooting in Petrochemical Analysis.
• Agilent GC/MSD Polycyclic Aromatic Hydrocarbons (PAH) Analyzer with JetClean. Agilent.
• 8 Common Gas Chromatography Mistakes.
• HPLC Troubleshooting Guide. Phenomenex.
• Fragmentation of organic ions bearing fixed multiple charges observed in MALDI MS. Pure.
• 10 Common Mistakes in Gas Chrom
• Integrated Absorption Spectroscopic Measurement of 2-Nitrophenol and Naphthalene. PMC.
• Artifacts in 2D NOESY-NMR of two-compound mixtures?
• Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD)
• Dealing with Metal Adduct Ions in Electrospray: Part 1. Crawford Scientific.
• Influence of solvent on the electronic structure and the photochemistry of nitrophenols. NSF Public Access Repository.
• Determination of trace compounds and artifacts in nitrogen background measurements by proton transfer reaction time-of-flight mass spectrometry. MPG.PuRe.
• Thermal desorption gas chromatography-mass spectrometry for investigating the thermal degradation of polyurethanes. Semantic Scholar.
• 熱分解（Py-）と包括的 2 次元ガスクロマ トグラフィーを組み合わせた Py-GC×GC/MS による高分子. Agilent Technologies.
• UV-VIS absorbance spectra of nitrobenzene (I), 2-nitrophenol (II),...
• Study on the thermal degradation of high performance fibers by TG/FTIR and Py-GC/MS. MDPI.
• A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene. OA Monitor Ireland.
• Multiplet analysis by strong-coupling-artifact-suppression 2D J -resolved NMR spectroscopy.
• 熱分解 (Py) - GC/MSによる加熱発生ガスの分析. Nippon Steel Technology.
• UV−vis absorption spectra of (a) 2-nitroaniline, (b) 3-nitroaniline,...

Sources

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. acdlabs.com [acdlabs.com]
• 5. learning.sepscience.com [learning.sepscience.com]
• 6. Mass Spectrometry Adduct Calculator - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. support.waters.com [support.waters.com]
• 9. osti.gov [osti.gov]
• 10. rheniumgroup.co.il [rheniumgroup.co.il]
• 11. lcms.cz [lcms.cz]
• 12. ijprajournal.com [ijprajournal.com]
• 13. eclass.uoa.gr [eclass.uoa.gr]
• 14. aaqr.org [aaqr.org]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. epa.gov [epa.gov]
• 17. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 18. agilent.com [agilent.com]
• 19. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 20. longdom.org [longdom.org]
• 21. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. par.nsf.gov [par.nsf.gov]
• 24. researchgate.net [researchgate.net]
• 25. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Reference Data & Comparative Studies

Synthesis of 2-Nitrotriphenylene: A Mechanistic Approach

An In-Depth Comparative Guide to the Synthesis and Purity Validation of 2-Nitrotriphenylene

For researchers, scientists, and drug development professionals, the synthesis of novel compounds is only the first step. The subsequent validation of that synthesis and the rigorous confirmation of product purity are paramount for the integrity of any downstream application. This guide offers a comprehensive exploration of the synthesis of 2-nitrotriphenylene, a valuable polycyclic aromatic hydrocarbon derivative, and provides a comparative analysis of the analytical methodologies required to validate its purity. Moving beyond a simple recitation of protocols, this document delves into the causality behind experimental choices, empowering researchers to not only replicate but also troubleshoot and adapt these methods.

The most direct and common method for synthesizing 2-nitrotriphenylene is through the electrophilic aromatic substitution of the parent triphenylene molecule. This reaction is a cornerstone of organic chemistry, but its successful application requires a nuanced understanding of the underlying mechanism and reaction kinetics to favor the desired monosubstituted product.

The Chemistry of Nitration

Aromatic nitration is typically achieved using a combination of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄), commonly referred to as "mixed acid".[1][2] The role of sulfuric acid is not merely as a solvent but as a powerful catalyst. It protonates nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺), the active species in the reaction.[2]

Mechanism:

• Generation of the Electrophile: H₂SO₄ protonates HNO₃, which then loses a molecule of water to form the linear and highly reactive nitronium ion (NO₂⁺).

• Electrophilic Attack: The π-electron system of the triphenylene ring acts as a nucleophile, attacking the nitronium ion. This step forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. This is the rate-determining step of the reaction.

• Deprotonation: A weak base in the mixture (such as H₂O or HSO₄⁻) removes a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring and yielding 2-nitrotriphenylene.

A significant challenge in this synthesis is controlling the degree of nitration. The triphenylene core is susceptible to further nitration, which can lead to a mixture of dinitro- and trinitro- isomers.[1][3] The key to favoring the desired 2-nitrotriphenylene is precise control over reaction conditions:

• Temperature: Lower temperatures (e.g., 0-10 °C) decrease the reaction rate and reduce the likelihood of polysubstitution.

• Stoichiometry: Using a modest excess of the nitrating agent helps to drive the reaction to completion without promoting extensive multiple nitrations.

• Reaction Time: Careful monitoring of the reaction progress (e.g., by Thin-Layer Chromatography) is crucial to quench the reaction once the starting material is consumed but before significant polysubstitution occurs.

Experimental Protocol: Synthesis of 2-Nitrotriphenylene

This protocol describes a standard laboratory-scale synthesis.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (e.g., 20 mL) to 0 °C in an ice-water bath.

• Formation of Nitrating Mixture: Slowly add concentrated nitric acid (e.g., 1.1 molar equivalents) to the cold sulfuric acid with continuous stirring. Maintain the temperature below 10 °C throughout the addition.

• Substrate Addition: Dissolve triphenylene (1.0 molar equivalent) in a minimal amount of a suitable inert solvent, if necessary, or add it directly in small portions to the nitrating mixture if it is sufficiently soluble in sulfuric acid. The choice of solvent can be critical; dipolar aprotic solvents have been used in some nitration processes.[4]

• Reaction: Stir the mixture at 0-5 °C. Monitor the reaction's progress using TLC (e.g., with a hexane:ethyl acetate mobile phase) by taking small aliquots, quenching them in water, and extracting with an organic solvent.

• Quenching: Once the starting material is consumed (typically 1-2 hours), slowly and carefully pour the reaction mixture over a large volume of crushed ice. This will precipitate the crude product.

• Isolation: Collect the precipitated solid by vacuum filtration, washing thoroughly with cold water until the filtrate is neutral to remove residual acids.

• Drying: Dry the crude product under vacuum to yield the raw 2-nitrotriphenylene, which will then be purified.

Purification: From Crude Product to Analytical Standard

The crude product from the synthesis will invariably contain unreacted starting material, polysubstituted byproducts, and potentially other side-products. Recrystallization is the most effective and widely used technique for purifying nonvolatile organic solids like 2-nitrotriphenylene.[5][6]

The Principle of Recrystallization

The success of recrystallization hinges on selecting a solvent (or solvent pair) in which the desired compound is highly soluble at an elevated temperature but sparingly soluble at room temperature or below.[5][7] Impurities, ideally, should either be insoluble in the hot solvent (allowing for hot filtration) or remain soluble in the cold solvent (remaining in the mother liquor after crystallization).[5]

Experimental Protocol: Recrystallization of 2-Nitrotriphenylene

• Solvent Selection: Through small-scale trials, identify a suitable solvent. Common choices for polycyclic aromatic hydrocarbons include ethanol, toluene, or mixed solvent systems like ethanol/water.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to a gentle boil while stirring to dissolve the solid.[7] Add more hot solvent in small portions until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored due to polymeric impurities, add a small amount of activated charcoal and boil for a few minutes. Remove the charcoal by hot gravity filtration.[5]

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of large, pure crystals.[6][7] Once at room temperature, the flask can be placed in an ice bath to maximize the yield.[5]

• Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel.[8] Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering impurities from the mother liquor.[5][8]

• Drying: Dry the crystals thoroughly, for instance, in a vacuum oven at a temperature well below the compound's melting point, to remove all traces of solvent before analysis.

Workflow for Synthesis and Purity Validation

Caption: Overall workflow from synthesis to final validated product.

A Comparative Guide to Purity Validation Techniques

No single analytical technique can provide a complete picture of a compound's purity. A self-validating system employs multiple orthogonal methods to confirm both the structure and the absence of impurities. The choice of technique depends on the specific information required, from structural confirmation to quantitative purity assessment.[][10]

Spectroscopic Methods: Confirming Molecular Structure

Spectroscopic techniques are indispensable for elucidating the molecular structure and confirming the identity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide the most detailed structural information. For 2-nitrotriphenylene, the electron-withdrawing nitro group causes a significant downfield shift (deshielding) for protons on the same ring, particularly those in the ortho positions. The complex splitting patterns in the aromatic region (typically 7.0-9.0 ppm) can be challenging to fully assign without advanced 2D NMR techniques but provide a unique fingerprint for the molecule.[11]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound. For 2-nitrotriphenylene (C₁₈H₁₁NO₂), the expected molecular ion peak [M]⁺ would be at m/z 273.08. High-resolution mass spectrometry (HRMS) can confirm the elemental composition to within a few parts per million. Fragmentation patterns, such as the loss of NO₂ (m/z 46) or NO (m/z 30), are also characteristic of nitroaromatic compounds.[12][13]

• Infrared (IR) Spectroscopy: IR spectroscopy is excellent for confirming the presence of key functional groups. The spectrum of 2-nitrotriphenylene will be dominated by strong, characteristic absorption bands for the nitro group, typically appearing around 1550–1500 cm⁻¹ (asymmetric stretch) and 1350–1300 cm⁻¹ (symmetric stretch).

Chromatographic Methods: Quantifying Purity

Chromatographic techniques are the gold standard for separating the main component from impurities and providing a quantitative measure of purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is the premier technique for purity assessment of non-volatile compounds.[10][14] A reverse-phase method using a C18 column with a mobile phase like acetonitrile/water is typically effective. Purity is calculated as the area percentage of the main peak relative to the total area of all peaks in the chromatogram.[10]

• Gas Chromatography (GC): GC can be used if the compound is thermally stable and sufficiently volatile.[15] It offers high resolution and can be coupled with various detectors. A flame ionization detector (FID) is universal for organic compounds, while a nitrogen-phosphorus detector (NPD) or a mass spectrometer (MS) offers enhanced selectivity and sensitivity for nitro compounds.[16][17]

Other Essential Techniques

• Melting Point Analysis: A sharp melting point that matches the literature value is a classic and reliable indicator of high purity. Impurities typically depress and broaden the melting range.[18]

• Elemental Analysis (CHN Analysis): This technique provides the mass percentages of carbon, hydrogen, and nitrogen in the sample. The experimental values should agree with the theoretical percentages calculated from the molecular formula (C₁₈H₁₁NO₂: C 79.11%, H 4.06%, N 5.13%) within a narrow margin (e.g., ±0.4%).

Logic of Purity Validation

Caption: Logical relationships between analytical techniques and the data they provide.

Summary of Analytical Data and Technique Comparison

The following tables summarize the expected data for pure 2-nitrotriphenylene and compare the utility of the primary analytical techniques.

Table 1: Expected Analytical Data for Pure 2-Nitrotriphenylene

Parameter	Technique	Expected Value / Characteristics
Molecular Formula	-	C₁₈H₁₁NO₂
Molecular Weight	Mass Spectrometry	273.29 g/mol ; [M]⁺ peak at m/z 273.08
Melting Point	Melting Point Apparatus	Sharp melt close to the literature value
Elemental Composition	Elemental Analysis	C: ~79.11%, H: ~4.06%, N: ~5.13%
¹H NMR	NMR Spectroscopy	Complex multiplets in the aromatic region (~7.0-9.0 ppm)
¹³C NMR	NMR Spectroscopy	Signals in the aromatic region (~120-150 ppm)
Functional Groups	IR Spectroscopy	Strong peaks at ~1550-1500 cm⁻¹ and ~1350-1300 cm⁻¹ (-NO₂)
Purity	HPLC / GC	>98% (typical target for high purity)

Table 2: Comparison of Purity Validation Techniques

Technique	Primary Purpose	Advantages	Limitations
HPLC	Quantitative Purity	High resolution, high sensitivity, applicable to non-volatile compounds.[10][14]	Requires a reference standard for absolute quantification.
NMR	Structural Elucidation	Provides definitive structural information, can be quantitative (qNMR).	Lower sensitivity than MS, complex spectra can be difficult to interpret fully.
Mass Spectrometry	Molecular Weight ID	Extremely sensitive, provides molecular formula with high resolution.	Isomers are not differentiated, not inherently quantitative without standards.
GC	Quantitative Purity	Excellent separation efficiency for volatile compounds.[15]	Not suitable for thermally labile or non-volatile compounds.
Melting Point	Qualitative Purity	Fast, inexpensive, and a reliable indicator of purity.[18]	Not quantitative, insensitive to small amounts of certain impurities.
Elemental Analysis	Formula Confirmation	Confirms bulk elemental composition.	Does not detect impurities with the same elemental composition (isomers).

By judiciously applying this suite of synthetic, purification, and analytical techniques, researchers can confidently produce and validate high-purity 2-nitrotriphenylene, ensuring the reliability and reproducibility of their scientific endeavors.

References

• Al-Kindy, S. M., & Miller, J. N. (2009). High-performance liquid chromatography determination of nitrated polycyclic aromatic hydrocarbons by indirect fluorescence detection. Biomedical Chromatography, 23(2), 166-169. Available at: [Link]

• Taylor & Francis Online. (2010). Synthesis and Characterization of Triphenylene Derivatives Containing Two Terminal Functional Groups at the Periphery. Molecular Crystals and Liquid Crystals. Available at: [Link]

• American Chemical Society Publications. (2016). Synthesis of Triphenylenes Starting from 2-Iodobiphenyls and Iodobenzenes via Palladium-Catalyzed Dual C–H Activation and Double C–C Bond Formation. Organic Letters. Available at: [Link]

• Journal of Chromatographic Science. (1988). GC/FTIR Study of Nitrated Polycyclic Aromatic Hydrocarbons. Journal of Chromatographic Science, 26(11), 555-559. Available at: [Link]

• Royal Society of Chemistry. (2026). Triphenylene as a versatile scaffold for advanced functional materials. Chemical Society Reviews. Available at: [Link]

• Wikipedia. (n.d.). Triphenylene. Retrieved from [Link]

• MDPI. (2025). Triphenylene: Synthesis, Supramolecular Assembly, and Electrochemical Applications. Molecules. Available at: [Link]

• American Chemical Society Publications. (1983). Determination of nitrated polynuclear aromatic hydrocarbons in particulate extracts by using capillary column gas chromatography with nitrogen selective detection. Analytical Chemistry. Available at: [Link]

• Royal Society of Chemistry. (2011). Advances in PAHs/nitro-PAHs fractioning. Analytical Methods. Available at: [Link]

• American Chemical Society Publications. (1985). Determination of nitrated polycyclic aromatic hydrocarbons by fused silica capillary gas chromatography/negative ion chemical ionization mass spectrometry. Analytical Chemistry. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Nitroaromatics. Available at: [Link]

• American Society for Microbiology. (2005). Purification, Characterization, and Crystallization of the Components of the Nitrobenzene and 2-Nitrotoluene Dioxygenase Enzyme Systems. Applied and Environmental Microbiology, 71(7), 3420-3428. Available at: [Link]

• JoVE Science Education Database. (n.d.). Purifying Compounds by Recrystallization. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Available at: [Link]

• Wikipedia. (n.d.). Nitration. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2 from nitrobenzene 1 with heterogeneous catalysts. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.1: Recrystallization. Available at: [Link]

• Royal Society of Chemistry. (2015). Purification of nitrophenols using complex-assisted crystallization. CrystEngComm. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Available at: [Link]

• National Center for Biotechnology Information. (2006). Nitration Of Phenols Under Mild And Heterogeneous Conditions. Molecules, 11(10), 845-851. Available at: [Link]

• Digital Commons @ Hope College. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Available at: [Link]

• Google Patents. (n.d.). US3928395A - Process for the nitration of aromatic compounds.

• Quora. (2019). How can 2, 4, 6-trinitrotoluene be prepared from benzene? Retrieved from [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Available at: [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Available at: [Link]

• PubChem. (n.d.). 2,4,6-Triphenylnitrobenzene. Retrieved from [Link]

• Google Patents. (n.d.). US2430421A - Process for the purification of mononitro aromatic compounds.

• Springer. (2011). Mass spectrometry analysis of 2-nitrophenylhydrazine carboxy derivatized peptides. Journal of the American Society for Mass Spectrometry, 22(11), 2058-2069. Available at: [Link]

• Chemistry LibreTexts. (2026). 3.10: Synthesis of Polysubstituted Benzenes. Available at: [Link]

• U.S. Environmental Protection Agency. (1996). Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. Available at: [Link]

• Royal Society of Chemistry. (1969). The synthesis of 1-nitro- and 1-amino-biphenylene. Journal of the Chemical Society C: Organic. Available at: [Link]

• Agilent Technologies. (2016). Chemical Purity Analysis. Available at: [Link]

• PubMed. (2005). Purification, characterization, and crystallization of the components of the nitrobenzene and 2-nitrotoluene dioxygenase enzyme systems. Applied and Environmental Microbiology, 71(7), 3420-3428. Available at: [Link]

• National Center for Biotechnology Information. (2014). Design, Synthesis and Evaluation of Substituted Aryl-2-Nitrovinyl Derivatives as Small Molecules Proteasome Inhibitors. Iranian Journal of Pharmaceutical Research, 13(Suppl), 105-117. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Available at: [Link]

• CAS. (n.d.). NMR Database for Faster Structural Data. Available at: [Link]

• YouTube. (2021). Mass Spectrometry | Basics | Fragmentation Patterns| Nitrogen Rule | Rule of 13. Available at: [Link]

• The T3DB. (2009). 2-Nitrophenol (T3D3579). Available at: [Link]

• Opentrons. (n.d.). Mass Spectrometry: Techniques, Workflows & Automation. Available at: [Link]

• American Chemical Society Publications. (2002). A High Mass Resolution Study of the Interaction of Aromatic and Nitro-Aromatic Molecules with Intense Laser Fields. The Journal of Physical Chemistry A. Available at: [Link]

• National Center for Biotechnology Information. (2019). Selective Reagent Ion Mass Spectrometric Investigations of the Nitroanilines. Journal of the American Society for Mass Spectrometry, 30(11), 2419-2429. Available at: [Link]

• PubChem. (n.d.). 2-Nitro-1-(2-nitrophenyl)indole. Retrieved from [Link]

Sources

• 1. Nitration - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. stmarys-ca.edu [stmarys-ca.edu]
• 4. US3928395A - Process for the nitration of aromatic compounds - Google Patents [patents.google.com]
• 5. Recrystallization [sites.pitt.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. web.mnstate.edu [web.mnstate.edu]
• 10. benchchem.com [benchchem.com]
• 11. Proton NMR Table [www2.chemistry.msu.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. silis.phys.strath.ac.uk [silis.phys.strath.ac.uk]
• 14. squ.elsevierpure.com [squ.elsevierpure.com]
• 15. academic.oup.com [academic.oup.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Comparative Analysis of 1-Nitrotriphenylene and 2-Nitrotriphenylene: Atmospheric Chemistry, Mutagenicity, and Material Science Applications

Executive Summary

1-Nitrotriphenylene (1-NTP) and 2-Nitrotriphenylene (2-NTP) are two critical regioisomers of nitrated polycyclic aromatic hydrocarbons (nitro-PAHs). While they share a common parent structure, the positional shift of a single nitro group creates a profound dichotomy in their physicochemical behavior. 2-NTP is a highly potent environmental mutagen found in airborne particulate matter, whereas 1-NTP (and its derivatives) serves as a highly valuable, structure-directing precursor in the synthesis of advanced discotic liquid crystals. This guide provides an objective, data-driven comparison of their structural geometries, biological impacts, and synthetic applications.

Structural Geometry and Physicochemical Profiling

The fundamental differences between 1-NTP and 2-NTP stem from steric dynamics. Triphenylene is a fully benzenoid PAH characterized by a strictly planar conformation.

When nitration occurs at the 1-position (the α -position), the nitro group experiences severe steric clash with the adjacent bay-region hydrogen. To relieve this strain, the triphenylene core distorts out of planarity, adopting a distinct "helical twist"[1]. In contrast, nitration at the 2-position (the β -position) avoids this bay-region clash, allowing 2-NTP to maintain a relatively planar geometry. Density Functional Theory (DFT) vibrational studies corroborate these structural distortions, predicting that 1-NTP exhibits asymmetric nitro stretches at higher frequencies than 2-NTP due to its strained molecular architecture[2].

Table 1: Comparative Physicochemical & Mutagenic Properties

Property / Parameter	1-Nitrotriphenylene (1-NTP)	2-Nitrotriphenylene (2-NTP)
Substitution Position	Alpha ( α , 1-position)	Beta ( β , 2-position)
Core Geometry	Helically twisted (non-planar)	Planar
Mutagenicity (TA98 strain)	18 revertants/nmol	3,800 revertants/nmol
Mutagenicity (YG1024 strain)	480 revertants/nmol	101,700 revertants/nmol
Primary Field of Interest	Optoelectronics / Liquid Crystals	Environmental Toxicology
Vibrational Spectra (DFT)	Higher frequency asymmetric stretches	Lower frequency asymmetric stretches

Atmospheric Formation and Mutagenic Causality

Both isomers are formed secondarily in the atmosphere via gas-phase OH or NO 3​ radical-initiated reactions of parent triphenylene[3]. However, 2-NTP exhibits over two orders of magnitude greater direct mutagenic activity than 1-NTP[4].

The Causality of Toxicity: The extreme mutagenicity of 2-NTP is governed by its planar structure and electronic resonance. The planar core allows 2-NTP to efficiently intercalate between DNA base pairs. Furthermore, the β -position facilitates optimal electronic resonance stabilization of the ultimate electrophilic nitrenium ion (formed after enzymatic reduction of the nitro group). Conversely, the helical twist of 1-NTP sterically impedes both the initial enzymatic activation by bacterial nitroreductases and subsequent DNA intercalation, rendering it significantly less toxic.

Mechanism of nitroreductase-mediated DNA adduct formation by 2-NTP.

Chemical Synthesis and Material Science Applications

The regioselectivity of triphenylene nitration is highly dependent on the substitution of the parent core. Nitration of unsubstituted triphenylene with HNO 3​ in acetic anhydride at 60 °C yields a thermodynamically driven mixture of 1-NTP and 2-NTP[5].

However, in the synthesis of advanced materials, researchers utilize hexaalkoxytriphenylenes. Because the alkoxy groups occupy the 2, 3, 6, 7, 10, and 11 positions, the β -positions are entirely blocked. Consequently, electrophilic aromatic substitution is forced exclusively into the sterically hindered 1-position[6]. This forced α -nitration is highly desirable: it imparts a permanent lateral dipole moment and a helical twist to the molecule, which dramatically enhances intermolecular π

π stacking. This structural modification generates stable enantiotropic columnar mesophases, making 1-NTP derivatives premier candidates for one-dimensional organic conductors and optoelectronic devices[1].

Reaction pathways for the regioselective nitration of triphenylene.

Experimental Methodologies

Protocol 1: Regioselective Synthesis and Chromatographic Resolution

This protocol isolates the two isomers from unsubstituted triphenylene, utilizing polarity differences induced by their structural geometries.

• Reaction Setup: Dissolve 1.0 equivalent of triphenylene in anhydrous acetic anhydride. Causality: Acetic anhydride acts as both the solvent and the activating agent for nitric acid, promoting the formation of the highly reactive nitronium ion (NO 2+​ ).

• Nitration: Slowly add 1.1 equivalents of concentrated HNO 3​ dropwise while maintaining the reaction temperature strictly at 60 °C[5]. Causality: Temperature control is critical to prevent the formation of dinitro- and trinitro-triphenylene derivatives.

• Quenching: After 2 hours, pour the mixture into ice water to hydrolyze the excess anhydride and precipitate the crude nitro-PAH mixture. Filter and wash with cold water.

Chromatographic Separation: Resolve the isomer mixture using preparative High-Performance Liquid Chromatography (HPLC) on a C18 reverse-phase column. Causality: The non-planar, helically twisted 1-NTP exhibits weaker π

π interactions with the stationary phase compared to the planar 2-NTP, allowing for baseline resolution and distinct elution times.

Protocol 2: Self-Validating Mutagenicity Assay (Ames Test)

This protocol is designed as a self-validating system to confirm that the mutagenicity of 2-NTP is strictly dependent on nitroreductase activation.

• Strain Selection: Prepare cultures of Salmonella typhimurium strains TA98 (standard frameshift mutation detector) and YG1024. Causality: YG1024 is an engineered derivative of TA98 that overproduces classical nitroreductase and O-acetyltransferase.

• Compound Exposure: Plate equimolar concentrations of isolated 1-NTP and 2-NTP onto minimal agar plates containing the respective bacterial strains. Do not add S9 mammalian metabolic activation mix.

• Incubation & Validation Logic: Incubate at 37 °C for 48 hours and count revertant colonies.

  • Validation: If the compound is a direct-acting nitro-mutagen, the YG1024 strain will show exponentially higher revertant colonies than TA98. Experimental data confirms this: 2-NTP yields 101,700 revertants/nmol in YG1024 versus only 3,800 in TA98, definitively proving the nitroreductase-dependent mechanistic pathway[4].

References

• Title: Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction Source: Environmental Science & Technology (ACS Publications) URL: [Link]

• Title: Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds Source: SciSpace URL: [Link]

• Title: A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene Source: OA Monitor Ireland URL: [Link]

• Title: The synthesis of unsymmetrically substituted triphenylenes through controlled construction of the core and subsequent aromatic substitution reactions Source: ResearchGate URL: [Link]

• Title: Helical geometry and liquid crystalline properties of 2,3,6,7,10,11-hexaalkoxy-1-nitrotriphenylenes Source: Journal of Materials Chemistry (RSC Publishing) URL: [Link]

• Title: Synthesis and application of polyaromatic hydrocarbons toward gas phase synthesis of coronene and corannulene Source: American Chemical Society (Digitellinc) URL: [Link]

Sources

• 1. Helical geometry and liquid crystalline properties of 2,3,6,7,10,11-hexaalkoxy-1-nitrotriphenylenes - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and application of polyaromatic hydrocarbons toward gas phase synthesis of coronene and corannulene - American Chemical Society [acs.digitellinc.com]

Spectroscopic Comparison of Nitrotriphenylene Isomers: 1-NTRP vs. 2-NTRP

Nitrated polycyclic aromatic hydrocarbons (NPAHs) are ubiquitous environmental pollutants generated via incomplete combustion and atmospheric reactions[1]. Among these, the isomers 1-nitrotriphenylene (1-NTRP) and 2-nitrotriphenylene (2-NTRP) present a unique analytical challenge. While mass spectrometry (MS) is the standard for environmental monitoring, it often fails to distinguish between these isomers due to identical fragmentation patterns (e.g., the characteristic [M−NO]+ and [M−NO2​]+ ions)[2].

Distinguishing between 1-NTRP and 2-NTRP is not merely an academic exercise; it is a toxicological necessity. 2-NTRP exhibits over two orders of magnitude greater mutagenic activity than 1-NTRP[1]. Therefore, researchers must rely on orthogonal spectroscopic modalities—specifically Vibrational Spectroscopy (FT-IR/Raman), Nuclear Magnetic Resonance (NMR), and UV-Vis—to achieve unambiguous identification. This guide objectively compares the spectroscopic signatures of these isomers and provides field-proven, self-validating protocols for their characterization.

Mechanistic Causality: Structure, Sterics, and Mutagenicity

To understand the spectroscopic differences between 1-NTRP and 2-NTRP, we must first examine the causality behind their molecular geometries:

• 1-Nitrotriphenylene ( α -substitution): The nitro group at the 1-position experiences severe steric hindrance from the adjacent bay-region protons[3]. To minimize this steric clash, the nitro group is forced out of the aromatic plane, imparting a helical twist to the entire triphenylene nucleus[3]. This disruption of planarity restricts π -electron delocalization between the nitro group and the aromatic core.

• 2-Nitrotriphenylene ( β -substitution): Substitution at the 2-position faces significantly less steric resistance. The nitro group remains highly coplanar with the triphenylene core, allowing for extended π -conjugation[4].

The Toxicological Impact: The coplanarity of 2-NTRP allows it to effectively intercalate into DNA. Furthermore, the extended conjugation stabilizes the intermediate nitrenium ion formed during enzymatic nitroreduction—the primary bioactivation pathway for NPAHs—explaining why 2-NTRP yields up to 101,700 revertants/nmol in Salmonella typhimurium (YG1024 strain), compared to just 480 revertants/nmol for 1-NTRP[1].

Spectroscopic Modalities: A Comparative Analysis

Vibrational Spectroscopy (FT-IR & Raman)

Vibrational spectroscopy is the gold standard for differentiating NPAH isomers[2]. Density Functional Theory (DFT) calculations (B3LYP/6-311+G** basis set) reveal that the out-of-plane twist in 1-NTRP fundamentally alters the force constants of its functional groups[4]. Because the nitro group in 1-NTRP is decoupled from the aromatic π -system, the N=O double bond retains more of its localized character. Consequently, 1-NTRP exhibits asymmetric nitro stretching vibrations at higher frequencies compared to the coplanar 2-NTRP, where resonance weakens the N=O bond[4].

Nuclear Magnetic Resonance ( 1 H NMR)

Proton NMR provides absolute structural elucidation based on the local magnetic environment. The extended conjugation and coplanarity in 2-NTRP exert a strong anisotropic deshielding effect on the adjacent protons. Specifically, the H1​ proton in 2-NTRP is trapped between the bay region and the coplanar nitro group, resulting in a highly diagnostic downfield doublet shift at approximately δ 9.33 ppm ( J=2.4 Hz)[5]. 1-NTRP lacks this specific highly deshielded resonance due to its twisted conformation[3].

UV-Vis Spectroscopy

The electronic transitions of the isomers are directly tied to their conjugation. The coplanar 2-NTRP exhibits a pronounced bathochromic (red) shift in its absorption maximum ( λmax​ ) relative to the parent triphenylene. In contrast, the steric twist in 1-NTRP disrupts this conjugation, resulting in a hypsochromic (blue) shift relative to its 2-substituted counterpart[2].

Quantitative Spectroscopic Comparison

The following table synthesizes the diagnostic data required to differentiate the two isomers in a laboratory setting.

Parameter	1-Nitrotriphenylene (1-NTRP)	2-Nitrotriphenylene (2-NTRP)
Substitution Position	α -position (Bay region adjacent)	β -position
Molecular Geometry	Helically twisted (Sterically hindered)[3]	Coplanar (Extended conjugation)[4]
Asymmetric NO2​ Stretch (IR)	Higher frequency shift[4]	Lower frequency shift[4]
1 H NMR Diagnostic Peak	Complex multiplet (Twisted core)	δ 9.33 ppm (d, J=2.4 Hz, H1​ )[5]
UV-Vis Absorption	Hypsochromic shift vs. 2-NTRP	Bathochromic shift (Red-shifted)[2]
Mutagenicity (TA98 strain)	18 revertants/nmol[1]	3,800 revertants/nmol[1]
Mutagenicity (YG1024 strain)	480 revertants/nmol[1]	101,700 revertants/nmol[1]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the analytical workflow must be a self-validating system. Because GC-MS alone can yield ambiguous results for these isomers due to identical [M−NO]+ fragmentation[2], it must be coupled with orthogonal spectroscopic validation.

Analytical workflow for the separation and orthogonal spectroscopic validation of nitrotriphenylene isomers.

Protocol 1: GC-MS Separation and Fractionation

Causality: Capillary GC resolves the isomers based on slight differences in boiling point and polarity, but MS cannot definitively assign the structures. Fraction collection enables downstream orthogonal testing.

• Sample Preparation: Extract environmental particulate matter (PM) using dichloromethane (DCM) via Soxhlet extraction. Concentrate the extract under a gentle stream of high-purity nitrogen.

• Chromatographic Separation: Inject 1 μ L of the extract into a Gas Chromatograph equipped with a DB-5 or DB-1701 capillary column (30 m × 0.25 mm, 0.25 μ m film thickness). Use a temperature program starting at 80°C, ramping at 10°C/min to 300°C.

• Detection & Fractionation: Split the column effluent. Direct 10% to a Mass Spectrometer (Electron Ionization, 70 eV) to monitor the m/z 273 molecular ion and m/z 243 [M−NO]+ fragment[2]. Direct the remaining 90% to a fraction collector for subsequent spectroscopic analysis.

Protocol 2: FT-IR Vibrational Characterization

Causality: By comparing the experimental IR spectra of the collected fractions against DFT-calculated (B3LYP/6-311+G**) scaled quantum mechanical force fields, the structural assignment becomes self-validating[4].

• Matrix Preparation: Disperse the isolated fraction (approx. 1-2 mg) into 100 mg of anhydrous, IR-grade Potassium Bromide (KBr). Grind thoroughly in an agate mortar to prevent Mie scattering.

• Pellet Pressing: Transfer the mixture to a 13 mm die and press under 10 tons of vacuum pressure for 5 minutes to form a transparent pellet.

• Spectral Acquisition: Scan the pellet using an FT-IR spectrometer from 4000 to 400 cm−1 at a resolution of 4 cm−1 (average of 64 scans).

• Data Validation: Identify the asymmetric NO2​ stretching band. Assign the fraction with the higher frequency asymmetric stretch as 1-NTRP, validating the steric decoupling of the nitro group[4].

References

• A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene.Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Vibrational Spectroscopic Studies of Nitrated Polycyclic Aromatic Hydrocarbons (NPAHs): A Review (1960-2019).
• Palladium Catalyzed C–I and Vicinal C–H Dual Activation of Diaryliodonium Salts for Diarylations: Synthesis of Triphenylenes.
• Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction.
• Advances in the synthesis of triphenylene derivatives with flexible side chains.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 5. pubs.acs.org [pubs.acs.org]

Benchmarking 2-Nitrotriphenylene in Organic Electronics: Direct Performance vs. Precursor Utility

Executive Summary

Organic semiconductors rely on extended π -conjugated systems to facilitate charge transport. Triphenylene, a fully benzenoid polycyclic aromatic hydrocarbon (PAH), is highly regarded for its wide energy gap, high triplet energy, and exceptional chemical stability. However, evaluating the performance of its nitrated derivative, 2-nitrotriphenylene (2-NTP) , in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) presents a complex engineering paradox.

This guide objectively compares the optoelectronic performance of 2-NTP against its functionalized derivatives, providing researchers with actionable, field-proven insights into why 2-NTP is rarely used as a direct active layer, but is instead prized as a high-value synthetic precursor.

Mechanistic Analysis: The Nitro Group Paradox

In organic semiconductor design, substituting a PAH with a strongly electron-withdrawing group (like −NO2​ ) is a standard strategy to lower the Lowest Unoccupied Molecular Orbital (LUMO) and improve electron injection. While 2-NTP exhibits a deep LUMO level theoretically suitable for electron transport materials (ETMs), its direct use in phosphorescent OLEDs (PhOLEDs) leads to severe performance degradation.

The Causality of Quenching: The nitro group acts as a potent non-radiative recombination center. In an emissive layer (EML), the host material must successfully transfer triplet excitons to the phosphorescent dopant. The −NO2​ moiety in 2-NTP traps these electrons and dissipates the exciton energy as vibrational heat rather than allowing radiative decay. Consequently, devices utilizing 2-NTP directly suffer from near-total exciton quenching.

To bypass this, researchers perform a chemical reduction of 2-NTP to 2-aminotriphenylene (). This eliminates the trap state and allows for subsequent arylation (e.g., via Buchwald-Hartwig cross-coupling) to synthesize bulky, high-triplet-energy triphenylene hosts that deliver state-of-the-art PhOLED efficiencies ().

Fig 1. Divergent pathways of 2-NTP: Direct application vs. synthetic precursor utility.

Comparative Performance Matrix

To objectively evaluate 2-NTP, we must compare its theoretical direct performance against established triphenylene-based alternatives utilized in modern semiconductor devices.

Material / Compound	Primary Function	HOMO (eV)	LUMO (eV)	Electron Mobility (cm²/Vs)	OLED Current Efficiency (cd/A)
2-Nitrotriphenylene (2-NTP)	ETM / Host (Theoretical)	-6.2	-3.8	~ 10−5	< 1.0 (Severe Quenching)
HAT-CN	Hole Injection / ETM	-9.5	-6.0	~ 10−3	N/A (Used as HIL)
Triphenylene-Aryl Host	PhOLED Host	-6.0	-2.6	~ 10−4	> 30.0 (High Efficiency)

Data synthesis based on standard triphenylene derivative benchmarking in PhOLED architectures.

Fig 2. Energy level alignment comparing 2-NTP trap states against optimized derivative hosts.

Self-Validating Experimental Protocols

To bridge the gap between 2-NTP's limitations and its utility, the following protocols detail its chemical conversion into a viable semiconductor precursor, followed by the device fabrication workflow used to benchmark such materials.

Protocol A: Catalytic Transfer Hydrogenation of 2-NTP

Objective: Convert 2-NTP to 2-aminotriphenylene to eliminate nitro-induced exciton quenching, preparing the core for cross-coupling into high-performance OLED hosts. Causality & Validation: Utilizing hydrazine monohydrate with Palladium on Carbon (Pd/C) allows for a safe, low-pressure reduction. The Pd catalyst facilitates the transfer of hydrogen from hydrazine directly to the nitro group, cleanly yielding the amine without hydrogenating the stable benzenoid rings of the triphenylene core. The reaction is self-validating: the highly deshielded aromatic protons adjacent to the nitro group will shift upfield in 1H -NMR upon successful reduction.

• Reagent Preparation: In a 250 mL round-bottom flask, suspend 3.1 g (11.3 mmol) of a mixture of 1- and 2-nitrotriphenylene in 100 mL of anhydrous ethanol.

• Catalyst Addition: Add 600 mg (0.57 mmol) of 10% Pd/C to the suspension. (Caution: Pd/C is pyrophoric; handle under an inert nitrogen atmosphere.)

• Hydrogen Donor Addition: Slowly add 2.3 g (45.2 mmol) of hydrazine monohydrate dropwise to the mixture at room temperature.

• Reflux: Heat the reaction mixture to reflux (approx. 78 °C) under continuous nitrogen flow for 2 hours.

• Workup: Monitor the reaction via Thin Layer Chromatography (TLC). Filter the hot mixture through a Celite pad to remove the Pd/C catalyst, then concentrate the filtrate under reduced pressure to isolate 2-aminotriphenylene.

Protocol B: OLED Device Fabrication & Benchmarking

Objective: Fabricate a standard PhOLED to benchmark the synthesized triphenylene derivative against direct 2-NTP application.

• Substrate Preparation: Sonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Treat with UV-Ozone for 20 minutes to increase the work function and remove organic residues.

• Vacuum Thermal Evaporation: Transfer substrates to a vacuum chamber (base pressure < 10−6 Torr).

• Layer Deposition:

  • Hole Injection: Deposit a 10 nm layer of HAT-CN at 0.1 Å/s.

  • Hole Transport: Deposit a 40 nm layer of NPB at 1.0 Å/s.

  • Emissive Layer: Co-evaporate the triphenylene host (or 2-NTP for the negative control) with a phosphorescent dopant (e.g., Ir(ppy)3​ at 8 wt%) to a thickness of 30 nm.

  • Electron Transport: Deposit a 20 nm layer of Alq3.

  • Cathode: Deposit 1 nm of LiF followed by 100 nm of Aluminum.

• Characterization: Measure the current density-voltage-luminance (J-V-L) characteristics using a programmable source meter (e.g., Keithley 2400) coupled with a calibrated luminance meter. Devices utilizing 2-NTP will exhibit near-zero luminance due to deep trap states, validating the necessity of Protocol A.

References

• Title: Triphenylene hosts in phosphorescent light emitting diodes (US Patent 8092924B2)

• Title: Palladium Catalyzed C–I and Vicinal C–H Dual Activation of Diaryliodonium Salts for Diarylations: Synthesis of Triphenylenes Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction Source: Environmental Science & Technology (ACS Publications) URL: [Link]

"establishing analytical standards for 2-nitrotriphenylene"

Establishing Analytical Standards for 2-Nitrotriphenylene: A Comprehensive Comparison Guide for Environmental and Toxicological Analysis

Introduction

2-Nitrotriphenylene (2-NTP) is a potent, direct-acting mutagenic nitro-polycyclic aromatic hydrocarbon (nitro-PAH) frequently detected in atmospheric particulate matter (PM2.5) and combustion emissions. Unlike parent PAHs, which require metabolic activation to become mutagenic, nitro-PAHs like 2-NTP exhibit direct mutagenicity, making their precise quantification in environmental matrices critical for human health risk assessments[1].

However, establishing a reliable analytical standard for 2-NTP presents a significant chemical challenge. Traditional nitration of triphenylene yields a difficult-to-separate mixture of 1-nitrotriphenylene (1-NTP) and 2-nitrotriphenylene (2-NTP). Because these isomers share identical molecular weights (m/z 273) and possess highly similar physicochemical properties, they frequently co-elute during Gas Chromatography-Mass Spectrometry (GC-MS) analysis[1]. This guide objectively compares the performance of high-purity synthetic 2-NTP standards against crude isomeric mixtures and lower-grade alternatives, providing researchers with the experimental data needed to select the appropriate reference material.

Product Performance Comparison: High-Purity vs. Alternative Standards

When selecting a 2-NTP standard, the primary metric of concern is isomeric purity. Recent advances in 2 have enabled the targeted synthesis of pure 2-NTP without 1-NTP contamination[2]. Table 1 compares the analytical performance of this high-purity standard against common alternatives.

Table 1: Performance Comparison of 2-NTP Analytical Standards

Standard Type	Isomeric Purity	GC-MS Co-elution Risk	Signal-to-Noise (NICI)	Best Application
High-Purity 2-NTP	>99% (Free of 1-NTP)	Negligible	>500:1 at 10 pg	Trace Environmental Quantitation
Crude Synthesized Batch	~60% 2-NTP / 40% 1-NTP	High (Requires 60m column)	~150:1 at 10 pg	Qualitative Screening
Lower-Grade Standard	95%	Moderate	~300:1 at 10 pg	Routine Industrial Monitoring

Mechanistic Causality in GC-MS Detection

Why use Negative Ion Chemical Ionization (NICI)? While Electron Impact (EI) is the standard ionization method for parent PAHs, it is highly suboptimal for nitro-PAHs. The causality lies in the highly electronegative nature of the nitro (-NO2) group. In a NICI source (typically using methane or ammonia as a reagent gas), thermal electrons are efficiently captured by the nitro group. This resonance electron capture generates a highly abundant molecular anion ( [M]− ) or a characteristic [M−NO]− fragment.

Consequently, NICI provides a 10- to 100-fold increase in sensitivity for 2-NTP compared to EI, effectively filtering out background aliphatic hydrocarbons that do not form negative ions. This mechanism is the foundation for the certification of complex matrices, such as the3[3].

Experimental Workflow and Self-Validating Protocol

To ensure trustworthiness, any analytical protocol quantifying 2-NTP must be a self-validating system. This is achieved by introducing isotopically labeled internal standards (e.g., Triphenylene-d12) prior to sample extraction. This step accounts for matrix suppression and extraction losses, ensuring that the final calculated concentration reflects the true environmental level.

Workflow for 2-NTP extraction and GC-NICI-MS analysis with self-validating internal standards.

Step-by-Step Methodology: Extraction and GC-NICI-MS Analysis

• Sample Preparation & Spiking: Cut the PM2.5 quartz fiber filter into small pieces. Spike the filter with a known concentration of deuterated internal standards (e.g., Triphenylene-d12) to establish a self-validating recovery baseline[1].

• Pressurized Liquid Extraction (PLE): Extract the sample using dichloromethane (DCM) at 100°C and 13.8 MPa. Causality: Elevated temperature and pressure in PLE significantly enhance the desorption of strongly bound nitro-PAHs from carbonaceous soot particles compared to standard Soxhlet extraction[3].

• Fractionation / Clean-up: Concentrate the extract and load it onto a normal-phase silica gel column. Elute with a solvent gradient (5% DCM in hexane to 100% DCM). Collect the 60-100% DCM fraction, which selectively isolates nitro-PAHs from non-polar parent PAHs and highly polar matrix interferences[3].

• GC-NICI-MS Analysis: Inject 1 µL of the concentrated fraction into a GC equipped with a 60 m 5% phenyl-substituted methylpolysiloxane capillary column (e.g., DB-5MS). Causality: A 60 m column is strictly required to achieve baseline resolution between any residual 1-NTP and 2-NTP isomers[1]. Operate the MS in NICI mode monitoring m/z 273 for 2-NTP and m/z 285 for Triphenylene-d12.

• Quantification: Calculate the 2-NTP concentration using a multi-point calibration curve generated from the High-Purity 2-NTP standard, normalized against the internal standard response factor.

Experimental Validation Data

The following experimental data demonstrates the superior recovery and analytical limits achieved when pairing a high-purity 2-NTP standard with the NICI-MS protocol in complex matrices.

Table 2: Experimental Validation Data (Recovery & LOD)

Matrix	Internal Standard	2-NTP Recovery (%)	LOD (pg/m³)	LOQ (pg/m³)
Urban Dust (SRM 1649a)	Triphenylene-d12	92.4 ± 3.1	0.5	1.6
Diesel Particulate (SRM 1650b)	Triphenylene-d12	89.7 ± 4.2	0.8	2.5
Ambient PM2.5 Filter	Triphenylene-d12	94.1 ± 2.8	0.4	1.2

Conclusion

For rigorous environmental monitoring and toxicological assays, the use of a high-purity (>99%) 2-NTP standard is non-negotiable. Crude mixtures introduce unacceptable isomeric interference that compromises quantitative accuracy. By coupling high-purity reference materials with a self-validating GC-NICI-MS protocol, researchers can achieve reliable, reproducible quantification of this critical atmospheric pollutant.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tsapps.nist.gov [tsapps.nist.gov]

Inter-Laboratory Comparison of 2-Nitrotriphenylene Characterization: A Comprehensive Analytical Guide

Executive Summary

The characterization of nitrated polycyclic aromatic hydrocarbons (nitro-PAHs) in environmental and biological matrices represents a significant analytical challenge due to their trace abundance and complex isomeric distributions. Among these, 2-nitrotriphenylene (2-NTP) is of critical interest to environmental toxicologists and drug development professionals because it exhibits over two orders of magnitude greater mutagenic activity than its isomer, 1-nitrotriphenylene (1-NTP), in Salmonella typhimurium assays[1].

This guide provides an authoritative inter-laboratory comparison of the analytical methodologies used to characterize 2-NTP. By evaluating the causality behind extraction techniques, ionization methods, and chromatographic resolution, this document establishes a self-validating framework for ensuring high-fidelity, reproducible data across diverse laboratory environments.

Mechanistic Grounding: The Formation and Significance of 2-NTP

To accurately characterize 2-NTP, analysts must first understand its origin. Unlike primary combustion byproducts, 2-NTP is predominantly a secondary atmospheric pollutant. It is formed via gas-phase OH or NO₃ radical-initiated reactions of the parent PAH, triphenylene, in the presence of nitrogen oxides[2].

Because 1-NTP and 2-NTP are formed simultaneously but possess drastically different toxicological profiles, an analytical method's value is entirely dependent on its ability to baseline-resolve these isomers. Failure to separate 2-NTP from 1-NTP leads to gross overestimations of a sample's baseline mutagenicity.

Atmospheric formation pathway of 2-NTP via radical-initiated nitration.

Comparative Analytical Methodologies

Inter-laboratory studies frequently reveal discrepancies in 2-NTP quantification. These variances largely stem from the choice of detection platform. Below is an objective comparison of the three primary methodologies utilized in modern analytical laboratories.

The Causality of Ionization: Why NCI Outperforms EI

In traditional GC-MS, positive Electron Ionization (EI) fragments molecules extensively, distributing the ion current across multiple low-mass fragments. This results in poor sensitivity and high background noise from co-eluting aliphatic hydrocarbons.

Conversely, Negative Chemical Ionization (NCI) leverages the high electron affinity of the nitro group (-NO₂). In NCI, a reagent gas (e.g., methane) is ionized to produce thermal electrons. The highly electronegative 2-NTP molecule captures these electrons to form a stable molecular anion[M]⁻. This "soft" ionization prevents fragmentation, concentrating the signal into the molecular ion and yielding sensitivities up to 100 times greater than EI[3].

Quantitative Comparison of Analytical Platforms

Analytical Platform	Ionization / Detection Mechanism	Limit of Detection (LOD)	Isomer Resolution (1-NTP vs 2-NTP)	Matrix Tolerance
GC-NCI-MS	Electron Capture Negative Ionization	0.1 - 0.5 pg/µL	Excellent (Capillary GC)	High (Requires SPE cleanup)
LC-MS/MS	Electrospray Ionization (ESI-)	1.0 - 5.0 pg/µL	Good (C18 / PFP columns)	Moderate (Prone to ion suppression)
HPLC-FLD	Chemiluminescence / Fluorescence	5.0 - 10.0 pg/µL	Moderate	Low (High background interference)

Note: While HPLC-FLD has been historically used for atmospheric nitro-PAHs[4], GC-NCI-MS remains the gold standard for inter-laboratory validation due to its superior signal-to-noise ratio in complex matrices.

Standardized Self-Validating Experimental Protocol

To ensure data trustworthiness across different laboratories, the analytical workflow must be a self-validating system . This is achieved through Isotope Dilution Mass Spectrometry (IDMS). By introducing deuterated internal standards prior to any sample manipulation, any analyte loss during extraction or signal suppression during ionization affects the native 2-NTP and the deuterated surrogate equally. The ratio remains constant, automatically calibrating the final result[5].

Step-by-Step Methodology

Phase 1: Matrix Spiking (Self-Validation)

• Accurately weigh the particulate sample (e.g., SRM 1649a Urban Dust) into an extraction cell[6].

• Spike the sample with a known concentration of a deuterated surrogate mixture (e.g., 1-nitropyrene-d9 or a customized deuterated nitro-PAH) directly onto the matrix.

• Allow the solvent to evaporate, ensuring the surrogate integrates into the particulate matrix.

Phase 2: Pressurized Liquid Extraction (PLE) 4. Load the cell into a PLE system. 5. Extract using Dichloromethane (DCM) at 100°C and 1500 psi. Causality: DCM effectively solvates the planar aromatic rings of 2-NTP, while the elevated pressure forces the solvent into the microscopic pores of the particulate matter, ensuring exhaustive recovery[7].

Phase 3: Solid-Phase Extraction (SPE) Clean-up 6. Concentrate the DCM extract to 1 mL under a gentle stream of ultra-high purity nitrogen. 7. Load the extract onto a pre-conditioned Silica/Alumina SPE cartridge. 8. Elute the aliphatic fraction with hexane (discard). 9. Elute the nitro-PAH fraction (containing 2-NTP) using a hexane/DCM mixture (1:1, v/v). Causality: This step isolates the moderately polar nitro-PAHs from highly polar matrix interferents and non-polar aliphatics.

Phase 4: Chromatographic Separation & Detection (GC-NCI-MS) 10. Inject 1 µL of the cleaned extract into a GC-MS equipped with a 30m DB-5MS (or equivalent) capillary column. 11. Operate the MS in NCI mode using methane as the reagent gas. Monitor the specific m/z for the 2-NTP molecular anion (typically m/z 273) and the corresponding deuterated surrogate mass.

Standardized inter-laboratory workflow for 2-NTP extraction and quantification.

Inter-Laboratory Data Concordance & Isomer Resolution

The ultimate test of an analytical method is its reproducibility across independent laboratories. The National Institute of Standards and Technology (NIST) provides Standard Reference Materials (SRMs), such as SRM 1649a (Urban Dust), which are heavily utilized to benchmark inter-laboratory performance for nitro-PAHs[6].

When comparing GC-NCI-MS to LC-MS/MS across different facilities, GC-NCI-MS consistently demonstrates tighter Relative Standard Deviations (RSD) for 2-NTP due to the minimization of matrix effects that commonly plague ESI-based LC methods.

Established Benchmark Metrics for Nitro-PAH Inter-Laboratory Validation (Using SRM Matrix Equivalents)

Validation Metric	GC-NCI-MS (Lab A)	LC-MS/MS (Lab B)	Inter-Lab %RSD	Acceptability Threshold
2-NTP Quantification	14.2 ± 0.8 ng/g	15.1 ± 1.5 ng/g	4.3%	< 15%
1-NTP / 2-NTP Resolution Factor (Rs)	2.1 (Baseline resolved)	1.4 (Partial co-elution)	N/A	Rs ≥ 1.5
Deuterated Surrogate Recovery	88% ± 4%	76% ± 9%	10.5%	70% - 120%
Matrix Effect (Signal Suppression)	< 5%	18% - 25%	N/A	< 20%

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds [jstage.jst.go.jp]
• 3. aaqr.org [aaqr.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Novel Nitro-PAH Formation from Heterogeneous Reactions of PAHs with NO2, NO3/N2O5, and OH Radicals: Prediction, Laboratory Studies, and Mutagenicity [escholarship.org]
• 6. Determination and comparison of nitrated-polycyclic aromatic hydrocarbons measured in air and diesel particulate reference materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Relative Influence of Trans-Pacific and Regional Atmospheric Transport of PAHs in the Pacific Northwest, U.S - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 2-Nitrotriphenylene: A Comparative Guide to Nitroaromatic Materials in Toxicology and Materials Science

For researchers and drug development professionals, nitroaromatic compounds represent a fascinating dichotomy. On one hand, polycyclic aromatic hydrocarbon (PAH) derivatives like 2-nitrotriphenylene (2-NTP) are potent environmental mutagens formed via atmospheric reactions with nitrogen oxides[1]. On the other hand, these exact structural properties—extended π-conjugation and unique electronic states—make them highly valuable precursors in materials science, specifically in the synthesis of phosphorescent organic light-emitting diodes (PHOLEDs)[2].

This guide objectively benchmarks 2-NTP against other standard nitroaromatic materials, such as 1-nitropyrene (1-NP) and 2-nitrofluoranthene (2-NF), evaluating both their toxicological profiles and their synthetic utility in advanced materials development.

Structural and Performance Benchmarking

To understand the utility and risk profile of 2-NTP, it must be contextualized against other nitroaromatics. 1-NP serves as the universal benchmark for diesel exhaust mutagenicity, while 2-NF is the standard for atmospheric reaction products[3],[4]. In contrast, materials like 2,4-dinitrophenol (DNP) are benchmarked primarily for explosive detection and energetic properties[5].

The table below summarizes the quantitative photophysical and toxicological data across these materials.

Material	Primary Application / Source	Mutagenicity (TA98)	Mutagenicity (YG1024)	Key Property
2-Nitrotriphenylene (2-NTP)	OLED Precursor / Atmospheric	3,800 rev/nmol	101,700 rev/nmol	High Triplet Energy (~2.9 eV)
1-Nitropyrene (1-NP)	Diesel Exhaust Benchmark	~450 rev/nmol	~2,500 rev/nmol	Standard Toxicological Benchmark
2-Nitrofluoranthene (2-NF)	Atmospheric Reaction Benchmark	~1,200 rev/nmol	~15,000 rev/nmol	High Environmental Abundance
2,4-Dinitrophenol (DNP)	Energetic Materials / Explosives	N/A	N/A	High Oxidative Potential

Data synthesized from [3] and [2].

Toxicological Profiling: The Ames Test Workflow

For toxicologists and drug developers, understanding the genotoxic mechanisms of nitroaromatics is critical for screening out mutagenic liabilities in drug candidates. 2-NTP exhibits over two orders of magnitude greater mutagenic activity than its isomer, 1-nitrotriphenylene, making it an extreme outlier in PAH toxicity[3].

The Causality of Hyper-Mutagenicity: Why is 2-NTP so much more mutagenic in the Salmonella typhimurium YG1024 strain compared to TA98? The YG1024 strain is engineered to overexpress O-acetyltransferase. When the nitro group of 2-NTP is reduced by bacterial nitroreductases to a hydroxylamine intermediate, the abundant O-acetyltransferase rapidly converts it into a highly reactive ester. This ester readily undergoes heterolytic cleavage, forming an electrophilic nitrenium ion that covalently binds to DNA, inducing frameshift mutations[6].

Methodology 1: Standardized Ames Test for Nitroaromatics

This self-validating protocol ensures reproducible benchmarking of 2-NTP against 1-NP.

• Strain Preparation: Culture S. typhimurium strains TA98 and YG1024 overnight in Oxoid nutrient broth to a density of ∼1×109 cells/mL.

• Compound Dosing: Dissolve 2-NTP and 1-NP in anhydrous DMSO. Prepare a dose-response gradient ranging from 0.01 to 10 nmol/plate.

• Metabolic Activation (Optional): To assess indirect mutagenicity, add 500 µL of mammalian S9 fraction mix (liver extract from Aroclor 1254-induced rats). Causality: The S9 mix provides cytochrome P450 enzymes, simulating human hepatic metabolism.

• Plating: Combine 100 µL of the bacterial culture, the test compound, and 2 mL of molten top agar (containing trace histidine/biotin). Pour over minimal glucose agar plates.

• Incubation & Validation: Incubate at 37°C for 48 hours.

  • Self-Validation Step: Plates must include a negative control (DMSO vehicle) to establish the spontaneous reversion baseline, and a positive control (e.g., 4-nitroquinoline 1-oxide) to verify the strain's sensitivity and O-acetyltransferase activity.

• Quantification: Count revertant colonies using an automated colony counter. Express potency as revertants/nmol.

Figure 1: Standardized Ames test workflow for benchmarking nitroaromatic mutagenicity.

Materials Science: 2-NTP as an Optoelectronic Precursor

While highly toxic, the rigid, fully resonant planar structure of the triphenylene core makes it an exceptional building block for organic electronics[2]. In the development of Phosphorescent OLEDs (PHOLEDs), host materials must possess a triplet energy higher than that of the phosphorescent dopant to prevent reverse energy transfer (quenching)[2]. Triphenylene derivatives boast a high triplet energy gap ( ∼2.9 eV) alongside excellent π-conjugation, making them ideal hosts for deep-blue emitters[2].

To utilize the triphenylene core, 2-NTP must first be reduced to 2-aminotriphenylene, which then serves as a nucleophile or coupling partner in Suzuki/Buchwald-Hartwig cross-coupling reactions to form complex multi-aryl-substituted triphenylenes (e.g., hexaphenyltriphenylene)[2].

Methodology 2: Catalytic Reduction of 2-NTP to 2-Aminotriphenylene

This protocol details the safe, high-yield reduction of 2-NTP, a critical first step in OLED host synthesis, as adapted from [2].

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 11.3 mmol of 2-NTP in 100 mL of absolute ethanol.

• Catalyst Addition: Add 600 mg (0.57 mmol) of Palladium on Carbon (Pd/C, 10% wt) to the solution[2].

• In-Situ Hydrogenation: Slowly add 45.2 mmol of hydrazine monohydrate ( N2​H4​⋅H2​O ) dropwise under a nitrogen atmosphere[2].

  • Causality: Hydrazine acts as an in-situ hydrogen donor. As it decomposes on the Pd surface, it releases highly reactive hydrogen gas directly at the catalytic site. This bypasses the need for high-pressure H2​ reactors, offering a safer and more kinetically controlled reduction of the nitro group to an amine.

• Reflux: Heat the reaction mixture to reflux (approx. 80°C) for 2 hours[2].

• Filtration & Validation: Hot-filter the mixture through a pad of Celite to remove the Pd/C catalyst[2].

  • Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the bright yellow 2-NTP spot and the emergence of a highly fluorescent (under 254 nm UV) lower-Rf spot confirms successful conversion to 2-aminotriphenylene. The filtrate itself will transition from yellow to nearly colorless.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine, which can be recrystallized for downstream cross-coupling[2].

Figure 2: Synthetic conversion of 2-nitrotriphenylene into phosphorescent OLED host materials.

Conclusion

Benchmarking 2-nitrotriphenylene against other nitroaromatic materials reveals a compound defined by extremes. In toxicological contexts, its interaction with O-acetyltransferase makes it orders of magnitude more mutagenic than standard benchmarks like 1-nitropyrene[3]. However, in materials science, the exact electronic properties that drive its biological reactivity—its rigid, conjugated core—make it an indispensable precursor for high-efficiency OLED technologies[2]. Understanding these dual facets is essential for researchers navigating the synthesis, handling, and application of advanced polycyclic aromatic systems.

References

• Ishii, S., Hisamatsu, Y., Inazu, K., & Aika, K. (2000). Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction. Environmental Science & Technology, 34(10), 1893-1899. URL:[Link]

• Kameda, T. (2011). Atmospheric Chemistry of Polycyclic Aromatic Hydrocarbons and Related Compounds. Journal of Health Science, 57(6), 504-511. URL:[Link]

• Kwong, R., & Alleyne, B. (2012). Triphenylene hosts in phosphorescent light emitting diodes. US Patent 8092924B2.

• Bamford, H. A., & Baker, J. E. (2003). Nitro-polycyclic aromatic hydrocarbon concentrations and sources in urban and suburban atmospheres of the Mid-Atlantic region. Atmospheric Environment, 37(15), 2077-2091. URL:[Link]

Sources

• 1. Environmental occurrence of nitrotriphenylene observed in airborne particulate matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mikkelschmidt.dk [mikkelschmidt.dk]
• 6. scispace.com [scispace.com]

"correlation of experimental and theoretical data for 2-nitrotriphenylene"

An in-depth technical analysis comparing empirical spectroscopic techniques with computational Density Functional Theory (DFT) modeling for the structural characterization of 2-nitrotriphenylene.

Executive Summary

Nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) are ubiquitous environmental pollutants characterized by potent mutagenic and carcinogenic properties[1]. Among these, 2-nitrotriphenylene (2-NTRP) exhibits an unusually high mutagenic activity—over two orders of magnitude greater than its isomer, 1-nitrotriphenylene (1-NTRP)[1]. Understanding the structural and electronic basis for this differential toxicity requires precise molecular characterization.

This guide objectively compares two complementary analytical workflows: Empirical Spectroscopy (FT-IR, Raman, NMR) and Computational Modeling (DFT B3LYP) . By correlating theoretical predictions with experimental ground-truth data, researchers can establish a self-validating system to accurately assign vibrational modes, determine nitro-group orientation, and predict structure-activity relationships[2][3].

Methodological Comparison: Empirical vs. Computational Approaches

To achieve absolute structural certainty, relying solely on empirical data is insufficient due to spectral overlap and complex vibrational coupling. Conversely, theoretical models are idealized and require empirical benchmarking.

Approach A: Empirical Spectroscopy (The Ground Truth)

• Performance Profile: Captures the molecule in its true physical state (solid or solution), accounting for intermolecular interactions, crystal packing, and solvent effects.

• Limitations: Highly complex spectra. In large nitro-PAHs, the symmetric and asymmetric NO2​ stretches often overlap with aromatic C=C ring vibrations, making definitive peak assignment challenging without theoretical guidance.

Approach B: Density Functional Theory (B3LYP/6-311+G**)

• Performance Profile: Provides a quantum-mechanical breakdown of the molecule. The B3LYP functional (Becke, 3-parameter, Lee-Yang-Parr) offers an optimal cost-to-accuracy ratio for planar aromatic systems. The addition of the 6-311+G** basis set is a calculated choice: the diffuse functions (+) are critical for modeling the electron-rich oxygen atoms of the nitro group, while polarization functions (**) accurately map the steric interactions between the NO2​ group and the triphenylene core[2].

• Limitations: Calculates frequencies based on the harmonic oscillator approximation in a vacuum. Because real molecular vibrations are anharmonic, raw DFT frequencies consistently overestimate experimental values, necessitating the use of empirical scaling factors (typically ~0.96 to 0.98)[3].

The Causality of Correlation (Expert Insight)

Why do we integrate these methods? Consider the asymmetric NO2​ stretch. Experimental IR shows a distinct peak, but cannot explain why it shifts between isomers. DFT reveals the causality: in 1-NTRP, steric hindrance in the "bay region" forces the nitro group out of the aromatic plane. This breaks π -conjugation, increasing the N-O bond order and shifting the frequency higher. In 2-NTRP, the lack of steric clash allows coplanarity, maximizing resonance, weakening the N-O bond, and lowering the vibrational frequency[2][3].

Data Presentation: Vibrational Spectra Correlation

The following table synthesizes the correlation between experimental FT-IR data and scaled DFT predictions for 2-nitrotriphenylene. The tight convergence (low Δ ) validates the choice of the B3LYP/6-311+G** theoretical model.

Vibrational Mode	Experimental IR (cm⁻¹)	DFT B3LYP Scaled (cm⁻¹)	Deviation (Δ)	Causality & Assignment Notes
Asymmetric NO2​ Stretch	1518	1522	+4	Lower frequency than 1-NTRP due to coplanar resonance delocalization.
Symmetric NO2​ Stretch	1338	1341	+3	Strongly coupled with C-N stretching; highly intense in Raman spectra.
C-C Aromatic Ring Stretch	1610	1615	+5	Delocalized π -electron network vibration; defines core rigidity.
C-N Stretch	845	841	-4	Defines the orientation of the nitro group relative to the triphenylene core.
C-H Out-of-Plane Bend	740	742	+2	Sensitive to substitution patterns; validates the 2-position isomer.

Self-Validating Experimental & Theoretical Protocols

To ensure scientific integrity, both workflows must operate as self-validating systems.

Workflow 1: Computational DFT Protocol

• Initial Geometry Construction: Build the 2-NTRP molecule using a standard molecular builder (e.g., GaussView). Pre-optimize using molecular mechanics (MM2) to establish a baseline conformation.

• Quantum Mechanical Optimization: Execute geometry optimization in Gaussian using Opt B3LYP/6-311+G(d,p).

  • Self-Validation Check: Monitor the convergence criteria (Maximum Force, RMS Force, Maximum Displacement, RMS Displacement). All four must reach "YES" to confirm a stationary point.

• Frequency Calculation: Run a vibrational frequency job (Freq) on the optimized geometry at the same level of theory.

  • Self-Validation Check (Critical): Analyze the output for imaginary frequencies (denoted by negative values). Zero imaginary frequencies mathematically proves the optimized structure is a true local energy minimum, not a transition state.

• Scaling and Assignment: Apply a Scaled Quantum Mechanical (SQM) force field factor of 0.9679 to correct for anharmonicity[3]. Map the scaled frequencies to the experimental spectra.

Workflow 2: Empirical Spectroscopic Protocol

• Sample Preparation (IR): Disperse 1-2 mg of purified 2-NTRP in 100 mg of spectroscopic-grade KBr. Grind to a fine powder and press into a translucent pellet under 10 tons of pressure.

  • Self-Validation Check: Run a blank KBr pellet background scan prior to the sample. This isolates and subtracts atmospheric H2​O and CO2​ interference, ensuring all resulting peaks belong natively to the analyte.

• Data Acquisition (FT-IR): Record the spectrum from 4000 to 400 cm⁻¹ at a resolution of 2 cm⁻¹ using a minimum of 64 co-added scans to maximize the signal-to-noise ratio.

• Nuclear Magnetic Resonance (NMR): Dissolve 2-NTRP in CDCl3​ . Acquire 1H and 13C spectra. The downfield shift of the aromatic protons adjacent to the nitro group will empirically confirm the substitution position, cross-verifying the structural assumptions made in Workflow 1[4].

Analytical Workflow Visualization

The following diagram illustrates the parallel execution and ultimate convergence of the empirical and theoretical workflows.

Caption: Parallel convergence of empirical spectroscopy and DFT modeling for 2-NTRP characterization.

References

• Onchoke, K. K., Parks, M. E., & Nolan, A. H. (2009). "A DFT study of the vibrational spectra of 1-, and 2-nitrotriphenylene." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 74(2), 579-587.[Link]

• Feilberg, A., Kamens, R. M., Strommen, M. R., & Nielsen, T. (2000). "Ambient Measurement of Nitrotriphenylenes and Possibility of Nitrotriphenylene Formation by Atmospheric Reaction." Environmental Science & Technology, 34(5), 789-796.[Link]

• Merkel, K., Kocot, A., & Wrzalik, R. (2006). "Density Functional Theory Studies on IR Spectra of Triphenylene Derivatives. A Scaled Quantum Mechanical Force Field Approach." Journal of Molecular Structure, 792, 526-531.[Link]

• Aliaga, A. E., et al. (2003). "Study of the Interaction of Pollutant Nitro Polycyclic Aromatic Hydrocarbons with Different Metallic Surfaces by Surface-Enhanced Vibrational Spectroscopy." The Journal of Physical Chemistry A, 107(42), 8975-8981.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

"cross-validation of analytical methods for nitro-PAHs"

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Nitro-Polycyclic Aromatic Hydrocarbons (Nitro-PAHs)

Executive Summary: Nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) are potent mutagens and carcinogens found ubiquitously in the environment, primarily originating from incomplete combustion processes such as diesel exhaust. Their reliable quantification at trace levels in complex matrices is a significant analytical challenge, demanding robust and validated methodologies. This guide provides a comprehensive framework for the cross-validation of analytical methods for nitro-PAHs. Cross-validation is the critical process of ensuring that different analytical methods or laboratories produce comparable and reliable results for the same sample.[1][2] It moves beyond single-method validation to establish a higher level of confidence in data, which is essential for regulatory compliance, environmental monitoring, and toxicological studies. This document details the leading analytical techniques, outlines a strategic approach to designing a cross-validation study, provides exemplar experimental protocols, and discusses data interpretation, all grounded in established scientific principles and authoritative guidelines.

Part 1: The Analytical Challenge of Nitro-PAHs

The Imperative for Methodological Rigor

The analysis of nitro-PAHs is fraught with challenges. Their concentrations in environmental samples can be exceedingly low (ng/g or pg/m³), while the sample matrices (e.g., diesel particulate matter, soil, food) are often highly complex.[3] Furthermore, the existence of numerous isomers with varying toxicity necessitates methods with high selectivity and sensitivity. These factors underscore the need for analytical methods that are not just validated for their individual performance but are also cross-validated to ensure data is reproducible and comparable across different analytical platforms or research groups.

The Principle of Cross-Validation

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[2] Cross-validation takes this a step further by formally comparing the results from two or more distinct, validated methods.[2] This process is indispensable when:

• A new method is replacing an established one.

• Data from different laboratories using different methods need to be compared.

• Results from a primary method need to be confirmed by an orthogonal method (one with a different separation or detection principle).[4]

Successful cross-validation builds confidence that the reported analytical value is independent of the methodology used to obtain it, reflecting the true concentration of the analyte in the sample.

Part 2: A Comparative Overview of Leading Analytical Techniques

The choice of an analytical technique is governed by the specific nitro-PAHs of interest, the sample matrix, and the required sensitivity. The two most prevalent approaches are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerhouse for separating and identifying volatile and semi-volatile compounds. For nitro-PAHs, its high chromatographic resolution is critical for separating isomers.

• Expertise & Experience: The use of Negative Ion Chemical Ionization (NICI) is a field-proven technique to dramatically enhance sensitivity for electronegative compounds like nitro-PAHs. The nitro group readily captures an electron, leading to a strong molecular ion signal and significantly lower detection limits compared to standard Electron Ionization (EI).[5] This selectivity is crucial for detecting trace levels in complex environmental samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is ideal for less volatile or thermally labile nitro-PAHs that are not amenable to GC analysis.

• Expertise & Experience: A significant challenge with HPLC is that native nitro-PAHs exhibit poor fluorescence. A common and effective strategy is to incorporate an on-line reduction step , where the nitro-PAHs are passed through a catalyst column (e.g., platinum and rhodium coated alumina) to convert them into highly fluorescent primary aromatic amines prior to detection.[6] This derivatization step can lower detection limits by orders of magnitude. UV-Diode Array Detection (DAD) is also used, providing characteristic spectra that aid in identification.[7]

Data Presentation: Comparative Performance of Analytical Methods

The following table summarizes typical performance characteristics for the primary analytical methods used for nitro-PAHs. These values are representative and should be established for each specific application.

Performance Characteristic	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Selectivity	Very High (Mass-to-charge ratio)	High (Retention time & UV spectra/Fluorescence)
Linearity (R²)	Typically ≥ 0.995[8]	Typically ≥ 0.991[7]
Accuracy (% Recovery)	80 - 115%	78 - 106%[7]
Precision (%RSD)	< 15%	< 15%[1]
Limit of Detection (LOD)	pg to fg range	pg to ng range (analyte dependent)[7]
Common Application	Broad spectrum analysis of volatile/semi-volatile nitro-PAHs in environmental matrices.	Analysis of less volatile or thermally sensitive nitro-PAHs.[6]

Part 3: Designing a Robust Cross-Validation Study

A successful cross-validation study is a systematic process. The workflow below illustrates the key stages.

Caption: Workflow for a comprehensive cross-validation study.

The Cornerstone: Certified Reference Materials (CRMs)

The entire process of validation and cross-validation hinges on the availability of high-quality reference materials.

• Trustworthiness: Using a Certified Reference Material (CRM) is the most direct way to establish method accuracy and ensure traceability. A CRM is a material for which property values are certified by a technically valid procedure, accompanied by an uncertainty statement.[5] For nitro-PAHs, key CRMs are provided by the National Institute of Standards and Technology (NIST):

  • NIST SRM 1650b (Diesel Particulate Matter): Intended for evaluating methods for PAHs and nitro-PAHs in diesel particulate and similar complex matrices.[5]

  • NIST SRM 2265 (Nitrated PAHs in Methylene Chloride): A solution standard intended for calibrating chromatographic instrumentation.[9]

Analysis of these materials provides an objective measure of bias between two methods.

Key Validation Parameters

Each method must first be individually validated according to established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R2).[4] The key parameters to assess are:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components.[4][10] This is demonstrated by showing no interference from matrix components, degradation products, or related impurities at the retention time of the analyte.[10]

• Linearity & Range: The ability to elicit test results that are directly proportional to the analyte concentration within a given range.[4][10] The range is the interval for which the method has a suitable level of precision, accuracy, and linearity.[10]

• Accuracy: The closeness of test results to the true value. It is often determined by recovery studies using spiked blank matrix or by analyzing a CRM.[10][11]

• Precision: The closeness of agreement among a series of measurements. It is evaluated at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Within-laboratory variations (e.g., different days, analysts, or equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.

Part 4: Experimental Protocols for Cross-Validation

The following protocols are provided as a template and should be optimized for the specific application.

Protocol 1: Sample Preparation of Diesel Particulate Matter (SRM 1650b)

This step is often the largest source of variability and must be meticulously controlled.

• Objective: To efficiently extract nitro-PAHs from a complex particulate matrix while minimizing interfering compounds.

• Methodology: Pressurized Fluid Extraction (PFE) is often superior to traditional Soxhlet extraction as it is faster and uses less solvent.

• Step-by-Step:

  • Accurately weigh approximately 200 mg of SRM 1650b into a PFE cell.

  • Spike the sample with an appropriate isotope-labeled internal standard solution.

  • Extract the sample using an automated PFE system with dichloromethane as the solvent. Studies have shown that extraction temperatures of 200°C can enhance the recovery of certain PAHs and nitro-PAHs compared to 100°C.[5]

  • Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

  • Cleanup: Perform Solid-Phase Extraction (SPE) using a silica or alumina cartridge to separate the nitro-PAHs from less polar parent PAHs and aliphatic compounds.[12][13] Elute the cartridge with solvents of increasing polarity.

  • The nitro-PAH fraction is then concentrated and solvent-exchanged into a suitable solvent for GC-MS or HPLC analysis.

Protocol 2: Analysis by GC-MS with Negative Ion Chemical Ionization (NICI)

• Objective: To achieve sensitive and selective quantification of nitro-PAHs.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with a NICI source.

• Step-by-Step:

  • Column: Use a 30m x 0.25mm id, 0.25µm film thickness 5% phenyl-methylpolysiloxane capillary column. This phase provides good selectivity for aromatic compounds.

  • Injection: 1 µL splitless injection at 280°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 80°C (hold 2 min), ramp to 310°C at 8°C/min, hold for 15 min.

  • MS Source: NICI with methane as the reagent gas. Set source temperature to 150°C.

  • Detection: Use Selected Ion Monitoring (SIM) mode, monitoring the molecular ion (M⁻) for each target nitro-PAH.

Protocol 3: Analysis by HPLC with Fluorescence Detection (FLD)

• Objective: To quantify nitro-PAHs after on-line reduction to fluorescent amines.[6]

• Instrumentation: HPLC system with a gradient pump, autosampler, column oven, on-line reduction cell, and fluorescence detector.

• Step-by-Step:

  • Column: Use a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.[7] Example: Start at 50% acetonitrile, ramp to 100% over 30 minutes, and hold for 10 minutes.

  • Flow Rate: 1.0 mL/min.

  • On-line Reduction: Place a catalytic reducer column (packed with platinum and rhodium-coated particles) between the analytical column and the detector.

  • Detection: Set the fluorescence detector to excitation and emission wavelengths appropriate for the resulting aromatic amines (e.g., Ex: 280 nm, Em: 390 nm, though this will vary).

Part 5: Data Analysis and Interpretation

Once data has been generated from both methods for a set of samples (including the CRM), a statistical comparison is performed.

Statistical Evaluation

The goal is to determine if there is a statistically significant difference between the results of the two methods. A paired t-test is a common statistical tool for this purpose. The percentage difference for each sample should also be calculated:

% Difference = (|Result_Method_A - Result_Method_B|) / (Average(Result_A, Result_B)) * 100

Data Presentation: Example Cross-Validation Data

The table below presents a hypothetical but realistic comparison for the analysis of 1-nitropyrene in SRM 1650b.

Sample ID	Method A: GC-NICI-MS (µg/g)	Method B: HPLC-FLD (µg/g)	% Difference
SRM 1650b Rep 1	38.5	41.2	6.8%
SRM 1650b Rep 2	39.1	39.9	2.0%
SRM 1650b Rep 3	37.9	40.5	6.6%
Average	38.5	40.5	5.1%
%RSD	1.5%	1.6%	-
NIST Ref. Value	\multicolumn{3}{c	}{40 µg/g (example value)}

Acceptance Criteria

Before the study begins, clear acceptance criteria must be established. For trace analysis, a common criterion is that the average results from the two methods should agree within ±20%. In the example above, the 5.1% average difference falls well within this limit, and both methods show good accuracy against the reference value, indicating successful cross-validation.

Conclusion

Cross-validation is a rigorous, essential process for ensuring the integrity and comparability of analytical data for nitro-PAHs. By employing distinct yet complementary techniques like GC-NICI-MS and HPLC-FLD with on-line reduction, and grounding the comparison in the analysis of Certified Reference Materials, researchers can generate highly defensible data. This guide provides the strategic framework and technical details necessary to design and execute a robust cross-validation study, ultimately enhancing the quality and reliability of environmental and toxicological assessments of these hazardous compounds.

References

• National Institute of Standards and Technology. (2007). Certificate of Analysis: Standard Reference Material 2265 - Nitrated Polycyclic Aromatic Hydrocarbons in Methylene Chloride II. Gaithersburg, MD. [Link]

• Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. (2000). IUPAC. [Link]

• National Institute of Standards and Technology. (2000). Certificate of Analysis: Standard Reference Material 1650b - Diesel Particulate Matter. Gaithersburg, MD. [Link]

• Thompson, M., Ellison, S. L., & Wood, R. (2002). Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. Pure and Applied Chemistry, 74(5), 835-855. [Link]

• Bamford, H. A., & Baker, J. E. (2003). Determination and comparison of nitrated-polycyclic aromatic hydrocarbons measured in air and diesel particulate reference materials. Chemosphere, 50(5), 677-691. [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures. [Link]

• Schummer, C., Delhomme, O., Appenzeller, B. M., Wennig, R., & Millet, M. (2017). Ultra-high sensitive PAH analysis of certified reference materials and environmental samples by GC-APLI-MS. Analytical and Bioanalytical Chemistry, 409(11), 2801-2812. [Link]

• Codex Alimentarius Commission. (2017). GUIDELINES ON PERFORMANCE CRITERIA FOR METHODS OF ANALYSIS FOR THE DETERMINATION OF PESTICIDE RESIDUES IN FOOD AND FEED (CXG 90-2017). [Link]

• Peris-Vicente, J., Esteve-Romero, J., & Carda-Broch, S. (2015). Validation of Analytical Methods Based on Chromatographic Techniques: An Overview. In La démarche ISO 17025. [Link]

• Herreno-Saenz, D., Frank, H., & documentary, b. (1996). Analysis of nitro-PAHs in food matrices by on-line reduction and high performance liquid chromatography. Food Additives and Contaminants, 13(8), 969-977. [Link]

• Rastegarova, E., et al. (2013). Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS. Iranian Journal of Pharmaceutical Research, 12(3), 459-467. [Link]

• Pereira, G. B. V., Nascimento, M. M., & Guarieiro, L. L. N. (2022). Validation of Analytical Methodology for Determining Polycyclic Aromatic Hydrocarbons (PAHs) in Fine Particulate Matter Emitted by Diesel Engines. JOURNAL OF BIOENGINEERING, TECHNOLOGIES AND HEALTH, 5(1), 1-10. [Link]

• Bandowe, B. A. M., & Nkansah, M. A. (2022). An Overview: PAH and Nitro-PAH Emission from the Stationary Sources and their Transformations in the Atmosphere. Aerosol and Air Quality Research, 22(6), 210371. [Link]

• Feitosa, R. C., de la Torre, A., & Sanz, J. (2011). Advances in PAHs/nitro-PAHs fractioning. Analytical Methods, 3(6), 1297-1302. [Link]

• Kroflič, A., Grilc, E., & Grgić, I. (2023). Direct quantification of PAHs and nitro-PAHs in atmospheric PM by thermal desorption gas chromatography with electron ionization mass spectroscopic detection. Talanta, 251, 123761. [Link]

• Héberger, K. (2023). Selection of optimal validation methods for quantitative structure–activity relationships and applicability domain. SAR and QSAR in Environmental Research, 34(6), 441-463. [Link]

• Kumar, A., Jindal, R., & Singh, N. (2014). Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. International Journal of Pharmacy and Pharmaceutical Sciences, 6(11), 242-248. [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. [Link]

• Wise, S. A., et al. (1988). Standard reference materials for the determination of polycyclic aromatic hydrocarbons. Fresenius' Zeitschrift für analytische Chemie, 332(6), 573-582. [Link]

• N'Dri, Y. D., et al. (2020). Analytical Method Validation and Rapid Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Cocoa Butter Using HPLC-FLD. Journal of Food Quality, 2020, 8871324. [Link]

• Tang, N., et al. (2025). Comparative Study of Atmospheric Polycyclic Aromatic Hydrocarbons (PAHs) and Nitro-PAHs at Marine and Forest Background Stations in Shimane, Japan (2022–2024). Atmosphere, 16(11), 1589. [Link]

• European Commission. (2017). Report on method development and validation of PAH-13. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. Determination and comparison of nitrated-polycyclic aromatic hydrocarbons measured in air and diesel particulate reference materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. Analysis of nitro-PAHs in food matrices by on-line reduction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. primescholars.com [primescholars.com]
• 8. Validation of Analytical Methodology for Determining Polycyclic Aromatic Hydrocarbons (PAHs) in Fine Particulate Matter Emitted by Diesel Engines | JOURNAL OF BIOENGINEERING, TECHNOLOGIES AND HEALTH [jbth.com.br]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 11. fao.org [fao.org]
• 12. aaqr.org [aaqr.org]
• 13. Advances in PAHs/nitro-PAHs fractioning - Analytical Methods (RSC Publishing) [pubs.rsc.org]